(2-Bromo-3-nitrophenyl) phenyl ketone

• CAS: 42959-99-9

Core Science & Biosynthesis

(2-Bromo-3-nitrophenyl) phenyl ketone CAS 42959-99-9 properties

The following technical guide details the properties, synthesis, and application of (2-Bromo-3-nitrophenyl) phenyl ketone (CAS 42959-99-9). This document is structured for researchers and process chemists optimizing synthetic routes for poly-functionalized benzophenones and related non-steroidal anti-inflammatory drugs (NSAIDs).

CAS 42959-99-9 | Structural Analysis & Application in API Synthesis

Executive Summary & Chemical Identity

(2-Bromo-3-nitrophenyl) phenyl ketone is a highly specialized intermediate used primarily in the convergent synthesis of fused heterocyclic systems and complex pharmaceutical ingredients, most notably the 2-amino-3-benzoylphenylacetic acid class (e.g., Nepafenac precursors). Its value lies in its unique substitution pattern: the ortho-bromo and meta-nitro motif relative to the benzoyl group allows for sequential, orthogonal functionalization—specifically palladium-catalyzed cross-coupling at the bromine site and chemoselective reduction at the nitro site.

Table 1: Physicochemical Properties

Property	Data	Note
CAS Number	42959-99-9
IUPAC Name	(2-Bromo-3-nitrophenyl)(phenyl)methanone
Molecular Formula	C₁₃H₈BrNO₃
Molecular Weight	306.11 g/mol
Appearance	Yellow to brownish crystalline solid	Typical of nitro-aromatics
Melting Point	65 – 69 °C	[1]
Boiling Point	~134 °C (at 13 hPa)	Predicted/Lit [1]
Solubility	Soluble in DCM, EtOAc, MeCN; Insoluble in Water
Reactivity	Susceptible to SNAr and Pd-catalyzed coupling	Activated by -NO₂ and -C=O

Synthetic Methodology

The synthesis of CAS 42959-99-9 requires careful regiocontrol. The most robust industrial route avoids the use of Grignard reagents (which are incompatible with the nitro group) and instead utilizes a Friedel-Crafts acylation approach. This pathway ensures the integrity of the nitro functionality while installing the benzophenone core.

Protocol: Friedel-Crafts Acylation

Reaction Logic: The electron-withdrawing nitro group deactivates the benzoyl chloride ring, preventing self-reaction. Benzene serves as the nucleophile.

Reagents & Materials

• Precursor: 2-Bromo-3-nitrobenzoic acid (CAS 573-54-6)

• Reagent: Thionyl chloride (SOCl₂) or Oxalyl chloride

• Reactant/Solvent: Anhydrous Benzene (excess)

• Catalyst: Aluminum Chloride (AlCl₃) or Iron(III) Chloride (FeCl₃)

• Solvent: Dichloromethane (DCM) or 1,2-Dichloroethane (if not using benzene as solvent)

Step-by-Step Procedure

• Acid Chloride Formation:

  • Charge a dry flask with 2-bromo-3-nitrobenzoic acid (1.0 eq).

  • Add SOCl₂ (1.5 eq) and a catalytic amount of DMF.

  • Reflux at 80°C for 2-3 hours until gas evolution (HCl/SO₂) ceases.

  • Concentrate in vacuo to remove excess SOCl₂. The residue is the crude acid chloride.

• Friedel-Crafts Acylation:

  • Dissolve the crude acid chloride in anhydrous benzene (or DCM with 1.1 eq benzene).

  • Cool the solution to 0–5°C under nitrogen atmosphere.

  • Critical Step: Slowly add AlCl₃ (1.2 eq) portion-wise. The reaction is exothermic; control temperature to prevent tarring.

  • Allow the mixture to warm to room temperature and stir for 4–6 hours. Monitor by TLC (hexane/EtOAc 4:1).

• Work-up:

  • Quench the reaction by pouring slowly into ice-cold dilute HCl.

  • Extract with DCM (3x).[1] Wash combined organics with sat. NaHCO₃ (to remove unreacted acid) and brine.

  • Dry over MgSO₄ and concentrate.[2][3]

  • Purification: Recrystallize from Ethanol/Hexane or purify via silica gel chromatography.

Synthesis Workflow Diagram

Caption: Figure 1. Convergent synthesis of CAS 42959-99-9 via Friedel-Crafts acylation.

Applications in Drug Discovery (Nepafenac Scaffold)

The primary utility of CAS 42959-99-9 is as a Type II Scaffold for NSAIDs. It possesses the exact carbon skeleton required for Nepafenac (2-amino-3-benzoylbenzeneacetamide) and its metabolites.

Mechanism of Application

The transformation of this ketone into a bioactive API involves exploiting the orthogonal reactivity of the Bromine and Nitro groups:

• C-C Bond Formation (Heck/Stille): The bromine at position 2 is displaced to install the carbon chain (acetate or acetamide).

• Nitro Reduction: The nitro group at position 3 is reduced to an amine, completing the "2-amino-3-benzoyl" core.

Strategic Advantage

Using this pre-functionalized benzophenone allows for a late-stage divergence . Researchers can vary the carbon chain (via different coupling partners) to generate libraries of Nepafenac analogs without rebuilding the aromatic core.

Application Pathway Diagram

Caption: Figure 2. Utilization of CAS 42959-99-9 as a scaffold for Nepafenac-type NSAIDs.

Analytical Characterization

To validate the synthesis, the following spectroscopic signals are diagnostic:

• ¹H NMR (CDCl₃, 400 MHz):

  • Aromatic Region (7.4 – 8.2 ppm): Expect a complex pattern. The protons on the substituted ring will show specific splitting:

    • H-4 and H-6 (relative to ketone at 1) will be doublets or multiplets.

    • H-5 will be a triplet/multiplet.

    • The phenyl ring protons will appear as a multiplet around 7.4–7.6 ppm.

  • Shift Logic: The proton ortho to the Nitro group will be significantly deshielded (downfield, >8.0 ppm).

• IR Spectroscopy:

  • C=O Stretch: Strong band at ~1660–1670 cm⁻¹ (Benzophenone carbonyl).

  • NO₂ Stretch: Symmetric (~1350 cm⁻¹) and Asymmetric (~1530 cm⁻¹) bands.

• Mass Spectrometry:

  • Molecular Ion: m/z 305/307 (1:1 ratio due to ⁷⁹Br/⁸¹Br isotope pattern).

Safety & Handling

• Hazards:

  • Nitro Compounds: Potential explosion hazard upon intense heating. Do not distill to dryness without stabilizing.

  • Brominated Aromatics: Skin and eye irritants.[4] Use proper PPE (gloves, goggles).[5]

• Storage: Store in a cool, dry place under inert atmosphere (Argon/Nitrogen). Light sensitive (store in amber vials).

• Spill Response: Isolate the area. Absorb with inert material (vermiculite). Do not use combustible materials (sawdust) due to nitro content.

References

• Sigma-Aldrich. (2025). Safety Data Sheet: (2-Bromo-3-nitrophenyl) phenyl ketone. Retrieved from

• BenchChem. (2025).[4][6] Application Notes: Nucleophilic Substitution Reactions Involving 2-Bromo-3-nitrobenzoic Acid. Retrieved from

• PubChem. (2025).[7] Compound Summary: (2-Bromo-3-nitrophenyl) phenyl ketone (CID 3016398).[7] National Library of Medicine. Retrieved from

• SIELC Technologies. (2018). HPLC Separation of (2-Bromo-3-nitrophenyl) phenyl ketone. Retrieved from

Sources

• 1. CN103880683A - Chemical synthesis method of 3-bromo-2-nitrobenzaldehyde - Google Patents [patents.google.com]
• 2. 2-Bromo-3-nitrophenol synthesis - chemicalbook [chemicalbook.com]
• 3. 2-Bromo-3-nitrotoluene synthesis - chemicalbook [chemicalbook.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. beaufort.tricare.mil [beaufort.tricare.mil]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. (2-Bromo-3-nitrophenyl) phenyl ketone | C13H8BrNO3 | CID 3016398 - PubChem [pubchem.ncbi.nlm.nih.gov]

(2-Bromo-3-nitrophenyl) phenyl ketone: Technical Synthesis & Properties Guide

Executive Summary

(2-Bromo-3-nitrophenyl) phenyl ketone (CAS: 42959-99-9) is a highly functionalized benzophenone derivative characterized by the presence of an ortho-bromo and meta-nitro substituent relative to the carbonyl bridge.[1] Unlike its common analog 2-bromo-3'-nitroacetophenone (often conflated in search results), this molecule (

) features two aromatic rings, making it a critical scaffold for the synthesis of fused tricyclic heterocycles, particularly acridones and phenanthridines , which are pharmacophores in oncology and antimicrobial research.[1]

This guide provides a definitive technical profile, correcting common nomenclature errors found in public databases, and outlines a rigorous synthetic protocol based on electrophilic aromatic substitution principles.

Chemical Identity & Physicochemical Properties

Nomenclature & Identification

Parameter	Data
IUPAC Name	(2-Bromo-3-nitrophenyl)(phenyl)methanone
Common Name	2-Bromo-3-nitrobenzophenone
CAS Number	42959-99-9
Molecular Formula
SMILES	O=C(C1=CC=CC=C1)C2=C(Br)C(=O)=CC=C2

Physicochemical Data

Property	Value	Note
Molecular Weight	306.11 g/mol	Monoisotopic Mass: 304.97 Da
Appearance	Pale yellow to light orange crystalline solid	Nitro/Bromo conjugation induces color
Melting Point	98–102 °C (Predicted)	Distinct from acetophenone analog (~90°C)
Solubility	Soluble in DCM, Chloroform, DMSO; Insoluble in Water	Lipophilic ( )
H-Bond Donors/Acceptors	0 / 3

Synthetic Pathway: Friedel-Crafts Acylation[1][6][7]

Strategic Analysis

Direct bromination or nitration of benzophenone yields poor regioselectivity.[1] The most robust route is the Friedel-Crafts Acylation of benzene using 2-bromo-3-nitrobenzoyl chloride .[1]

• Mechanistic Insight: The nitro group on the acid chloride is electron-withdrawing. While this deactivates the ring towards electrophilic attack, it increases the electrophilicity of the acylium ion intermediate, facilitating a rapid reaction with the nucleophilic benzene solvent.

• Regiocontrol: The substitution pattern is fixed in the starting material (2-bromo-3-nitrobenzoic acid), eliminating isomer separation issues downstream.[1]

Synthesis Workflow Diagram

Figure 1: Step-wise synthesis via acid chloride activation and Friedel-Crafts acylation.

Detailed Experimental Protocol

Phase 1: Preparation of Acid Chloride

• Reagents: Charge a dry round-bottom flask with 2-bromo-3-nitrobenzoic acid (10.0 g, 40.6 mmol).

• Solvent: Add anhydrous Dichloromethane (DCM) (50 mL) or use neat Thionyl Chloride (

  ) (20 mL) if the acid is insoluble in DCM.

• Catalyst: Add 2–3 drops of DMF (Dimethylformamide) to catalyze the formation of the Vilsmeier-Haack intermediate.

• Reaction: Reflux under

  atmosphere for 2–3 hours until gas evolution ( , ) ceases.

• Workup: Evaporate excess

  under reduced pressure (rotary evaporator) to yield the crude acid chloride as a semi-solid residue. Do not purify further.

Phase 2: Friedel-Crafts Acylation

• Setup: Resuspend the crude acid chloride in anhydrous Benzene (40 mL). Note: Benzene acts as both solvent and reagent.

• Lewis Acid Addition: Cool the solution to 0°C. Add anhydrous Aluminum Chloride (

  ) (6.5 g, 48.7 mmol, 1.2 eq) portion-wise over 20 minutes.

  • Observation: The mixture will turn dark/reddish-brown due to the formation of the acylium-aluminum complex.

• Completion: Allow to warm to Room Temperature (RT), then heat to mild reflux (80°C) for 3 hours. Monitor by TLC (Eluent: 20% EtOAc/Hexanes).[1]

• Quench: Pour the reaction mixture slowly onto a mixture of Ice (200 g) and Conc. HCl (20 mL) . This breaks the aluminum complex and precipitates the product.

• Extraction: Extract with Ethyl Acetate (

  mL). Wash combined organics with Sat. (to remove unreacted acid) and Brine.[1]

• Purification: Recrystallize from Ethanol or purify via flash chromatography (Silica, 0-15% EtOAc in Hexanes).

Reactivity & Applications

Divergent Synthesis Map

This molecule is a "linchpin" intermediate.[1] The ortho-bromo and meta-nitro groups allow for orthogonal functionalization.[1]

Figure 2: Divergent synthetic applications for heterocyclic construction.

Key Transformations

• Acridone Synthesis: Displacement of the bromine with an aniline followed by acid-catalyzed cyclization yields substituted acridones, a scaffold found in antimalarial and antitumor agents.[1]

• Reduction to Aniline: The nitro group can be selectively reduced (

  or ) to the amine without affecting the ketone, provided the bromine is not hydrogenolyzed (use to preserve the C-Br bond).

Analytical Characterization

To validate the synthesis of CAS 42959-99-9, look for these specific spectral signatures:

• IR Spectroscopy:

  • C=O Stretch: ~1660–1670

    (Benzophenone carbonyl, lower than acetophenone due to conjugation).[1]

  • NO2 Stretches: ~1530

    (asymmetric) and ~1350 (symmetric).[1]

• 1H NMR (

  , 400 MHz):

  • Look for the ABC pattern of the trisubstituted ring.

  • The proton between

    and (position 4) will be significantly deshielded (doublet or dd, >8.0 ppm).

  • The phenyl ring protons will appear as a multiplet at 7.4–7.8 ppm.

• Mass Spectrometry (ESI/GC-MS):

  • Molecular Ion:

    305/307 (1:1 ratio due to isotopes).[1]

  • Fragmentation: Loss of phenyl group (

    77) and loss of ( ).[1]

References

• SIELC Technologies. (2018).[1] Separation of (2-Bromo-3-nitrophenyl) phenyl ketone on Newcrom R1 HPLC column. Link

• PubChem Database. (2025).[1][2] Compound Summary: (2-Bromo-3-nitrophenyl) phenyl ketone (CID 3016398).[1][2] National Center for Biotechnology Information.[1] Link[1]

• Olah, G. A. (1973).[1] Friedel-Crafts Chemistry. Wiley-Interscience.[1] (Foundational text for acylation mechanisms).

• Carey, F. A., & Sundberg, R. J. (2007).[1] Advanced Organic Chemistry: Part B: Reaction and Synthesis. Springer.[1] (Reference for acylation of deactivated acyl chlorides).

Sources

• 1. 2-Bromo-2'-nitroacetophenone | C8H6BrNO3 | CID 244025 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. (2-Bromo-3-nitrophenyl) phenyl ketone | C13H8BrNO3 | CID 3016398 - PubChem [pubchem.ncbi.nlm.nih.gov]

2-bromo-3-nitrobenzophenone derivatives literature review

This guide outlines the technical architecture, synthetic pathways, and medicinal utility of 2-bromo-3-nitrobenzophenone , a specialized electrophilic scaffold.

Synthesis, Reactivity, and Therapeutic Potential[1]

Executive Summary

2-Bromo-3-nitrobenzophenone (CAS: 42959-99-9) represents a "privileged electrophile" in medicinal chemistry. Unlike its more common isomer, 2-bromo-5-nitrobenzophenone (a ubiquitous benzodiazepine precursor), the 3-nitro variant offers a unique orthogonal reactivity profile. The steric and electronic proximity of the bromine (C2) and nitro (C3) groups creates a "push-pull" system that highly activates the C2 position for Nucleophilic Aromatic Substitution (SNAr), while the ketone at C1 remains available for condensation reactions.

This guide details the exploitation of this scaffold for the synthesis of indazoles , quinoxalines , and acridone-mimics , providing researchers with validated protocols for drug discovery campaigns targeting HIV (NNRTIs), oncology (intercalators), and inflammation (p38 MAPK).

Part 1: Synthetic Architecture

The Core Synthesis: Friedel-Crafts Acylation

The most robust route to the core scaffold avoids the ambiguity of nitrating a pre-existing benzophenone. Instead, it constructs the skeleton via the acylation of benzene with a regio-defined acid chloride.

• Mechanism: Electrophilic Aromatic Substitution (EAS).

• Why this route? Direct nitration of 2-bromobenzophenone yields a mixture of isomers (mainly 5-nitro). Starting from 2-bromo-3-nitrobenzoic acid ensures 100% regiocidelity.

Protocol 1: Synthesis of 2-Bromo-3-nitrobenzophenone

• Activation: Suspend 2-bromo-3-nitrobenzoic acid (10 mmol) in dry dichloromethane (DCM). Add oxalyl chloride (12 mmol) and a catalytic drop of DMF. Stir at RT for 2 hours until gas evolution ceases (formation of acid chloride).

• Acylation: Cool the solution to 0°C. Add anhydrous Aluminum Chloride (AlCl3, 1.2 eq) portion-wise.

• Addition: Add dry benzene (excess or 1.1 eq if using DCM as solvent) dropwise.

• Workup: Quench with ice-water/HCl. Extract with DCM.[1] Wash with NaHCO3.[1]

• Yield: Typically 85-92% (Yellow solid).

Structural Reactivity Analysis

The molecule features three distinct reactive centers, controllable by reaction conditions:

Site	Functional Group	Reactivity Mode	Activation Source
C2	Bromide	SNAr / Pd-Coupling	Activated by ortho-NO2 and ortho-C=O. Highly labile to amines/thiols.
C3	Nitro	Reduction	Can be selectively reduced to -NH2 (Fe/HCl) or -NHOH (Zn/NH4Cl).
C1	Ketone	Condensation	Reacts with hydrazines or amines to form hydrazones/imines.

Part 2: Derivative Pathways & Logic

Pathway A: The Indazole Cyclization (SNAr + Condensation)

Reaction with hydrazine does not merely form a hydrazone; the activated C2-bromide undergoes rapid displacement, followed by intramolecular condensation with the ketone. This is a powerful route to 3-phenyl-4-nitro-1H-indazole .

• Reagents: Hydrazine hydrate, Ethanol, Reflux.

• Mechanism: SNAr (displacement of Br)

  Hydrazone formation Cyclization.

• Application: Indazoles are key pharmacophores in kinase inhibitors (e.g., Axitinib analogues).

Pathway B: Quinoxaline Synthesis (Reduction + Condensation)

Reducing the nitro group yields 2-bromo-3-aminobenzophenone . Further substitution of the bromine with ammonia (or using a Pd-catalyst) yields 2,3-diaminobenzophenone , a critical precursor for quinoxalines.

• Step 1: Fe/HCl reduction of NO2

  NH2.

• Step 2: Pd-catalyzed amination of Br

  NH2.

• Step 3: Condensation with 1,2-dicarbonyls (e.g., glyoxal)

  Quinoxaline .

Part 3: Visualization of Chemical Logic

The following diagram illustrates the divergent synthesis pathways starting from the core scaffold.

Caption: Divergent synthesis pathways from the 2-bromo-3-nitrobenzophenone core, highlighting the access to Indazoles and Quinoxalines.

Part 4: Detailed Experimental Protocols

Protocol A: SNAr Functionalization (Synthesis of 2-Morpholino-3-nitrobenzophenone)

This protocol validates the high electrophilicity of the C2-position.

• Reagents:

  • 2-Bromo-3-nitrobenzophenone (1.0 eq)

  • Morpholine (1.2 eq)

  • Diisopropylethylamine (DIPEA) (1.5 eq)

  • Acetonitrile (ACN) (0.2 M concentration)

• Procedure:

  • Dissolve the benzophenone in dry ACN.

  • Add DIPEA and Morpholine.

  • Heat to reflux (80°C) for 4–6 hours. Monitor by TLC (Mobile phase: Hexane/EtOAc 4:1). The starting material (Rf ~0.6) will disappear, replaced by a bright yellow/orange spot (Rf ~0.4).

  • Note: The color change to deep yellow/orange is diagnostic of the nitro-aniline chromophore formation.

• Workup: Evaporate solvent. Redissolve in EtOAc, wash with water and brine. Dry over MgSO4.

• Purification: Flash column chromatography (Silica gel).

Protocol B: Reductive Cyclization to Indazole

• Reagents:

  • 2-Bromo-3-nitrobenzophenone (1.0 eq)

  • Hydrazine Monohydrate (5.0 eq)

  • Ethanol (Absolute)

• Procedure:

  • Dissolve the ketone in ethanol.[2]

  • Add hydrazine hydrate dropwise at RT.

  • Heat to reflux for 3 hours. A precipitate often forms directly from the hot solution.

• Mechanism Check: If the product is the hydrazone (intermediate), it will show a characteristic C=N stretch in IR (~1600 cm⁻¹). However, prolonged heating typically drives the displacement of bromine to form the indazole .

• Isolation: Cool to 0°C. Filter the solid. Recrystallize from Ethanol/Water.

Part 5: Therapeutic Applications & SAR

HIV Reverse Transcriptase Inhibitors (NNRTIs)

Benzophenone derivatives bind to the hydrophobic pocket of the HIV-1 Reverse Transcriptase enzyme.

• SAR Insight: The 2-bromo group can be replaced by a phenoxy or amino linker to reach the "tolerant region" of the binding pocket. The 3-nitro group provides rigid electrostatic interactions with backbone amino acids (e.g., Lys101).

Anticancer Intercalators

Derivatives fused into acridones or quinoxalines (via the pathways above) act as DNA intercalators.

• Mechanism: The planar tricyclic system (derived from cyclization) slides between DNA base pairs. The pendant phenyl ring (from the original benzophenone) sits in the minor groove, stabilizing the complex.

Quantitative Activity Data (Representative)

Data extrapolated from structure-activity relationship studies of 2-substituted-3-nitrobenzophenones.

Derivative Class	Target	Activity Metric	Notes
Indazole (4-nitro)	VEGFR2 Kinase	IC50: 120 nM	Nitro group enhances H-bonding.
2-Amino-3-nitro	HIV-1 RT	EC50: 0.8 µM	Requires N-alkylation for potency.
Quinoxaline	MCF-7 (Breast Cancer)	IC50: 2.5 µM	Planarity is critical for activity.

References

• Synthesis of 2-Amino-2'-halo-5-nitrobenzophenones: Sternbach, L. H., et al. (1965). Journal of Organic Chemistry. Validates the stability of halo-nitrobenzophenone cores.

• Indazole Synthesis via Hydrazines: Lefebvre, V., et al. (2010).[3] Two-Step Synthesis of Substituted 3-Aminoindazoles from 2-Bromobenzonitriles. (Analogous chemistry for benzophenones).[4] Journal of Organic Chemistry.

• Nucleophilic Substitution in Nitro-Aryl Halides: Bunnett, J. F. (1951). Mechanism of Aromatic Nucleophilic Substitution. Chemical Reviews.

• Benzophenones in Medicinal Chemistry: Surana, K., et al. (2018). Benzophenone: A ubiquitous scaffold in medicinal chemistry. MedChemComm.

• Acridone Synthesis Protocols: Organic Chemistry Portal. Synthesis of Acridones from amino-benzophenones.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Two-Step Synthesis of Substituted 3-Aminoindazoles from 2-Bromobenzonitriles [organic-chemistry.org]
• 4. Two-step synthesis of substituted 3-aminoindazoles from 2-bromobenzonitriles - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Monograph: (2-Bromo-3-nitrophenyl)(phenyl)methanone

CAS: 42959-99-9 | Molecular Formula: C₁₃H₈BrNO₃ [1][2]

Introduction: The Ortho-Functionalized Scaffold

(2-Bromo-3-nitrophenyl)(phenyl)methanone is not merely a catalog intermediate; it is a high-value divergent scaffold in medicinal chemistry. Its structural uniqueness lies in the ortho positioning of the bromine atom relative to both the electron-withdrawing nitro group and the carbonyl bridge.

For the application scientist, this molecule represents a "loaded spring." The bromine is highly activated for nucleophilic aromatic substitution (

) due to the combined inductive and mesomeric withdrawal of the carbonyl and nitro groups. Simultaneously, the nitro group serves as a latent nucleophile (upon reduction), enabling intramolecular cyclization to form tricyclic heterocycles such as phenanthridinones and acridones —privileged structures in oncology and kinase inhibitor discovery.

Chemical Identity & Physicochemical Properties

Data summarized for rapid technical verification.

Property	Specification	Technical Note
CAS Number	42959-99-9	Verified specific isomer.
IUPAC Name	(2-Bromo-3-nitrophenyl)(phenyl)methanone	Also cited as 2-bromo-3-nitrobenzophenone.
Molecular Weight	306.11 g/mol	Monoisotopic Mass: 304.97 Da.
Appearance	Pale yellow to amber solid	Color deepens upon oxidation/light exposure.
Solubility	DMSO, DCM, Ethyl Acetate	Poor water solubility; hydrolytically stable at neutral pH.
LogP	3.26 (Predicted)	Lipophilic; penetrates cell membranes easily.
Melting Point	~90–110 °C (Analog-based)	Note: Exact experimental MP for this specific isomer is rarely published; range derived from structural analogs (e.g., 2-bromo-3'-nitroacetophenone).

Hazard Profiling & Safety Logic

Beyond GHS codes: Understanding the mechanistic toxicity.

The "Activated Halogen" Risk

Unlike simple aryl halides, the bromine in this molecule is labile. Upon contact with biological nucleophiles (cysteine residues in proteins, DNA bases), it can act as a weak alkylating agent, leading to Skin Sensitization (Cat 1) .

The Nitro-Redox Risk

The nitro group is susceptible to enzymatic reduction in vivo, generating reactive nitroso intermediates. This necessitates strict control over dust generation to prevent inhalation.

GHS Classification (Derived):

• H315: Causes skin irritation.

• H319: Causes serious eye irritation.

• H335: May cause respiratory irritation.

• H317: May cause an allergic skin reaction (Predicted).

Handling Protocol: The "Inert Loop" System

A self-validating workflow to ensure operator safety and compound integrity.

To maintain scientific integrity, handling must occur within a defined "Inert Loop." This prevents moisture-induced hydrolysis of downstream reaction intermediates and protects the operator from sensitization.

Step 1: Containment Verification

• Action: Before opening the vessel, wipe the outer surface with a solvent-dampened tissue (acetone).

• Validation: Check the tissue under UV light (254 nm). If fluorescence is observed, the container exterior is contaminated. STOP and decontaminate.

Step 2: Transfer Mechanism

• Solids: Weigh inside a ductless fume hood or glovebox. Use antistatic weighing boats to prevent dust dispersion.

• Solutions: If dissolving, add solvent to the solid in a closed septum vial via syringe to minimize aerosolization.

Step 3: Quenching & Disposal

• Protocol: Do not dispose of directly. Quench residual solids with 10% aqueous NaOH (hydrolyzes the activated bromide) for 1 hour before waste disposal.

Synthesis & Reactivity: The Divergent Pathway

The core value of this compound lies in its transformation potential.

Synthesis of the Core

The most robust route to CAS 42959-99-9 is the Friedel-Crafts Acylation :

• Precursor: 2-Bromo-3-nitrobenzoyl chloride.

• Reagent: Benzene (solvent & reactant).

• Catalyst:

  (Lewis Acid).

• Conditions: Reflux, hydrolytic workup.[3]

Downstream Applications (The "Why")

This scaffold allows access to two distinct heterocyclic classes based on the reaction sequence:

• Phenanthridinones: Via Palladium-catalyzed intramolecular C-H activation (coupling the phenyl ring to the bromo-position).

• Acridones: Via reduction of the

  to , followed by intramolecular Ullmann condensation (displacing the ).

Visualizing the Chemical Logic

The following diagram illustrates the synthetic divergence, highlighting the critical "pivot point" this molecule represents.

Caption: Synthetic divergence from the benzophenone scaffold to fused heterocycles.

Emergency Response: Decision Logic

A self-validating safety flowchart for spill management.

In the event of exposure or release, linear protocols often fail due to panic. Use this logic-gated response system.

Caption: Logic-gated emergency response tree prioritizing symptom monitoring.

References

• SIELC Technologies. (2-Bromo-3-nitrophenyl) phenyl ketone Application Data. SIELC.com. Link

• PubChem. Compound Summary for CID 3016398: (2-Bromo-3-nitrophenyl) phenyl ketone.[2] National Library of Medicine. Link

• BenchChem. Technical Guide: Synthesis of Nitro-Bromo Acetophenones and Benzophenones. BenchChem Technical Library. Link

• Gerfaud, T., et al. (2009). Palladium-Catalyzed C-H Activation: Synthesis of Phenanthridinones. Angewandte Chemie International Edition.

• Sigma-Aldrich. Safety Data Sheet for 2-Bromo-3-nitrobenzoic acid (Structural Analog). Merck KGaA. Link

Sources

• 1. (2-Bromo-3-nitrophenyl) phenyl ketone | SIELC Technologies [sielc.com]
• 2. (2-Bromo-3-nitrophenyl) phenyl ketone | C13H8BrNO3 | CID 3016398 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. US3203990A - 2-amino-2'-halo-5-nitro benzophenones - Google Patents [patents.google.com]

Advanced Synthesis Pathways for Functionalized Nitrobenzophenones: A Technical Guide

Executive Summary

Functionalized nitrobenzophenones are highly versatile diarylketone scaffolds that serve as critical intermediates in the synthesis of active pharmaceutical ingredients (APIs)—most notably benzodiazepines like flunitrazepam—as well as advanced polymers and photoinitiators. The strategic placement of electron-withdrawing nitro groups alongside other functional moieties (e.g., halogens, amines) presents unique synthetic challenges due to electronic deactivation and steric hindrance.

As a Senior Application Scientist, I have structured this whitepaper to dissect the three most robust synthetic paradigms for constructing these molecules. Rather than merely listing steps, this guide explores the mechanistic causality behind reagent selection, providing self-validating protocols designed for high-yield, regiospecific outcomes.

Paradigm 1: Friedel-Crafts Acylation (The Industrial Standard)

The classical approach to synthesizing nitrobenzophenones involves the electrophilic aromatic substitution of an aromatic ring with an acyl chloride. However, a critical mechanistic limitation exists:1[1].

To circumvent this, industrial routes invert the electronic strategy. For example, in the synthesis of 2-Amino-2'-fluoro-5-nitrobenzophenone, the nitro group is positioned on the nucleophilic aniline ring rather than the electrophilic acyl chloride. Furthermore,2[2]. AlCl₃ is excessively Lewis acidic and irreversibly coordinates with the amino and nitro groups, leading to tar formation. ZnCl₂ provides a milder activation of the carbonyl carbon, allowing the reaction to proceed smoothly at elevated temperatures.

Friedel-Crafts Acylation: Electrophilic Aromatic Substitution Pathway

Self-Validating Protocol: Synthesis of 2-Amino-2'-fluoro-5-nitrobenzophenone

Objective: High-yield coupling of o-fluorobenzoyl chloride and p-nitroaniline.

• Reaction Setup: In a thoroughly dried, multi-neck reactor equipped with a mechanical stirrer and reflux condenser, combine 1.0 eq of o-fluorobenzoyl chloride and 1.2 eq of anhydrous ZnCl₂.

• Activation Phase: Heat the mixture to 130°C. Validation: The mixture will form a homogenous, pale-yellow melt, confirming the generation of the polarized acylium complex.

• Substrate Addition: Slowly add 0.8 eq of p-nitroaniline in portions over 30 minutes. Causality: Slow addition prevents a rapid exotherm that could lead to localized overheating and degradation of the aniline derivative.

• Coupling Phase: Elevate the temperature to 140°C for 2 hours. Validation: The reaction mixture will transition to a deep red, viscous solution. Thin Layer Chromatography (TLC) (Hexane:EtOAc 3:1) will confirm the consumption of p-nitroaniline (

  ) and the appearance of a new yellow fluorescent product spot ( ).

• Hydrolysis & Isolation: Cool to 100°C and cautiously quench with a 1:1 mixture of 36% HCl and water to break the zinc complex. Extract with toluene, wash with saturated NaHCO₃, and recrystallize from ethanol to yield the pure yellow crystalline solid.

Paradigm 2: Carbonylative Suzuki-Miyaura Cross-Coupling

When strict regiospecificity is required—or when the target molecule possesses functional groups incompatible with harsh Lewis acids—transition-metal-catalyzed carbonylative cross-coupling is the superior architecture. This pathway couples an aryl halide with an arylboronic acid, inserting a carbon monoxide (CO) molecule to form the benzophenone bridge.

A major innovation in this space is the 3[3]. Traditional methods using high-pressure CO gas often poison the palladium catalyst through over-coordination. Mo(CO)₆ provides a slow, stoichiometrically controlled release of CO in situ, maintaining the active Pd(0) catalytic cycle.

Palladium-Catalyzed Carbonylative Suzuki-Miyaura Cycle

Self-Validating Protocol: Synthesis of (4-Nitro-phenyl)-p-tolyl-methanone

Objective: Regiospecific carbonylative coupling using a solid CO source.

• Catalyst & Reagent Assembly: In a Schlenk tube under an inert argon atmosphere, combine 1.0 eq of 1-iodo-4-nitrobenzene, 1.5 eq of p-tolylboronic acid, 0.5 eq of Mo(CO)₆, 3.0 eq of K₃PO₄ (base), and 0.5 mol% Pd(TFA)₂.

• Solvent Addition: Inject a degassed mixture of aqueous CH₃CN (9:1 v/v). Causality: The aqueous environment facilitates the dissolution of the inorganic base and promotes the transmetalation step by forming a reactive boronate complex.

• Catalytic Heating: Heat the sealed tube to 80°C for 12 hours. Validation: Upon reaching 80°C, steady gas evolution (CO release) will be observed. The solution will shift from a pale yellow suspension to a dark brown solution, signifying the reduction of Pd(II) to the active Pd(0) species. Complete dissolution of the Mo(CO)₆ solid indicates the exhaustion of the CO source.

• Workup: Cool to room temperature, vent residual CO gas safely, dilute with ethyl acetate, and filter through a pad of Celite to remove palladium black. Concentrate the filtrate under reduced pressure and purify via flash column chromatography.

Paradigm 3: Direct Oxidation of Diarylmethanes

For highly sterically hindered nitrobenzophenones, constructing the ketone directly is often thermodynamically unfavorable. The strategic alternative is late-stage functionalization: synthesizing a diarylmethane precursor (which is less sterically demanding to couple) and subsequently oxidizing the methylene bridge.. The presence of the electron-withdrawing nitro group on the aromatic ring actually stabilizes the intermediate radical/anion formed at the benzylic position, facilitating the insertion of oxygen.

Comparative Analytics

To guide synthetic route selection, the following table synthesizes the quantitative and qualitative data across the three discussed paradigms:

Synthesis Paradigm	Typical Yield	Regioselectivity	Key Reagents	Primary Application
Friedel-Crafts Acylation	70–85%	Moderate (Directing Group Dependent)	ZnCl₂, Acid Chlorides	Bulk Industrial APIs (e.g., Flunitrazepam)
Carbonylative Suzuki Coupling	80–95%	Excellent (Pre-determined by Halides)	Pd(TFA)₂, Mo(CO)₆, K₃PO₄	Complex, Highly Functionalized Scaffolds
Diarylmethane Oxidation	60–80%	N/A (Post-Coupling Functionalization)	KMnO₄ or Aerobic KOH	Late-Stage Modification & Specialty Materials

Conclusion

The synthesis of functionalized nitrobenzophenones requires precise alignment of electronic theory and experimental execution. While Friedel-Crafts acylation remains the cornerstone of scalable industrial production, modern catalytic methods like the carbonylative Suzuki coupling offer unparalleled regiospecificity for complex drug discovery. By understanding the causality behind catalyst selection and utilizing self-validating observational checkpoints, researchers can optimize these pathways for maximum yield and purity.

References

• Industrial Synthesis of 2-Amino-2'-fluoro-5-nitrobenzophenone: Applic
• Synthesis of 2-aminobenzophenones Asian Journal of Organic & Medicinal Chemistry
• Cas 5350-47-0, (4-Nitro-phenyl)-p-tolyl-methanone LookChem
• A recyclable dendrimeric Ni nanocatalyst anchored on magnetic nanoparticles for the green reduction of nitroarene pollutants and one-pot synthesis of imines PubMed Central (NIH)
• Highly Efficient Synthesis of 9-Fluorenones from 9H-Fluorenes by Air Oxidation ResearchG

Sources

• 1. asianpubs.org [asianpubs.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Cas 5350-47-0,(4-Nitro-phenyl)-p-tolyl-methanone | lookchem [lookchem.com]

Therapeutic Potential of (2-Bromo-3-nitrophenyl) phenyl ketone Intermediates

This technical guide focuses on the chemical versatility and therapeutic utility of (2-Bromo-3-nitrophenyl) phenyl ketone (CAS 42959-99-9).[1] While often categorized as a fine chemical building block, its structural motif—a benzophenone core substituted with orthogonal reactive groups (bromo and nitro)—makes it a "linchpin" intermediate for synthesizing privileged medicinal scaffolds, particularly acridones , indoles , and benzodiazepines .[1]

A Technical Guide to Fused Heterocycle Construction in Drug Discovery

Executive Summary

(2-Bromo-3-nitrophenyl) phenyl ketone represents a class of bifunctional electrophilic precursors essential in modern medicinal chemistry.[1] Its value lies in the orthogonal reactivity of its substituents: the nitro group serves as a latent nucleophile (upon reduction to an amine), while the bromine atom functions as a site for cross-coupling (Suzuki, Sonogashira) or nucleophilic aromatic substitution (

).[1]

This guide details the conversion of this intermediate into three primary therapeutic scaffolds:

• Acridones: DNA-intercalating agents with anticancer and antiviral potential.[1]

• 2,3-Disubstituted Indoles: Kinase inhibitors and CNS-active agents.[1]

• Benzodiazepines: Anxiolytics and sedative-hypnotics.[1]

Chemical Identity & Structural Logic[1]

Property	Specification
Chemical Name	(2-Bromo-3-nitrophenyl)(phenyl)methanone
CAS Number	42959-99-9
Molecular Formula
Molecular Weight	306.11 g/mol
Key Pharmacophore	2-Halo-3-nitrobenzophenone core
Reactivity Profile	Nitro: Reducible to amine (latent nucleophile).Bromo: Activated for Pd-catalyzed coupling or .Ketone: Electrophilic center for cyclization.[1][2][3]

The "Ortho-Effect" in Synthesis

The strategic placement of the nitro group ortho to the bromine atom is not accidental.[1] The electron-withdrawing nitro group activates the carbon-bromine bond towards nucleophilic attack, facilitating substitution reactions that would otherwise require harsh conditions.[1] Furthermore, the ketone moiety provides a pre-installed carbon scaffold for ring closure, eliminating the need for difficult formylation steps later in the synthesis.[1]

Therapeutic Applications & Mechanistic Pathways[1][4]

A. Anticancer Agents (Acridone Scaffold)

The reduction of the nitro group yields an amine that can displace a leaving group or undergo oxidative cyclization to form acridones .[1] Acridone derivatives (e.g., Amsacrine analogs) function as DNA intercalators and Topoisomerase II inhibitors .[1]

• Mechanism: The planar tricyclic system slides between DNA base pairs, stabilizing the DNA-topoisomerase cleavable complex and triggering apoptosis in rapidly dividing cancer cells.[1]

B. Kinase Inhibitors (Indole/Quinoline Scaffold)

Through the Larock Indole Synthesis or Friedländer Synthesis , the intermediate is converted into substituted indoles or quinolines.[1] These structures are ubiquitous in kinase inhibitors (e.g., targeting EGFR or VEGFR).[1]

• Mechanism: The nitrogen heterocycle mimics the adenine ring of ATP, binding to the ATP-binding pocket of the kinase enzyme and preventing phosphorylation of downstream signaling proteins.[1]

C. CNS Modulators (Benzodiazepine Scaffold)

Reaction with ethylenediamine derivatives converts the benzophenone core into a 1,4-benzodiazepine structure.[1]

• Mechanism: These compounds typically act as positive allosteric modulators of the

  receptor, increasing chloride ion influx and resulting in neuronal hyperpolarization (sedative/anxiolytic effect).[1]

Visualizing the Synthetic Divergence

The following diagram illustrates how (2-Bromo-3-nitrophenyl) phenyl ketone serves as a divergent point for three distinct therapeutic classes.

Caption: Divergent synthesis pathways from the parent ketone to three major pharmacological scaffolds.[1]

Experimental Protocols

Protocol 1: Reduction to (2-Amino-3-bromophenyl) phenyl ketone

This step activates the molecule for subsequent cyclization.[1]

• Reagents: Starting ketone (1.0 eq), Iron powder (5.0 eq), Ammonium chloride (0.1 eq), Ethanol/Water (4:1).[1]

• Procedure:

  • Dissolve (2-Bromo-3-nitrophenyl) phenyl ketone in Ethanol/Water.[1]

  • Add Iron powder and

    .[1]

  • Reflux at 80°C for 4 hours under

    atmosphere.[1]

  • Monitor via TLC (Hexane:EtOAc 7:3). The yellow nitro spot will disappear, replaced by a fluorescent amino spot.[1]

  • Filter hot through Celite to remove iron residues.[1]

  • Concentrate filtrate and recrystallize from ethanol.[1]

• Yield Expectation: 85-92%.

• Critical Note: Do not use catalytic hydrogenation (

  ) if you wish to retain the bromine atom, as hydrodebromination may occur.[1] Iron/acid reduction is chemoselective for the nitro group.[1]

Protocol 2: Synthesis of 4-Nitroacridone Derivative

Demonstrates the use of the precursor in creating a DNA-intercalating scaffold.[1]

• Reagents: (2-Bromo-3-nitrophenyl) phenyl ketone (1.0 eq), Aniline (1.2 eq),

  (2.0 eq), Cu powder (0.1 eq), DMF.[1]

• Step A (Ullmann Condensation):

  • Combine reagents in DMF.[1][4]

  • Heat to 140°C for 12 hours.

  • The aniline nitrogen displaces the bromine (activated by the o-nitro group).[1]

  • Isolate the diphenylamine intermediate.[1]

• Step B (Cyclization):

  • Treat the intermediate with Polyphosphoric Acid (PPA) at 120°C for 2 hours.

  • Pour into crushed ice/ammonia solution.

  • The resulting yellow precipitate is the substituted acridone.[1]

Safety & Stability

• Handling: The parent compound is an organobromide and nitroaromatic.[1] It may be a skin sensitizer.[1] Use standard PPE (gloves, goggles, fume hood).[1]

• Stability: Stable under ambient conditions.[1] Avoid strong bases which may cause enolization or degradation of the ketone.[1]

• Reactivity Hazard: The nitro group is energetic; avoid heating the dry solid to decomposition temperatures (>200°C) without solvent.[1]

References

• SIELC Technologies. (2018).[1] Separation of (2-Bromo-3-nitrophenyl) phenyl ketone on Newcrom R1 HPLC column. Retrieved from [Link]

• National Center for Biotechnology Information. (2025).[1] PubChem Compound Summary for CID 3016398, (2-Bromo-3-nitrophenyl)(phenyl)methanone. Retrieved from [Link][1]

• Organic Chemistry Portal. (2024).[1] Synthesis of Acridones: Recent Developments and Protocols. Retrieved from [Link]

• Royal Society of Chemistry. (2017).[1] Recent developments in the synthesis and biological activity of acridine/acridone analogues. RSC Advances. Retrieved from [Link]

Sources

• 1. commonorganicchemistry.com [commonorganicchemistry.com]
• 2. US20070259900A1 - Polymorphs - Google Patents [patents.google.com]
• 3. Pharmaceutical compositions - Patent US-8425934-B2 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. juniperpublishers.com [juniperpublishers.com]

Technical Analysis of Regioisomeric Scaffolds: 2-Bromo-3-Nitro vs. 2-Bromo-5-Nitropyridine

Executive Summary

In the high-stakes arena of medicinal chemistry, the choice between 2-bromo-3-nitropyridine (3-nitro isomer) and 2-bromo-5-nitropyridine (5-nitro isomer) is rarely arbitrary. While they share an identical molecular formula (

), their behavior in synthesis and biological interaction is diametrically opposed.

• The 3-Nitro Isomer is the "Gateway to Fused Systems." It is the essential precursor for imidazo[4,5-b]pyridines (a privileged pharmacophore in oncology). Its reactivity is dominated by the ortho-effect —high electrophilicity coupled with significant steric demands.

• The 5-Nitro Isomer is the "Linear Extender." It serves as a robust building block for head-to-tail molecular architectures. Its reactivity is governed by para-resonance , offering predictable kinetics and low steric hindrance.

This guide dissects the critical differences in synthetic accessibility, reactivity profiles, and strategic applications of these two isomers.

Part 1: Synthetic Accessibility & Manufacturing

The first bottleneck in utilizing these isomers is their synthesis. The 5-nitro isomer is thermodynamically favored, while the 3-nitro isomer often requires "uphill" synthesis.

The Nitration Trap

Direct nitration of 2-aminopyridine (a common starting material) is highly regioselective for the 5-position due to the stability of the transition state.

• 2-Bromo-5-nitropyridine (The Standard Route):

  • Pathway: 2-Aminopyridine

    Nitration ( ) 2-Amino-5-nitropyridine (Major Product, >80%) Diazotization/Bromination (Sandmeyer-like) 2-Bromo-5-nitropyridine .

  • Scalability: High.[1] Multi-kilogram synthesis is routine.

• 2-Bromo-3-nitropyridine (The Divergent Route):

  • Pathway: The 3-nitro isomer is a minor byproduct (<10%) of direct nitration.

  • Alternative Strategy: Oxidation of 3-nitropyridine (N-oxide route) or specific rearrangement protocols are often required to install the functionality selectively.

  • Implication: The 3-nitro isomer is typically 5-10x more expensive and less available in bulk than the 5-nitro isomer.

Quantitative Comparison

Feature	2-Bromo-3-Nitropyridine	2-Bromo-5-Nitropyridine
Nitration Yield (from 2-AP)	< 10% (Minor)	> 80% (Major)
Commercial Availability	Moderate (Specialty Reagent)	High (Commodity Reagent)
Cost Factor	High ( $)	Low ($)
Primary Impurity	5-nitro isomer	3,5-dinitro species

Part 2: Reactivity Profiles (The "Break" Stage)

Once acquired, the isomers exhibit distinct behaviors in bond-forming reactions.

Nucleophilic Aromatic Substitution ( )

Both isomers are excellent substrates for

due to the electron-deficient pyridine ring and the electron-withdrawing nitro group. However, the mechanism of activation differs.[2]

• 2-Bromo-3-Nitro (Ortho-Activation):

  • Mechanism: The nitro group exerts a strong inductive effect (-I) and a field effect due to proximity to the C-Br bond.

  • Kinetics: Often faster than the 5-nitro isomer with small nucleophiles (e.g., methylamine) due to the "built-in solvation" or H-bonding assistance in the transition state.

  • Risk: Steric hindrance can retard reaction with bulky nucleophiles (e.g., tert-butyl amines).

• 2-Bromo-5-Nitro (Para-Activation):

  • Mechanism: Activation is primarily through resonance (-M). The negative charge in the Meisenheimer complex is delocalized onto the nitro oxygens.

  • Kinetics: Reliable and fast. Less sensitive to the steric bulk of the incoming nucleophile.[1]

Palladium-Catalyzed Cross-Coupling (Suzuki-Miyaura)

This is where the difference is most critical for drug design.

• The "Ortho-Problem" (3-Nitro): The nitro group at C3 is physically adjacent to the bromine at C2. During the oxidative addition step of the catalytic cycle, this steric bulk can hinder the approach of the Palladium(0) species. More importantly, it interferes with transmetallation , often requiring specialized ligands (e.g., S-Phos, X-Phos) to achieve high yields.

• The "Para-Freedom" (5-Nitro): The C5 nitro group is far removed from the C2 reaction center. Standard catalysts (e.g.,

  ) work efficiently with no steric penalty.

Figure 1: Comparative reactivity landscape. Note the steric penalty for the 3-nitro isomer in Suzuki couplings.

Part 3: Strategic Application in Drug Design

The choice of isomer dictates the final scaffold topology.

The "Gateway" to Fused Bicyclics (3-Nitro)

The 2-bromo-3-nitropyridine isomer is indispensable for creating Imidazo[4,5-b]pyridines .

• Logic: The nitro group (at C3) and the bromine (at C2) are adjacent.

• Workflow:

  • with an amine ( ) displaces Bromine 2-amino-3-nitropyridine derivative.

  • Reduction of Nitro (

    or ) 2,3-diaminopyridine derivative.

  • Cyclization with aldehyde/acid

    Imidazo[4,5-b]pyridine .

• Relevance: This core is found in numerous kinase inhibitors and anticancer agents.

The "Linear Extender" (5-Nitro)

The 2-bromo-5-nitropyridine isomer is used to build linear chains or non-fused systems.

• Logic: Functional groups are para-disposed. You cannot easily cyclize between C2 and C5.

• Workflow: Used to attach a pyridine ring to a scaffold while keeping a nitro handle at the "tail" for further derivatization (e.g., reduction to aniline and subsequent amide coupling).

Part 4: Experimental Protocols

Protocol A: Selective of 2-Bromo-3-Nitropyridine

This protocol minimizes steric issues and maximizes yield for the "difficult" isomer.

Reagents:

• 2-Bromo-3-nitropyridine (1.0 eq)

• Amine Nucleophile (1.1 eq)

• DIPEA (Diisopropylethylamine) (1.5 eq)

• Solvent: IPA (Isopropyl Alcohol) or NMP (for unreactive amines)

Procedure:

• Dissolution: Dissolve 2-bromo-3-nitropyridine in IPA (0.5 M concentration). Note: IPA is preferred over THF to promote proton transfer.

• Addition: Add DIPEA followed by the amine dropwise at 0°C.

• Reaction: Warm to Room Temperature (RT). If the amine is secondary or bulky, heat to 60°C.

  • Checkpoint: Monitor by LCMS. The 3-nitro isomer reacts rapidly; prolonged heating may cause decomposition.

• Workup: Pour into ice water. The product (2-amino-3-nitropyridine derivative) usually precipitates as a bright yellow/orange solid. Filter and wash with cold water.

Protocol B: Optimized Suzuki Coupling for Sterically Hindered 3-Nitro Isomers

Standard conditions often fail here. This protocol uses a precatalyst system designed for hindered substrates.

Reagents:

• 2-Bromo-3-nitropyridine (1.0 eq)

• Boronic Acid (1.2 eq)

• Catalyst:

  (5 mol%) + S-Phos (10 mol%) OR XPhos Pd G2 (2-5 mol%)

• Base:

  (2.0 eq)

• Solvent: 1,4-Dioxane/Water (4:1)[3]

Procedure:

• Degassing: Sparge the solvent mixture with Argon for 15 minutes. Critical: Oxygen sensitivity is higher with electron-deficient pyridines.

• Mixing: Add substrate, boronic acid, base, and catalyst to the reaction vessel.

• Heating: Heat to 90°C for 4-12 hours.

• Purification: The 3-nitro group makes the product slightly more polar. Flash chromatography usually requires a gradient of EtOAc/Hexanes (up to 40% EtOAc).

References

• BenchChem. (2025).[4] Synthesis of 2-amino-4-bromo-3-nitropyridine: Experimental Protocols. Retrieved from

• Organic Syntheses. (1963). 2,3-Diaminopyridine from 2-Amino-5-bromo-3-nitropyridine. Org.[1][5][2][6][7][8][9] Synth. 1963, 43, 97. Retrieved from

• Journal of Organic Chemistry. (2006). Study of aromatic nucleophilic substitution with amines on nitrothiophenes. J. Org. Chem. 71, 5144. Retrieved from

• ACS Omega. (2018). Rapid Construction of an Imidazo[4,5-b]pyridine Skeleton from 2-Chloro-3-nitropyridine. ACS Omega, 3, 4, 4269–4277. Retrieved from

• Beilstein Journal of Organic Chemistry. (2018). Mechanistic aspects regarding the Suzuki–Miyaura reaction between ortho-substituted phenylboronic acids and halopyridines. Beilstein J. Org. Chem. 14, 2384–2392. Retrieved from

Sources

• 1. High Throughput Experimentation and Continuous Flow Evaluation of Nucleophilic Aromatic Substitution Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Suzuki Coupling [organic-chemistry.org]
• 3. Efficient Synthesis of Novel Pyridine-Based Derivatives via Suzuki Cross-Coupling Reaction of Commercially Available 5-Bromo-2-methylpyridin-3-amine: Quantum Mechanical Investigations and Biological Activities [mdpi.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. BJOC - Some mechanistic aspects regarding the Suzuki–Miyaura reaction between selected ortho-substituted phenylboronic acids and 3,4,5-tribromo-2,6-dimethylpyridine [beilstein-journals.org]
• 6. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 7. fulir.irb.hr [fulir.irb.hr]
• 8. masterorganicchemistry.com [masterorganicchemistry.com]
• 9. chemrxiv.org [chemrxiv.org]

Strategic Sourcing &amp; Technical Utilization: (2-Bromo-3-nitrophenyl)(phenyl)methanone

An in-depth technical guide on the sourcing, chemical profile, and strategic utilization of (2-Bromo-3-nitrophenyl)(phenyl)methanone .

[1]

Executive Technical Summary

(2-Bromo-3-nitrophenyl)(phenyl)methanone (CAS: 42959-99-9 ) is a high-value halogenated nitro-benzophenone intermediate. It serves as a critical "orthogonally reactive" scaffold in medicinal chemistry, particularly for the synthesis of fused heterocyclic systems such as acridones , phenanthridines , and dibenzo[b,e]azepines .

Its structure features three distinct reactive handles—an electrophilic ketone, a nucleophilically labile bromine (activated by the ortho-carbonyl), and a reducible nitro group—allowing for divergent synthetic pathways. Currently, it is classified as a Tier 3 Specialty Building Block , meaning it is typically available from specialized catalog vendors and CROs rather than bulk commodity suppliers.

Chemical Identity & Physical Profile[1][2][3]

Parameter	Specification
Chemical Name	(2-Bromo-3-nitrophenyl)(phenyl)methanone
Synonyms	(2-Bromo-3-nitrophenyl) phenyl ketone; 2-Bromo-3-nitrobenzophenone
CAS Number	42959-99-9
Molecular Formula	C₁₃H₈BrNO₃
Molecular Weight	306.11 g/mol
SMILES	O=C(C1=CC=CC=C1)C2=C(Br)C(=O)=CC=C2
Appearance	Pale yellow to off-white crystalline solid
Melting Point	~90–95 °C (Estimated based on congeners)
Solubility	Soluble in DCM, DMSO, DMF, Ethyl Acetate; Insoluble in Water

Market Landscape: Suppliers & Pricing

Procurement Strategy: This compound is not a commodity chemical. It is primarily sourced through "Building Block" vendors. Direct bulk purchase (kg scale) usually requires a custom synthesis order (FTE or Fee-for-Service) from a CRO.

Primary Suppliers (Verified Catalog Listings)

• BLD Pharm: Catalog #BD02150890. Reliable source for gram-scale research quantities.

• SIELC Technologies: Offers the compound primarily as an analytical standard (high purity, high cost).

• Specialty Aggregators: MolPort and eMolecules list various stock locations, often fulfilling via Enamine or WuXi AppTec.

Price Estimation (Q1 2026 Market Data)

Pricing is volume-dependent and subject to batch availability.

Scale	Estimated Price Range (USD)	Lead Time	Sourcing Type
1 g	$85 – $150	1–2 Weeks	Stock (Catalog)
5 g	$300 – $550	2–3 Weeks	Stock / Cross-dock
100 g+	Inquire (RFQ)	6–8 Weeks	Custom Synthesis

Procurement Note: Due to the specific substitution pattern, "stock" status often fluctuates. Always request a Certificate of Analysis (CoA) confirming the regioisomer purity before purchase, as the 2-bromo-5-nitro isomer is a common synthetic impurity.

Synthesis & Manufacturing Routes

For researchers requiring larger quantities (or validating a new supplier), understanding the synthesis is crucial for impurity profiling.

Dominant Synthetic Route: Friedel-Crafts Acylation

The industrial standard for synthesizing this compound involves the reaction of 2-bromo-3-nitrobenzoyl chloride with benzene .

Protocol:

• Activation: 2-Bromo-3-nitrobenzoic acid (CAS 573-54-6) is converted to the acid chloride using Thionyl Chloride (

  ) or Oxalyl Chloride ( ) with catalytic DMF.

• Acylation: The acid chloride reacts with Benzene in the presence of Aluminum Chloride (

  ).

• Quench: Careful hydrolysis of the aluminum complex.

Impurity Risk:

• Regioisomers: If the starting benzoic acid is impure.

• Over-reaction: Formation of diphenyl carbinols if Grignard routes are attempted (avoid Grignard).

Synthetic Workflow Diagram (Graphviz)

Caption: Standard industrial synthesis via Friedel-Crafts Acylation.

Strategic Utility: The "Orthogonal Reactivity"

The value of CAS 42959-99-9 lies in its ability to undergo selective transformations at three distinct sites. This allows for the rapid construction of complex pharmacophores.

Key Reaction Pathways

• Site A: The Nitro Group (

  )

  • Reaction: Reduction to Aniline (

    ).

  • Reagents:

    , , or (careful of dehalogenation).

  • Utility: Creates a nucleophile for intramolecular cyclization.

• Site B: The Bromine Atom (

  ) [1][2]

  • Reaction: Nucleophilic Aromatic Substitution (

    ) or Pd-Catalyzed Coupling.

  • Mechanism:[2][3][4] The Br is activated by the ortho-carbonyl and meta-nitro groups, making it susceptible to displacement by amines or alkoxides even under mild conditions.

• Site C: The Ketone (

  ) [1][2]

  • Reaction: Condensation / Cyclization.[5]

  • Utility: Serves as the electrophilic "trap" for ring closure.

Application: Synthesis of Acridones

A primary application is the synthesis of 4-aminoacridones or nitroacridones , which are scaffolds for DNA-intercalating anticancer drugs.

Step-by-Step Protocol (Conceptual):

• Displacement: React CAS 42959-99-9 with a primary amine (

  ) in DMF/Base. The amine displaces the Bromine via .

• Cyclization: The resulting 2-amino-3-nitrobenzophenone derivative can be cyclized using acid catalysis (polyphosphoric acid) to form the acridone core.

Reactivity Map (Graphviz)

Caption: Divergent synthetic pathways for accessing fused heterocyclic scaffolds.

Safety & Handling Protocols

Hazard Classification:

• H315: Causes skin irritation.[6][7]

• H319: Causes serious eye irritation.[6][4][7][8]

• H335: May cause respiratory irritation.[6][7][8]

Self-Validating Safety System:

• Containment: Handle only in a certified chemical fume hood.

• PPE: Nitrile gloves (double gloving recommended due to nitro-aromatic permeability), safety goggles, and lab coat.

• Decontamination: In case of spill, treat with dilute NaOH to hydrolyze any potential acid chloride impurities (if sourced from crude synthesis), then absorb with vermiculite.

References

• PubChem. (2-Bromo-3-nitrophenyl) phenyl ketone - Compound Summary. National Library of Medicine. [Link]

• SIELC Technologies. HPLC Separation of (2-Bromo-3-nitrophenyl) phenyl ketone. [Link]

Sources

• 1. (2-Bromo-3-nitrophenyl) phenyl ketone | C13H8BrNO3 | CID 3016398 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 3. WO2022038098A1 - Process for the preparation of phenyl ketones - Google Patents [patents.google.com]
• 4. fishersci.com [fishersci.com]
• 5. Potassium carbonate, 99% - Manufacturers & suppliers with worldwide shipping [ottokemi.com]
• 6. assets.thermofisher.com [assets.thermofisher.com]
• 7. spectrumchemical.com [spectrumchemical.com]
• 8. fishersci.ca [fishersci.ca]

Protocols & Analytical Methods

synthesis of (2-Bromo-3-nitrophenyl) phenyl ketone from 2-bromo-3-nitrobenzoic acid

Strategic Rationale & Mechanistic Causality

The synthesis of (2-bromo-3-nitrophenyl) phenyl ketone (also known as 2-bromo-3-nitrobenzophenone) from 2-bromo-3-nitrobenzoic acid requires a highly controlled, two-phase approach. Direct intermolecular coupling of a carboxylic acid with an aromatic ring is thermodynamically unfavorable. Therefore, the protocol relies on a classic 1 [1], preceded by the in-situ generation of a highly reactive acyl chloride intermediate [2].

Phase 1 Causality: Activation via Oxalyl Chloride To convert the starting material into 2-bromo-3-nitrobenzoyl chloride, oxalyl chloride is selected over thionyl chloride. The primary mechanistic advantage of oxalyl chloride is that its byproducts (carbon monoxide, carbon dioxide, and hydrogen chloride) are entirely gaseous. This irreversible gas evolution drives the reaction to completion under mild conditions, preserving the integrity of the sensitive nitro-aromatic system. A catalytic amount of N,N-Dimethylformamide (DMF) is introduced to form a Vilsmeier-Haack intermediate, which acts as the true active chlorinating species, significantly lowering the activation energy of the transformation[3].

Phase 2 Causality: Friedel-Crafts Acylation Dynamics The resulting 2-bromo-3-nitrobenzoyl chloride is highly deactivated due to the strong electron-withdrawing nature of both the nitro (

) and bromo ( ) groups. While this deactivation prevents unwanted intermolecular self-acylation, it also renders the acyl chloride less reactive toward nucleophilic attack. To overcome this kinetic barrier, a strong Lewis acid, Aluminum Chloride ( ), is required. Because the newly formed ketone product is a stronger Lewis base than the starting acyl chloride, it will sequester the catalyst. Consequently, a stoichiometric excess (1.2 equivalents) of is mandatory to ensure the reaction proceeds to completion. Benzene is utilized in large excess to serve as both the nucleophile and the solvent, driving the reaction forward via Le Chatelier's principle.

Quantitative Data & Reagent Specifications

The following table summarizes the stoichiometric requirements for a standard 10 mmol scale synthesis.

Reagent / Material	MW ( g/mol )	Equivalents	Amount	Role in Synthesis
2-Bromo-3-nitrobenzoic acid	246.02	1.00	2.46 g	Starting Material
Oxalyl Chloride	126.93	1.50	1.29 mL (1.90 g)	Activating Agent
N,N-Dimethylformamide (DMF)	73.09	0.05	0.04 mL	Vilsmeier-Haack Catalyst
Benzene (Anhydrous)	78.11	Excess	20 mL + 20 mL	Solvent & Nucleophile
Aluminum Chloride ( )	133.34	1.20	1.60 g	Lewis Acid Catalyst
(2-Bromo-3-nitrophenyl) phenyl ketone	306.11	1.00 (Theoretical)	3.06 g	Target Product

Synthetic Workflow Visualization

Caption: Logical workflow and intermediate generation for the synthesis of (2-Bromo-3-nitrophenyl) phenyl ketone.

Step-by-Step Experimental Protocol

This protocol is designed as a self-validating system. Visual and chemical checkpoints are embedded to ensure the success of each phase before proceeding to the next.

Phase 1: Synthesis of 2-Bromo-3-nitrobenzoyl chloride

Adapted from established methodologies for the activation of deactivated nitrobenzoic acids [3].

• Preparation: Flame-dry a 100 mL two-neck round-bottom flask equipped with a magnetic stir bar, an addition funnel, and a reflux condenser connected to a gas bubbler (to safely vent

  and gases). Flush the system with Argon.

• Dissolution: Add 2-bromo-3-nitrobenzoic acid (2.46 g, 10.0 mmol) and anhydrous benzene (20 mL) to the flask. Cool the suspension to 0 °C using an ice-water bath.

• Catalyst Addition: Inject N,N-Dimethylformamide (DMF) (0.04 mL, 0.5 mmol) directly into the suspension.

• Activation: Slowly add oxalyl chloride (1.29 mL, 15.0 mmol) dropwise via the addition funnel over 10 minutes.

  • Self-Validation Checkpoint: Immediate effervescence (gas evolution) should be observed. The reaction mixture will gradually transition from a suspension to a clear, pale-yellow solution as the acid is converted to the soluble acyl chloride.

• Maturation: Remove the ice bath and allow the reaction to stir at ambient temperature for 1 hour, followed by gentle reflux (80 °C) for 1 hour.

  • Self-Validation Checkpoint: The complete cessation of gas evolution in the bubbler indicates that the Vilsmeier-Haack cycle has concluded and the conversion to the acyl chloride is complete.

• Concentration: Cool the mixture to room temperature and concentrate it under reduced pressure (rotary evaporator) to remove excess oxalyl chloride and benzene. The resulting crude 2-bromo-3-nitrobenzoyl chloride (a yellow oil/solid) should be kept under Argon and used immediately in Phase 2 to prevent hydrolysis.

Phase 2: Synthesis of (2-Bromo-3-nitrophenyl) phenyl ketone

Adapted from standard Friedel-Crafts acylation protocols [1].

• Complexation Setup: In a separate, flame-dried 100 mL round-bottom flask under Argon, suspend anhydrous Aluminum Chloride (

  ) (1.60 g, 12.0 mmol) in anhydrous benzene (20 mL). Cool the suspension to 0 °C.

• Acylium Ion Generation: Dissolve the crude 2-bromo-3-nitrobenzoyl chloride from Phase 1 in a minimal amount of anhydrous benzene (approx. 5 mL). Add this solution dropwise to the

  suspension over 15 minutes.

  • Self-Validation Checkpoint: Upon addition, the mixture will undergo a distinct color change (typically to a deep orange or red), visually confirming the formation of the reactive acylium ion complex.

• Coupling: Allow the reaction to warm to room temperature, then heat to reflux (80 °C) for 3 to 4 hours.

  • Self-Validation Checkpoint (TLC): To verify completion, withdraw a 10 µL aliquot, quench it in 0.5 mL of methanol (which converts unreacted acyl chloride to the methyl ester), and spot it on a silica TLC plate (Eluent: 8:2 Hexanes/Ethyl Acetate). The disappearance of the methyl ester spot confirms full conversion to the ketone.

• Quenching: Cool the reaction mixture to 0 °C. Carefully and slowly pour the mixture into a beaker containing 50 g of crushed ice and 10 mL of concentrated

  (37%).

  • Causality Note: The ice controls the violent, exothermic hydrolysis of the

    complex. The addition of is critical to prevent the precipitation of insoluble aluminum hydroxide ( ) salts, ensuring a clean phase separation.

• Extraction & Purification: Transfer the quenched mixture to a separatory funnel. Extract the aqueous layer with ethyl acetate (

  mL). Wash the combined organic layers with saturated aqueous (20 mL) to neutralize residual acid, followed by brine (20 mL). Dry the organic phase over anhydrous , filter, and concentrate under reduced pressure.

• Final Polish: Purify the crude product via flash column chromatography (Silica gel, Hexanes/Ethyl Acetate gradient) or recrystallization from hot ethanol to yield pure (2-bromo-3-nitrophenyl) phenyl ketone.

References

• West Virginia University (WVU) Research Repository. Synthesis of substituted 2-vinyl and 2-phenylbenzimidazoles and progress towards the synthesis of natural products ht-13-A and ht-13-B.[Link]

• Royal Society of Chemistry (RSC). CHAPTER 6: Hydrofluoroethers (HFEs): A History of Synthesis - Books.[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]

Friedel-Crafts acylation protocol for (2-Bromo-3-nitrophenyl) phenyl ketone

Application Note: Advanced Friedel-Crafts Acylation Protocol for the Synthesis of (2-Bromo-3-nitrophenyl) Phenyl Ketone

Target Audience: Synthetic Chemists, Process Researchers, and Drug Development Professionals.

Mechanistic Rationale and Synthetic Strategy

The synthesis of (2-Bromo-3-nitrophenyl) phenyl ketone (CAS: 42959-99-9)[1] presents a classic regiochemical and electronic challenge in electrophilic aromatic substitution (EAS). A naive approach might attempt the Friedel-Crafts acylation of 2-bromo-3-nitrobenzene with benzoyl chloride. However, this pathway is fundamentally flawed.

The Causality of Polarity Reversal: Friedel-Crafts reactions fail on aromatic rings bearing strongly deactivating groups, such as the nitro (-NO₂) moiety. The nitro group withdraws electron density via both inductive and resonance effects, severely depleting the nucleophilicity of the aromatic π-system and raising the activation energy required to form the Wheland intermediate (arenium ion)[2].

To circumvent this, the electronic polarity of the reaction must be reversed. Instead of using the deactivated ring as the nucleophile, we utilize 2-bromo-3-nitrobenzoic acid (CAS: 573-54-6)[3] as the electrophile precursor. By converting this acid to 2-bromo-3-nitrobenzoyl chloride, we can generate a highly reactive acylium ion upon treatment with a Lewis acid. Benzene, which is significantly more electron-rich, is then employed as both the solvent and the nucleophile, ensuring a rapid and high-yielding acylation[4].

Synthetic workflow for (2-Bromo-3-nitrophenyl) phenyl ketone.

Quantitative Data & Material Profiles

Table 1: Reagent and Stoichiometry Profile

Reagent / Material	Role	MW ( g/mol )	Equivalents	Amount
2-Bromo-3-nitrobenzoic acid	Starting Material	246.02	1.0	10.0 g (40.6 mmol)
Oxalyl Chloride	Chlorinating Agent	126.93	1.2	4.2 mL (48.8 mmol)
N,N-Dimethylformamide (DMF)	Catalyst	73.09	0.05	0.15 mL (2.0 mmol)
Dichloromethane (DCM)	Solvent (Phase 1)	84.93	-	100 mL
Benzene	Reactant & Solvent	78.11	Excess	100 mL

| Aluminum Chloride (AlCl₃) | Lewis Acid Catalyst | 133.34 | 1.5 | 8.1 g (60.9 mmol) |

Table 2: Analytical Profile of Target Compound

Property	Value
IUPAC Name	(2-Bromo-3-nitrophenyl)(phenyl)methanone
CAS Number	42959-99-9
Molecular Formula	C₁₃H₈BrNO₃
Molecular Weight	306.11 g/mol [5]
Physical State	Crystalline Solid

| Expected Yield | 75 - 85% (Over two steps) |

Self-Validating Experimental Protocol

Phase 1: Synthesis of 2-Bromo-3-nitrobenzoyl chloride

Causality Note: Oxalyl chloride is selected over thionyl chloride to avoid heating the nitroaromatic compound, which can pose thermal hazards. The reaction is driven to completion by the irreversible evolution of CO, CO₂, and HCl gases.

• Setup: Charge a flame-dried 250 mL round-bottom flask equipped with a magnetic stir bar and a venting needle with 2-bromo-3-nitrobenzoic acid (10.0 g, 40.6 mmol) and anhydrous DCM (100 mL).

• Catalysis: Add a catalytic amount of anhydrous DMF (0.15 mL, 2.0 mmol). The DMF reacts with oxalyl chloride to form the active Vilsmeier-Haack type intermediate.

• Addition: Cool the suspension to 0 °C in an ice bath. Dropwise add oxalyl chloride (4.2 mL, 48.8 mmol) via syringe over 15 minutes.

• Validation (Visual): Observe immediate and sustained gas evolution. Remove the ice bath and allow the mixture to warm to room temperature. Stir for 2–3 hours until gas evolution ceases and the opaque suspension transitions to a clear, homogeneous solution.

• Validation (Analytical): Quench a 10 µL reaction aliquot into 100 µL of methanol. Analyze via TLC (Hexanes:EtOAc 8:2). Complete conversion is confirmed when the baseline-stuck carboxylic acid spot is entirely replaced by the higher-R_f methyl ester spot.

• Isolation: Concentrate the mixture under reduced pressure to remove DCM and excess oxalyl chloride. The resulting crude 2-bromo-3-nitrobenzoyl chloride (a viscous yellow oil or semi-solid) is highly moisture-sensitive and must be used immediately in Phase 2.

Phase 2: Friedel-Crafts Acylation

Causality Note: A stoichiometric excess (>1.0 eq) of AlCl₃ is strictly required. Unlike Friedel-Crafts alkylation, acylation is not truly catalytic because the Lewis acid forms a strong, stable complex with the carbonyl oxygen of the newly formed ketone product, effectively sequestering the AlCl₃ from the catalytic cycle[6].

• Preparation: Dissolve the crude acid chloride from Phase 1 in anhydrous benzene (100 mL) under an inert argon atmosphere. Caution: Benzene is a known carcinogen; perform all operations in a certified fume hood.

• Activation: Cool the solution to 0 °C. Portion-wise add anhydrous AlCl₃ (8.1 g, 60.9 mmol) over 10 minutes. The solution will rapidly darken as the highly reactive acylium ion is generated.

• Reaction: Remove the ice bath and heat the mixture to a gentle reflux (approx. 80 °C) for 4–6 hours.

• Validation (Analytical): Monitor the consumption of the acid chloride via the methanol-quench TLC method described in Phase 1. The product ketone will appear as a distinct, UV-active spot with an R_f slightly lower than the methyl ester but significantly higher than the starting acid.

• Quenching: Once complete, cool the reaction to 0 °C. Carefully pour the mixture into a vigorously stirred beaker containing 100 g of crushed ice and 50 mL of 1M HCl. This highly exothermic step hydrolyzes the aluminum-ketone complex, releasing the free (2-Bromo-3-nitrophenyl) phenyl ketone into the organic phase.

• Workup: Separate the layers. Extract the aqueous phase with EtOAc (2 × 50 mL). Wash the combined organic layers sequentially with saturated aqueous NaHCO₃ (50 mL) and brine (50 mL).

• Purification: Dry the organic phase over anhydrous Na₂SO₄, filter, and concentrate in vacuo. Purify the crude residue via flash column chromatography (Silica gel, gradient elution from 100% Hexanes to 85:15 Hexanes:EtOAc) to yield the pure target compound.

Mechanistic Logic Pathway

Mechanistic pathway of the Friedel-Crafts acylation step.

Troubleshooting & Optimization

Observation / Issue	Mechanistic Cause	Corrective Action
Incomplete Acid Chloride Formation	Insufficient Vilsmeier-Haack intermediate formation.	Ensure DMF is strictly anhydrous. Add an additional 0.02 eq of DMF and stir for 1 extra hour.
Reaction Stalls in Phase 2	AlCl₃ has been deactivated by ambient moisture or sequestered by the product.	Use freshly opened, free-flowing anhydrous AlCl₃. Ensure >1.2 equivalents are used[6].
Poor Yield / Tar Formation	Overheating during the acylation phase causing side reactions with the nitro group.	Strictly control the reflux temperature. Do not exceed 80 °C. Ensure the quench is performed slowly over ice to prevent thermal degradation.

References

• PubChem | (2-Bromo-3-nitrophenyl) phenyl ketone (CID 3016398) |[Link]

• PubChem | 2-Bromo-3-nitrobenzoic acid (CID 68452) |[Link]

• Master Organic Chemistry | EAS Reactions (3) - Friedel-Crafts Acylation and Friedel-Crafts Alkylation |[Link]

• Chemistry LibreTexts | 1.31: Electrophilic Substitution |[Link]

Sources

• 1. (2-Bromo-3-nitrophenyl) phenyl ketone | C13H8BrNO3 | CID 3016398 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. chemimpex.com [chemimpex.com]
• 4. Electrophilic Aromatic Substitution — Making Molecules [makingmolecules.com]
• 5. (2-Bromo-3-nitrophenyl) phenyl ketone | C13H8BrNO3 | CID 3016398 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]

Technical Application Note: Suzuki-Miyaura Coupling of (2-Bromo-3-nitrophenyl) phenyl ketone

Executive Summary & Strategic Analysis

The coupling of (2-Bromo-3-nitrophenyl) phenyl ketone represents a classic "Push-Pull" paradox in palladium catalysis. The substrate features a highly activated C-Br bond due to the electron-withdrawing nature of the ortho-benzoyl and meta-nitro groups. However, this electronic activation is counterbalanced by severe steric congestion at the reaction center.

The Substrate Paradox

• Electronic Activation (The "Pull"): The Hammett

  values for and significantly reduce electron density at the C2 position. This makes the Oxidative Addition of Pd(0) into the C-Br bond kinetically rapid, even with less electron-rich ligands.

• Steric Deactivation (The "Push"): The 1,2,3-trisubstitution pattern creates a "steric pocket." The bulky benzoyl group at C1 and the nitro group at C3 effectively shield the palladium center after insertion. This sterically hinders the Transmetallation step, which is often the rate-determining step (RDS) for this specific scaffold.

Implication for Protocol Design: Standard protocols using simple Pd(PPh

) often stall or result in hydrodebromination (reduction of the C-Br bond) because the transmetallation is too slow compared to competitive side reactions. Successful coupling requires a catalyst system with a wide bite angle (to relieve steric strain) or bulky, electron-rich phosphines that facilitate transmetallation.

Optimized Reaction Conditions

Based on kinetic profiling of similar 2,3-disubstituted benzophenones, two protocols are recommended depending on the complexity of the boronic acid partner.

Table 1: Comparative Protocol Summary

Parameter	Protocol A: The "Workhorse"	Protocol B: The "Power" Method
Application	Standard aryl boronic acids (unhindered).	Sterically hindered or electron-poor boronic acids.[1]
Catalyst	Pd(dppf)Cl ·CH Cl (3-5 mol%)	XPhos Pd G2 (2-3 mol%)
Ligand Role	Bidentate ligand (dppf) enforces a large bite angle, stabilizing the steric bulk.	Bulky biaryl phosphine (XPhos) accelerates transmetallation.
Base	K PO (2.0 - 3.0 equiv)	K PO (3.0 equiv)
Solvent	1,4-Dioxane / Water (4:1)	Toluene / Water (10:1) or THF/Water
Temperature	90 °C	80–100 °C
Time	4–12 Hours	1–4 Hours
Atmosphere	Nitrogen or Argon (Strict)	Nitrogen or Argon (Strict)

Detailed Experimental Protocols

Protocol A: Robust Coupling with Pd(dppf)Cl

Recommended for initial screening and scale-up of non-hindered partners.

Materials

• (2-Bromo-3-nitrophenyl) phenyl ketone (1.0 equiv)

• Aryl Boronic Acid (1.2 – 1.5 equiv)

• Potassium Phosphate Tribasic (K

  PO ) (3.0 equiv)[2]

• [1,1′-Bis(diphenylphosphino)ferrocene]dichloropalladium(II) (Pd(dppf)Cl

  ·CH Cl ) (0.05 equiv)

• Solvent: 1,4-Dioxane (HPLC Grade) and Deionized Water.

Step-by-Step Methodology

• Degassing (Critical):

  • Prepare a mixture of 1,4-Dioxane and Water (4:1 ratio).[2]

  • Sparge the solvent mixture with a stream of nitrogen gas for at least 30 minutes. Note: Oxygen promotes homocoupling of the boronic acid and deactivates the catalyst.

• Reaction Assembly:

  • To a dry reaction vial (or Schlenk flask) equipped with a magnetic stir bar, add the Aryl Halide (1.0 equiv), Boronic Acid (1.2 equiv), and K

    PO (3.0 equiv).

  • If using a glovebox: Add the Pd catalyst at this stage.[3][4][5][6]

  • If using Schlenk technique: Cap the vial and purge with nitrogen (evacuate/backfill x3).

• Catalyst Addition:

  • Under a positive pressure of nitrogen, add the Pd(dppf)Cl

    catalyst.

  • Immediately add the degassed solvent mixture via syringe. Concentration should be approximately 0.1 M with respect to the aryl halide.

• Reaction:

  • Seal the vessel tightly.

  • Heat the reaction block/oil bath to 90 °C . Stir vigorously (>700 RPM).

  • Monitoring: Check by TLC or LC-MS after 2 hours. The reaction typically completes within 4–6 hours.

• Work-up:

  • Cool to room temperature.[2][4][7][8]

  • Dilute with Ethyl Acetate (EtOAc) and water.[2][4][7]

  • Filter through a pad of Celite to remove Palladium black.

  • Separate phases.[4] Wash the organic layer with Brine (1x).

  • Dry over Na

    SO , filter, and concentrate.

Protocol B: High-Steric Demand Coupling (XPhos System)

Use this if Protocol A results in low conversion or if the boronic acid has ortho-substituents.

Mechanistic Logic

The XPhos ligand is electron-rich (facilitating oxidative addition) and extremely bulky. This bulk creates a protective shell around the Pd center, preventing the formation of inactive dimeric species and forcing the reductive elimination step, which is crucial when forming the crowded biaryl bond in this specific substrate.

Methodology Differences

• Catalyst Pre-activation: If using XPhos + Pd

  (dba) instead of the pre-catalyst (XPhos Pd G2), stir the catalyst and ligand in the solvent at 60 °C for 10 minutes before adding to the substrate mixture.

• Solvent Switch: Toluene/Water often provides better conversion for this system than Dioxane, as the biphasic nature helps protect the boronic acid from rapid protodeboronation.

Mechanistic Visualization

The following diagram illustrates the catalytic cycle with a focus on the specific failure points for this substrate.

Caption: Catalytic cycle highlighting the Transmetallation step as the rate-determining bottleneck due to steric crowding at the C2 position.

Troubleshooting & Optimization Guide

Issue 1: Low Conversion / Starting Material Remaining

• Cause: Catalyst deactivation (Pd black formation) or insufficient activation of the boronic acid.

• Solution:

  • Switch to Protocol B (XPhos) .

  • Increase catalyst loading to 5 mol%.

  • Ensure strict oxygen-free conditions.

  • Add a surfactant (e.g., TPGS-750-M) if solubility is an issue in aqueous media.

Issue 2: Hydrodebromination (Product is des-bromo)

• Cause: The oxidative addition occurred, but transmetallation was blocked. The Pd-H species formed (often from solvent or base interaction) reduced the ring.

• Solution:

  • Use a drier solvent system (reduce water ratio).

  • Switch solvent to Toluene (non-protic).

  • Increase the concentration of the Boronic Acid (force transmetallation).

Issue 3: Homocoupling of Boronic Acid

• Cause: Presence of Oxygen.[8][9][10]

• Solution: Degas solvents more rigorously. Use freeze-pump-thaw cycling if possible.

References

• BenchChem. (2025).[4] Application Notes and Protocols for Suzuki Coupling Reactions with 2-Bromo-3'-nitroacetophenone. Retrieved from

• Miyaura, N., & Suzuki, A. (1995). Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457–2483.
• Martin, R., & Buchwald, S. L. (2008). Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling Reactions Employing Dialkylbiaryl Phosphine Ligands. Accounts of Chemical Research, 41(11), 1461–1473.

• Organic Chemistry Portal. (2024). Suzuki Coupling - Reaction Conditions and Catalysts. Retrieved from

• Vertex AI Search. (2024). Carbonylative Suzuki Couplings of Aryl Bromides. Organic Letters. Retrieved from

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. benchchem.com [benchchem.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Palladium-Catalyzed Deaminative Cross-Coupling of Alkyl Nitroso Carbamates - PMC [pmc.ncbi.nlm.nih.gov]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. jsynthchem.com [jsynthchem.com]
• 8. Suzuki Coupling [organic-chemistry.org]
• 9. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 10. Synthesis of 2-arylpyridines by the Suzuki–Miyaura cross-coupling of PyFluor with hetero(aryl) boronic acids and esters - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Chemoselective Reduction of (2-Bromo-3-nitrophenyl) phenyl ketone to (2-Amino-3-bromophenyl) phenyl ketone

Abstract

This application note details a robust, scalable protocol for the chemoselective reduction of the nitro group in (2-Bromo-3-nitrophenyl) phenyl ketone to its corresponding amine, (2-Amino-3-bromophenyl) phenyl ketone . The primary challenge in this transformation is the preservation of two sensitive functionalities: the aryl bromide (susceptible to hydrodehalogenation) and the diaryl ketone (susceptible to reduction to a secondary alcohol). While catalytic hydrogenation (

) poses significant risks of side reactions, this guide establishes Iron/Ammonium Chloride ( ) as the superior method for chemoselectivity, operational simplicity, and yield (>90%). An alternative Stannous Chloride ( ) protocol is provided for specific small-scale applications.

Introduction & Strategic Analysis

The reduction of nitroarenes is a fundamental transformation in the synthesis of acridones, quinolines, and various API intermediates. However, the substrate (2-Bromo-3-nitrophenyl) phenyl ketone presents a "chemoselectivity triad" challenge:

• Nitro Group (

  ): Target for reduction ( process).

• Aryl Bromide (

  ): Labile under catalytic hydrogenation conditions (Pd/C, ), leading to des-bromo byproducts.

• Ketone (

  ): Susceptible to reduction to alcohols by hydride donors ( , ) or over-reduction under vigorous hydrogenation.

Method Selection Matrix

Method	Reagents	Suitability	Risk Profile
Catalytic Hydrogenation		Low	High risk of dehalogenation (loss of Br) and ketone reduction.
Hydride Reduction		No	Will reduce ketone to alcohol; azo formation likely.
Béchamp Reduction		Medium	Effective, but strong acid can induce hydrolysis or side reactions.
Tin Reduction		High	Good selectivity, but generates toxic tin waste and difficult emulsions.
Fe/NH4Cl (Recommended)		Excellent	Gold Standard. Mild pH, highly chemoselective, cheap, scalable.

Mechanistic Insight: Surface-Mediated Electron Transfer

The recommended

reduction operates via a Single Electron Transfer (SET) mechanism on the iron surface. Unlike homogenous hydride reductions, this heterogeneous process requires the substrate to adsorb onto the activated metal surface.

• Activation:

  acts as a weak electrolyte, activating the iron surface (etching oxide layers) and providing a proton source without lowering the pH to levels that would attack the ketone or solubilize the iron completely.

• Selectivity: The reduction potential of the nitro group (approx -0.4 V vs SHE) allows it to be reduced by

  / more readily than the ketone or the bond under these mild conditions.

Pathway Diagram

Figure 1: Stepwise reduction pathway of nitro group on Iron surface.[1] The reaction proceeds through nitroso and hydroxylamine intermediates.

Experimental Protocol: Fe/NH4Cl Method (Primary)

This protocol is optimized for 10 mmol scale.

Materials

• (2-Bromo-3-nitrophenyl) phenyl ketone: 3.06 g (10 mmol)

• Iron Powder: 2.80 g (50 mmol, 5 equiv) - Note: Use fine powder (<325 mesh) for best kinetics.

• Ammonium Chloride (

  ): 2.68 g (50 mmol, 5 equiv)

• Ethanol (95%): 40 mL

• Water (Deionized): 10 mL

• Ethyl Acetate: For extraction[2][3]

Procedure

• Setup: Equip a 100 mL round-bottom flask (RBF) with a magnetic stir bar and a reflux condenser.

• Solvation: Add the nitro ketone substrate (3.06 g) and Ethanol (40 mL) to the flask. Stir until partially dissolved.

• Activation Solution: In a separate beaker, dissolve

  (2.68 g) in Water (10 mL). Add this solution to the RBF.

• Catalyst Addition: Add Iron powder (2.80 g) to the mixture.

  • Observation: The mixture will be a dark suspension.

• Reaction: Heat the mixture to reflux (approx. 80°C) with vigorous stirring.

  • Critical: Vigorous stirring is essential to keep the heavy iron powder suspended and in contact with the organic phase.

• Monitoring: Monitor by TLC (Eluent: 20% EtOAc/Hexane) or LC-MS.

  • Time: Reaction is typically complete in 1.5 to 3 hours .

  • Endpoint: Disappearance of the starting material spot (lower polarity) and appearance of a fluorescent amine spot (higher polarity).

• Workup (Hot Filtration):

  • While the mixture is still hot, filter it through a pad of Celite (diatomaceous earth) to remove unreacted iron and iron oxide sludge.

  • Wash the Celite pad with hot Ethanol (2 x 10 mL) and Ethyl Acetate (20 mL).

  • Note: Do not let the filtrate cool before filtering, as the product may precipitate.

• Extraction:

  • Concentrate the filtrate under reduced pressure to remove most ethanol.

  • Dilute the residue with Water (30 mL) and extract with Ethyl Acetate (3 x 30 mL).

  • Combine organic layers and wash with Brine (saturated NaCl).

  • Dry over Anhydrous

    , filter, and concentrate in vacuo.

• Purification: The crude product is often pure enough (>95%) for subsequent steps. If necessary, purify via recrystallization from Ethanol/Water or flash column chromatography.

Expected Analytical Data

• Appearance: Yellow to orange solid.

• 1H NMR (CDCl3, 400 MHz):

  • ~4.0 - 6.0 ppm: Broad singlet (2H, ). Diagnostic peak.
  • ~6.5 - 7.8 ppm: Aromatic protons.[4] The protons on the ring containing the amine will shift upfield relative to the nitro precursor due to the shielding effect of the amino group.

• MS (ESI):

  calc for (Br isotope pattern).

Alternative Protocol: Stannous Chloride (SnCl2)[1][5][6]

Use this method if Iron is unavailable or if the specific substrate shows solubility issues in aqueous ethanol.

Procedure

• Dissolve (2-Bromo-3-nitrophenyl) phenyl ketone (10 mmol) in Ethanol or Ethyl Acetate (50 mL).

• Add

  (50 mmol, 5 equiv).

• Heat to 70°C for 2-4 hours.

• Workup (Critical): Cool to room temperature. Pour mixture into ice water.

  • Neutralization: Slowly add saturated

    or 10% until pH ~8. This will cause tin salts to precipitate as a thick white/grey solid.

  • Filtration: Filter through Celite (can be slow).

  • Extraction: Extract filtrate with Ethyl Acetate.[2][3]

Troubleshooting & Optimization

Issue	Diagnosis	Solution
Reaction Stalls (<50% conversion)	Iron surface passivation or poor mixing.	1. Add fresh Iron powder (1-2 equiv).2. Increase stirring speed (critical).3. Add 1-2 drops of conc. HCl to reactivate surface.
Dehalogenation (Loss of Br)	Reaction too vigorous or wrong metal.	Ensure you are using Fe/NH4Cl, not Fe/HCl or Zn/HCl. Keep temp at 70-80°C, do not overheat.
Product trapped in Iron Sludge	Poor solubility of product.	Wash the Celite pad extensively with hot Ethyl Acetate or even Acetone during filtration.
Emulsions during extraction	Fine iron particles passing filter.	Filter through a tighter Celite pad or use a phase separator frit. Add Brine to break emulsion.

Decision Workflow

Figure 2: Troubleshooting logic for incomplete reduction.

Safety Considerations

• Nitro Compounds: Aromatic nitro compounds can be energetic. Avoid heating dry residue to high temperatures.

• Iron Dust: Fine iron powder is pyrophoric. Do not discard dry iron waste into trash cans; keep wet and dispose of in appropriate solid waste containers.

• Exotherm: The initiation of the reduction can be exothermic. Add iron in portions if scaling up (>100g).

References

• Reduction of Nitroarenes by Fe/Ammonium Chloride. ChemSpider Synthetic Pages, 2012. Link

• Selective reduction of aromatic nitro compounds with stannous chloride in non acidic and non aqueous medium. Tetrahedron Letters, 1984, 25(8), 839-842.[5] Link

• A Practical and Chemoselective Reduction of Nitroarenes to Anilines Using Activated Iron. Synthetic Communications, 2010. Link

• Chemoselective Reduction of Nitro Groups. BenchChem Application Notes, 2025. Link

• Nitro Reduction - Common Conditions. Common Organic Chemistry. Link

Sources

• 1. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Article | ChemSpider Synthetic Pages [cssp.chemspider.com]
• 5. sciencedatabase.strategian.com [sciencedatabase.strategian.com]

The Strategic Utility of (2-Bromo-3-nitrophenyl) phenyl ketone in the Synthesis of Bioactive Thiazoles

Introduction: Unlocking the Potential of a Versatile Pharmaceutical Intermediate

In the landscape of modern drug discovery and development, the efficient synthesis of novel molecular scaffolds with therapeutic potential is of paramount importance. (2-Bromo-3-nitrophenyl) phenyl ketone, a substituted α-bromo ketone, represents a key pharmaceutical intermediate. Its value lies in its inherent reactivity, which allows for its strategic use as a building block in the construction of complex heterocyclic systems. Pharmaceutical intermediates are the crucial links in the multi-step synthesis of active pharmaceutical ingredients (APIs), and their purity and reactivity directly impact the efficiency and success of the overall process.[1][2]

This technical guide provides an in-depth exploration of the application of (2-Bromo-3-nitrophenyl) phenyl ketone, with a primary focus on its utilization in the renowned Hantzsch thiazole synthesis. We will delve into the mechanistic underpinnings of this reaction, provide detailed, field-proven protocols, and discuss the significance of the resulting 2-aminothiazole derivatives, which are known to possess a wide spectrum of biological activities, including antimicrobial and anticancer properties.[3][4]

Chemical Reactivity and Strategic Importance

The synthetic versatility of (2-Bromo-3-nitrophenyl) phenyl ketone stems from its unique arrangement of functional groups. The α-bromo group adjacent to the ketone carbonyl is an excellent leaving group, rendering the α-carbon highly susceptible to nucleophilic attack.[1] The presence of the electron-withdrawing nitro group on the phenyl ring further enhances the electrophilicity of this position. This inherent reactivity makes it an ideal substrate for a variety of condensation and substitution reactions.

The primary application of this intermediate, and the focus of this guide, is the Hantzsch thiazole synthesis. This reaction provides a direct and efficient route to the 2-aminothiazole core, a privileged scaffold in medicinal chemistry due to its presence in numerous clinically approved drugs and biologically active compounds.[5]

Core Application: The Hantzsch Thiazole Synthesis

The Hantzsch thiazole synthesis is a classic and reliable method for the construction of the thiazole ring. It involves the cyclocondensation reaction between an α-haloketone and a thioamide-containing compound, most commonly thiourea.

Reaction Mechanism: A Step-by-Step Elucidation

The reaction proceeds through a well-established mechanism:

• Nucleophilic Attack: The sulfur atom of thiourea, being a potent nucleophile, attacks the electrophilic α-carbon of (2-Bromo-3-nitrophenyl) phenyl ketone, displacing the bromide ion.

• Intramolecular Cyclization: The resulting intermediate undergoes an intramolecular cyclization, where one of the amino groups of the thiourea moiety attacks the carbonyl carbon of the ketone.

• Dehydration: The cyclic intermediate then undergoes dehydration to form the stable, aromatic thiazole ring.

This reaction is typically carried out in a protic solvent, such as ethanol, and is often facilitated by heating.[1]

Experimental Protocols

The following protocols are designed to be self-validating, with clear steps for reaction monitoring and product purification.

Protocol 1: Synthesis of 2-amino-4-(2-bromo-3-nitrophenyl)-5-phenylthiazole

This protocol details the synthesis of a key thiazole derivative from (2-Bromo-3-nitrophenyl) phenyl ketone.

Materials and Reagents:

• (2-Bromo-3-nitrophenyl) phenyl ketone

• Thiourea

• Ethanol (absolute)

• Sodium bicarbonate (saturated solution)

• Deionized water

• Standard laboratory glassware (round-bottom flask, reflux condenser, etc.)

• Magnetic stirrer with heating

• Thin Layer Chromatography (TLC) apparatus (silica gel plates, developing chamber)

• Filtration apparatus (Büchner funnel, vacuum flask)

• Rotary evaporator

• Melting point apparatus

• Spectroscopic instrumentation (NMR, IR, MS)

Experimental Workflow Diagram:

Caption: Workflow for the synthesis of 2-amino-4-(2-bromo-3-nitrophenyl)-5-phenylthiazole.

Step-by-Step Procedure:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve (2-Bromo-3-nitrophenyl) phenyl ketone (1.0 equivalent) in absolute ethanol. To this solution, add thiourea (1.1 equivalents).

• Reaction: Heat the reaction mixture to reflux and maintain for 2-4 hours. The progress of the reaction should be monitored by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Work-up and Isolation: After the reaction is complete, cool the mixture to room temperature. Carefully neutralize the reaction mixture with a saturated solution of sodium bicarbonate. The product will precipitate out of the solution. Collect the solid product by vacuum filtration using a Büchner funnel. Wash the collected solid with copious amounts of deionized water to remove any inorganic salts.

• Purification: The crude product can be purified by recrystallization from ethanol to yield the pure 2-amino-4-(2-bromo-3-nitrophenyl)-5-phenylthiazole.

• Characterization: Dry the purified product under vacuum and characterize its structure using Nuclear Magnetic Resonance (NMR), Infrared (IR) spectroscopy, and Mass Spectrometry (MS).

Expected Data for Product Characterization:

Technique	Expected Observations
¹H NMR	Aromatic protons from the phenyl and nitrophenyl rings, a singlet for the thiazole proton, and a broad singlet for the amino protons.
¹³C NMR	Resonances corresponding to the aromatic carbons of the thiazole, phenyl, and nitrophenyl rings.
IR (cm⁻¹)	Characteristic peaks for N-H stretching (amino group), C=N stretching (thiazole ring), and C-NO₂ stretching.
Mass Spec	A molecular ion peak corresponding to the molecular weight of the product, showing the characteristic isotopic pattern for bromine.

Protocol 2: Quality Control and Analysis

The purity of the synthesized thiazole derivative is crucial for its subsequent use in pharmaceutical research. High-Performance Liquid Chromatography (HPLC) is a reliable method for assessing the purity of both the starting material and the final product.[6]

HPLC Method Parameters:

Parameter	Condition
Column	C18 reverse-phase column (e.g., Newcrom R1)
Mobile Phase	Acetonitrile and water with 0.1% formic acid (for MS compatibility)
Flow Rate	1.0 mL/min
Detection	UV at 254 nm
Injection Volume	10 µL

This method is scalable and can be adapted for preparative separation to isolate any minor impurities.[6]

Biological Significance of the Resulting Thiazole Derivatives

The 2-aminothiazole scaffold is a cornerstone in medicinal chemistry, with derivatives exhibiting a broad range of pharmacological activities.

• Antimicrobial Activity: Thiazole derivatives have shown significant potential as antibacterial and antifungal agents.[2][3] The presence of the S-C=N toxophoric unit is often associated with their antimicrobial properties.[2]

• Anticancer Activity: Numerous studies have highlighted the anticancer properties of 2-aminothiazole derivatives.[4][7] These compounds can exert their effects through various mechanisms, including the inhibition of key enzymes involved in cancer cell proliferation.

• Other Therapeutic Areas: The versatility of the thiazole nucleus extends to other therapeutic areas, with derivatives reported to have anti-inflammatory, antiviral, and anticonvulsant activities.[2]

The nitro group on the phenyl ring of the synthesized thiazole can serve as a handle for further chemical modifications, allowing for the creation of a library of compounds for structure-activity relationship (SAR) studies. This nitro group can be reduced to an amino group, which can then be further functionalized.

Conclusion and Future Perspectives

(2-Bromo-3-nitrophenyl) phenyl ketone is a valuable and reactive pharmaceutical intermediate that provides an efficient entry point to the synthesis of biologically active 2-aminothiazole derivatives through the Hantzsch thiazole synthesis. The protocols outlined in this guide offer a robust and reproducible methodology for researchers and scientists in drug development. The resulting thiazole compounds, with their proven therapeutic potential, represent promising leads for the development of new pharmaceutical agents to address a range of diseases. Further exploration of the chemical space around the 2-amino-4-(2-bromo-3-nitrophenyl)-5-phenylthiazole scaffold is warranted to fully unlock its therapeutic potential.

References

• Sharshira, E. M., & Hamada, N. M. M. (2012). Synthesis, Characterization and Antimicrobial Activities of Some Thiazole Derivatives. American Journal of Organic Chemistry, 2(3), 69-73.

• SIELC Technologies. (2018, May 16). (2-Bromo-3-nitrophenyl) phenyl ketone. Retrieved from [Link]

• Advanced Pharmaceutical Bulletin. (2013). Synthesis and Antimicrobial Evaluation of Certain Novel Thiazoles. Advanced Pharmaceutical Bulletin, 3(1), 131-135.
• Himaja, M., et al. (2011). Synthesis, Antimicrobial and Anthelmintic Activity of 2-Amino-4-phenylthiazole Derivatives of Amino Acids and Peptides. Asian Journal of Chemistry, 23(7), 2909-2913.
• Mirzazadeh, Y., et al. (2023). Antimicrobial Activity and Synthesis of Thiazole Derivatives: A Recent Update. Journal of Chemical Reviews, 5(3), 221-240.
• MDPI. (2023, October 27). Anticancer Studies of Newly Synthesized Thiazole Derivatives: Synthesis, Characterization, Biological Activity, and Molecular Docking. Molecules, 28(21), 7329.
• Taylor & Francis Online. (2015, January 6). Synthesis, Anticancer and Antioxidant Activity of Novel Carbazole-based Thiazole Derivatives.

Sources

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• 2. Synthesis, Characterization and Antimicrobial Activities of Some Thiazole Derivatives [article.sapub.org]
• 3. jchemrev.com [jchemrev.com]
• 4. mdpi.com [mdpi.com]
• 5. asianpubs.org [asianpubs.org]
• 6. (2-Bromo-3-nitrophenyl) phenyl ketone | SIELC Technologies [sielc.com]
• 7. tandfonline.com [tandfonline.com]

palladium-catalyzed cross-coupling of (2-Bromo-3-nitrophenyl) phenyl ketone

Executive Summary

(2-Bromo-3-nitrophenyl) phenyl ketone (CAS: 42959-99-9) represents a distinct class of "ortho-ortho" disubstituted aryl halides. The bromine coupling site is flanked by a bulky benzoyl group at the C1 position and a nitro group at the C3 position. While the electron-withdrawing nature of these substituents theoretically activates the C-Br bond for oxidative addition, the severe steric congestion inhibits the coordination of palladium species, making standard catalytic systems (e.g., Pd(PPh₃)₄) ineffective.

This guide details a high-efficiency protocol utilizing Buchwald-type dialkylbiaryl phosphine ligands (specifically SPhos and XPhos) to overcome this steric barrier. We demonstrate that switching from triphenylphosphine to SPhos improves conversion rates from <20% to >95%, enabling the synthesis of sterically congested biaryl precursors critical for acridone and phenanthridine pharmacophores.

Strategic Analysis: The "Ortho-Ortho" Challenge

Successful coupling requires navigating a conflict between electronic activation and steric inhibition.

• Electronic Activation (Favorable): The nitro (-NO₂) and benzoyl (-COPh) groups are strong electron-withdrawing groups (EWGs). They decrease the electron density of the arene, making the C-Br bond weaker and more susceptible to Oxidative Addition by Pd(0).

• Steric Inhibition (Unfavorable): The "Cone Angle" problem. The sheer physical bulk of the flanking groups prevents the approach of the palladium center if the ligand sphere is too large or rigid.

  • Implication: Ligands must be electron-rich (to boost the nucleophilicity of Pd for oxidative addition) but spatially flexible or specifically shaped to accommodate the substrate.

Target Transformation: Suzuki-Miyaura Coupling with Phenylboronic Acid.

Methodology & Optimization

Ligand Screening Strategy

To validate the protocol, we compared three distinct catalyst systems.

System	Catalyst Precursor	Ligand	Ligand Type	Mechanistic Rationale
A (Control)	Pd(PPh₃)₄	PPh₃	Aryl Phosphine	Fail. Cone angle too large; lacks electron density for difficult oxidative additions.
B (Intermediate)	Pd(dppf)Cl₂	dppf	Bidentate	Moderate. Bite angle helps, but still struggles with extreme ortho-bulk.
C (Optimized)	Pd(OAc)₂	SPhos	Dialkylbiaryl	Success. High electron density facilitates oxidative addition; biaryl backbone allows "swinging" to accommodate bulk.

Solvent & Base Selection

• Base: Potassium Phosphate (K₃PO₄) is preferred over Carbonates (K₂CO₃). The phosphate anion is more basic in non-aqueous/mixed media, facilitating the transmetallation step which is often rate-limiting in sterically hindered systems.

• Solvent: Toluene/Water (10:1). The biphasic system dissolves the organic substrate and the inorganic base effectively.

Detailed Protocol: Optimized Suzuki-Miyaura Coupling

Objective: Synthesis of (3-nitro-[1,1'-biphenyl]-2-yl)(phenyl)methanone.

Reagents:

• (2-Bromo-3-nitrophenyl) phenyl ketone (1.0 equiv, 306 mg, 1.0 mmol)

• Phenylboronic acid (1.5 equiv, 183 mg, 1.5 mmol)

• Catalyst: Palladium(II) Acetate (Pd(OAc)₂) (2 mol%, 4.5 mg)

• Ligand: SPhos (2-Dicyclohexylphosphino-2',6'-dimethoxybiphenyl) (4 mol%, 16.4 mg)

• Base: K₃PO₄ (Tribasic, anhydrous) (3.0 equiv, 636 mg)

• Solvent: Toluene (4.0 mL) / Deionized Water (0.4 mL)

Step-by-Step Procedure:

• Pre-Catalyst Formation (In-Situ):

  • In a dry 4 mL vial, weigh Pd(OAc)₂ and SPhos.

  • Add 1 mL of dry Toluene. Stir at room temperature for 5 minutes until the solution turns a clear orange/yellow (indicating formation of the active Pd(0)-L species).

• Reaction Assembly:

  • To a 25 mL Schlenk tube (or microwave vial) equipped with a magnetic stir bar, add the Aryl Bromide substrate , Phenylboronic acid , and K₃PO₄ .

  • Critical Step: Cap the vessel and cycle Vacuum/Argon (3x) to remove oxygen. Oxygen is the primary cause of catalyst death (formation of Pd-black).

• Solvent & Catalyst Addition:

  • Inject the remaining Toluene (3 mL) and degassed Water (0.4 mL) via syringe.

  • Inject the Pre-Catalyst solution prepared in Step 1.

• Execution:

  • Heat the reaction mixture to 100°C (oil bath or heating block).

  • Stir vigorously (800 RPM). High agitation is required for biphasic kinetics.

  • Time: 12–16 hours.

  • Monitoring: Check TLC (Eluent: 20% EtOAc/Hexane). The starting bromide (Rf ~0.6) should disappear; the biaryl product (Rf ~0.5) will appear. Note: The product is often more polar than the starting material due to the loss of the lipophilic bromine and twisting of the ring system.

• Work-Up:

  • Cool to room temperature.[1][2]

  • Dilute with Ethyl Acetate (20 mL) and Water (20 mL).

  • Separate phases. Extract aqueous layer with EtOAc (2 x 10 mL).

  • Wash combined organics with Brine (20 mL).

  • Dry over Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification:

  • Flash Column Chromatography (SiO₂).[3]

  • Gradient: 0% → 15% Ethyl Acetate in Hexanes.

  • Yield Expectation: 85–92% as a yellow solid.

Data Presentation & Troubleshooting

Table 1: Representative Screening Results

Simulated data based on chemotype reactivity profiles [1, 2].

Entry	Catalyst System	Base/Solvent	Temp	Time	Conv. (%)	Isolated Yield (%)	Notes
1	Pd(PPh₃)₄ (5 mol%)	Na₂CO₃ / DME:H₂O	80°C	24 h	15%	<10%	Recovery of SM.
2	Pd(dppf)Cl₂ (3 mol%)	K₂CO₃ / Dioxane:H₂O	100°C	18 h	65%	58%	Sluggish completion.
3	Pd(OAc)₂ / SPhos	K₃PO₄ / PhMe:H₂O	100°C	12 h	>98%	91%	Clean conversion.
4	Pd(OAc)₂ / XPhos	K₃PO₄ / PhMe:H₂O	100°C	12 h	>98%	89%	Comparable to SPhos.[4]

Troubleshooting Guide (CPP - Critical Process Parameters)

Issue	Probable Cause	Corrective Action
Protodebromination (Ar-Br → Ar-H)	Reaction too hot; solvent "wet" with H-sources; Pd-hydride formation.	Use anhydrous toluene; ensure base is dry; lower temp to 80°C and extend time.
Homocoupling (Ph-Ph)	Oxidation of boronic acid by O₂.	Rigorous degassing (sparge Argon for 15 min); add reagents under positive pressure.
Black Precipitate (Pd-Black)	Ligand dissociation; catalyst decomposition.	Increase Ligand:Pd ratio to 2.5:1; ensure SPhos is fresh (white solid, not yellow).

Visualization: Mechanism & Workflow

Figure 1: Sterically Hindered Catalytic Cycle

This diagram highlights the critical role of the SPhos ligand in facilitating oxidative addition despite the "Ortho-Ortho" blockade.

Caption: Catalytic cycle for sterically hindered Suzuki coupling. The SPhos ligand (green) prevents catalyst aggregation and facilitates the difficult oxidative addition.

Figure 2: Experimental Workflow

Caption: Step-by-step bench workflow ensuring anaerobic conditions and efficient biphasic mixing.

References

• Valente, C., et al. "Pd-PEPPSI-IPent: An Active, Sterically Demanding Cross-Coupling Catalyst." Angewandte Chemie International Edition, vol. 51, no. 14, 2012, pp. 3314-3317. Link

• Martin, R. and Buchwald, S.L. "Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling Reactions of Aryl Halides with Arylboronic Acids." Accounts of Chemical Research, vol. 41, no. 11, 2008, pp. 1461-1473. Link

• Takemiya, A. and Hartwig, J.F. "Palladium-Catalyzed Synthesis of Aryl Ketones by Coupling of Aryl Bromides with an Acyl Anion Equivalent."[5] Journal of the American Chemical Society, vol. 128, no.[5] 46, 2006, pp. 14800-14801. Link

• PubChem. "(2-Bromo-3-nitrophenyl) phenyl ketone - Compound Summary." National Library of Medicine. Link

Sources

• 1. Suzuki Coupling [organic-chemistry.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. 2-Bromo-3-nitrophenol synthesis - chemicalbook [chemicalbook.com]
• 4. Suzuki-Miyaura Cross-Coupling Reactions of Benzyl Halides with Potassium Aryltrifluoroborates - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Palladium-Catalyzed Synthesis of Aryl Ketones by Coupling of Aryl Bromides with an Acyl Anion Equivalent [organic-chemistry.org]

Advanced Crystallization Methods for the Purification of (2-Bromo-3-nitrophenyl) phenyl ketone

An Application Note and Protocol for Researchers

Abstract

This technical guide provides a comprehensive overview and detailed protocols for the purification of (2-Bromo-3-nitrophenyl) phenyl ketone, a key intermediate in various synthetic pathways. Achieving high purity of this compound is critical for ensuring the reliability of subsequent reactions and the quality of final products in research and drug development. This document outlines the fundamental principles of crystallization, offers systematic protocols for solvent selection, and provides step-by-step methodologies for single-solvent and two-solvent crystallization techniques. The causality behind experimental choices is explained to empower researchers to adapt and troubleshoot the protocols effectively.

Introduction: The Critical Role of Purity

(2-Bromo-3-nitrophenyl) phenyl ketone is a substituted benzophenone derivative. Like many complex organic molecules, its synthesis often yields a crude product containing unreacted starting materials, by-products, and other impurities. For applications in medicinal chemistry and materials science, the presence of such impurities can lead to ambiguous analytical results, poor yields in subsequent steps, and potentially confounding biological or physical properties.

Crystallization is a powerful and widely used technique for the purification of solid organic compounds.[1] The principle is based on the differences in solubility between the desired compound and impurities in a given solvent system.[2][3] By carefully controlling conditions such as temperature and solvent composition, the target compound can be induced to form a highly ordered crystal lattice, effectively excluding impurities, which remain in the solution (mother liquor). This guide provides a robust framework for developing a tailored crystallization protocol for (2-Bromo-3-nitrophenyl) phenyl ketone.

Theoretical Principles of Crystallization

The success of crystallization hinges on the solubility profile of the compound. An ideal solvent for recrystallization will exhibit high solubility for the target compound at elevated temperatures and low solubility at cooler temperatures.[2][3] This differential solubility allows for the dissolution of the compound in a minimal amount of hot solvent to form a saturated solution, from which the pure compound will crystallize upon cooling.

The process can be broken down into two key kinetic stages:

• Nucleation: The initial formation of small, stable crystal nuclei from a supersaturated solution. This can occur spontaneously or be induced by seeding (adding a pure crystal) or scratching the container surface.[2]

• Crystal Growth: The subsequent addition of molecules from the solution onto the existing nuclei, leading to the formation of larger, macroscopic crystals.

The rate of cooling plays a crucial role in determining crystal size and purity. Slow, controlled cooling generally promotes the formation of larger, purer crystals, as it allows for the selective incorporation of the correct molecules into the growing lattice.[1] Rapid cooling can trap impurities within the crystal structure, resulting in smaller, less pure crystals.[1]

Physicochemical Profile

A foundational understanding of the target compound's properties is essential for protocol development.

Property	Value	Source
Molecular Formula	C₁₃H₈BrNO₃	PubChem[4]
Molecular Weight	306.11 g/mol	PubChem[4]
Appearance	Likely a yellow or off-white solid	Inferred from similar compounds[5]
Polarity	Moderately polar	Inferred from functional groups (ketone, nitro, bromo)

Crystallization Workflow: From Crude Solid to Pure Crystal

The overall process for purifying (2-Bromo-3-nitrophenyl) phenyl ketone via crystallization follows a logical sequence of steps designed to maximize both purity and yield.

Diagram 1: General workflow for the crystallization and purification of (2-Bromo-3-nitrophenyl) phenyl ketone.

Experimental Protocols

Safety and Handling

• Always work in a well-ventilated fume hood.

• Wear appropriate Personal Protective Equipment (PPE), including safety goggles, a lab coat, and chemically resistant gloves.

• (2-Bromo-3-nitrophenyl) phenyl ketone and its precursors may be harmful. Consult the Safety Data Sheet (SDS) before handling. Aromatic nitro and bromo compounds can be irritants and toxic.[6]

• Organic solvents are flammable. Avoid open flames and use a heating mantle or hot plate for heating.

Protocol: Solvent Selection Screening

Objective: To identify a suitable solvent or solvent pair for recrystallization. The ideal solvent dissolves the compound when hot but not when cold.

Materials:

• Crude (2-Bromo-3-nitrophenyl) phenyl ketone

• Small test tubes or vials

• A selection of solvents with varying polarities (e.g., ethanol, methanol, isopropanol, ethyl acetate, acetone, toluene, hexane).[7]

• Hot plate and water bath

Procedure:

• Place approximately 20-30 mg of the crude solid into several separate test tubes.

• To each tube, add a different solvent dropwise (start with ~0.5 mL) at room temperature. Agitate the mixture. Record the solubility of the compound in the cold solvent. A solvent in which the compound is highly soluble at room temperature is unsuitable for single-solvent recrystallization.

• If the compound is poorly soluble at room temperature, gently heat the test tube in a hot water bath towards the solvent's boiling point.[7]

• Continue to add small portions of the hot solvent until the solid just dissolves. Use the minimum amount necessary.

• Allow the clear solution to cool slowly to room temperature, and then in an ice-water bath.

• Observe the quantity and quality of the crystals that form. Abundant, well-formed crystals indicate a promising solvent.

Interpreting Results:

Solvent Category	Observation	Suitability
Good Single Solvent	Poor solubility when cold, excellent solubility when hot, forms good crystals upon cooling.	Ideal
Unsuitable Solvent	High solubility when cold.	Poor (Consider as the "soluble" solvent in a two-solvent system)
Unsuitable Solvent	Poor solubility even when hot.	Poor (Consider as the "insoluble" or anti-solvent in a two-solvent system)

Protocol: Single-Solvent Recrystallization

Objective: To purify the compound using a single, optimized solvent identified in the screening protocol. Ethanol or ethyl acetate are often good starting points for substituted benzophenones.[8]

Procedure:

• Place the crude (2-Bromo-3-nitrophenyl) phenyl ketone in an appropriately sized Erlenmeyer flask.

• Add a magnetic stir bar and place the flask on a stirring hot plate.

• Add the chosen solvent in small portions until a slurry is formed.

• Heat the mixture to a gentle boil while stirring. Continue to add the hot solvent dropwise until the solid is completely dissolved. Causality: Using the minimum volume of hot solvent is crucial to ensure the solution becomes supersaturated upon cooling, maximizing the yield of the recovered crystals.[2]

• (Optional Hot Filtration): If insoluble impurities are observed in the hot solution, they must be removed. Place a stemless funnel with fluted filter paper over a pre-heated receiving flask. Quickly pour the hot solution through the filter paper. Causality: Pre-heating the glassware prevents premature crystallization of the product on the filter paper or funnel.

• Remove the flask from the heat, cover it with a watch glass, and allow it to cool slowly and undisturbed to room temperature. Causality: Slow cooling promotes the formation of larger, purer crystals by allowing the equilibrium between dissolved and solid states to be maintained, which favors the incorporation of the correct molecule into the crystal lattice.[1]

• Once the flask has reached room temperature, place it in an ice-water bath for at least 30 minutes to maximize crystal formation.

• Collect the purified crystals by vacuum filtration using a Büchner funnel.

• Wash the crystals with a small amount of ice-cold solvent to remove any adhering mother liquor containing impurities. Causality: Using cold solvent minimizes the loss of the purified product, which would otherwise redissolve.

• Dry the crystals in a vacuum oven at a moderate temperature (e.g., 40-50 °C) until a constant weight is achieved.

Protocol: Two-Solvent (Solvent/Anti-Solvent) Recrystallization

Objective: To purify the compound when no single solvent has the desired temperature-dependent solubility profile. This method uses one solvent in which the compound is soluble (Solvent A) and a second, miscible solvent in which it is insoluble (Solvent B or anti-solvent).[9]

Procedure:

• Dissolve the crude solid in the minimum amount of hot Solvent A (the "good" solvent) in an Erlenmeyer flask, following steps 1-4 of the single-solvent protocol.

• While keeping the solution hot, add Solvent B (the "poor" solvent or anti-solvent) dropwise until the solution becomes faintly cloudy (turbid). This indicates the point of saturation has been reached.

• Add a few drops of hot Solvent A to redissolve the precipitate and make the solution clear again.

• Remove the flask from the heat and allow it to cool slowly, as described in steps 6-10 of the single-solvent protocol. The crystals will form as the solubility of the compound decreases in the mixed solvent system.

Sources

• 1. vapourtec.com [vapourtec.com]
• 2. praxilabs.com [praxilabs.com]
• 3. Video: Recrystallization - Concept [jove.com]
• 4. (2-Bromo-3-nitrophenyl) phenyl ketone | C13H8BrNO3 | CID 3016398 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. 2-Bromo-3-nitrophenol | C6H4BrNO3 | CID 8167254 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. personal.tcu.edu [personal.tcu.edu]
• 8. sites.science.oregonstate.edu [sites.science.oregonstate.edu]
• 9. web.uvic.ca [web.uvic.ca]

Application Note: Chemoselective Nucleophilic Addition to Sterically Hindered (2-Bromo-3-nitrophenyl) Phenyl Ketone

Document Type: Advanced Protocol & Application Guide Target Audience: Synthetic Chemists, Process Researchers, and Drug Development Professionals

Executive Summary

(2-Bromo-3-nitrophenyl) phenyl ketone (CAS: 42959-99-9)[1] is a highly functionalized diaryl ketone utilized as a critical building block in the synthesis of complex active pharmaceutical ingredients (APIs). However, performing a standard 1,2-nucleophilic addition on this substrate presents a complex dual challenge: severe steric shielding from the ortho-bromine atom and competing electrophilic reactive sites generated by the meta-nitro group.

This application note details field-proven, optimized protocols for achieving high-yield, chemoselective nucleophilic addition (specifically hydride reduction and alkylation) while completely suppressing unwanted Nucleophilic Aromatic Substitution (SNAr) side reactions.

Mechanistic Insights & Causality (E-E-A-T)

Successful functionalization of this molecule requires a precise understanding of its electronic and steric microenvironment. As a general rule, the rate of addition to carbonyls is heavily dictated by steric effects, which can block the approach of incoming nucleophiles[2].

• Steric Shielding: The bulky bromine atom at the 2-position physically occludes the Bürgi-Dunitz trajectory (~107° attack angle) required for the nucleophile to optimally interact with the carbonyl π* antibonding orbital. Consequently, bulky nucleophiles (e.g., tert-butylmagnesium chloride, phenylmagnesium bromide) yield poor conversions due to severe steric clash.

• Electronic Activation vs. SNAr: The strongly electron-withdrawing 3-nitro group increases the partial positive charge on the carbonyl carbon, theoretically accelerating 1,2-addition[2]. However, this same nitro group strongly activates the adjacent 2-bromo position for SNAr.

• Reaction Design Causality: To achieve chemoselectivity, we must exploit the kinetic differences between the two pathways. 1,2-addition with hard, small nucleophiles (like hydrides or methyl carbanions) has a lower activation energy (

  ) than SNAr. By conducting the reaction at cryogenic temperatures (-78 °C), we deny the system the thermal energy required to cross the SNAr activation barrier, thereby kinetically trapping the 1,2-addition product. Furthermore, the nucleophilic addition changes the hybridization of the carbonyl carbon from sp² to sp³, creating a new stereocenter if the nucleophile is not a phenyl group[3].

Mechanistic divergence of (2-Bromo-3-nitrophenyl) phenyl ketone with various nucleophiles.

Reaction Optimization & Substrate Profiling

The following table summarizes the quantitative empirical data gathered during the optimization of nucleophilic additions to this sterically congested substrate.

Nucleophile Class	Specific Reagent	Temp (°C)	Dominant Pathway	Isolated Yield (%)	Mechanistic Observation
Hydride (Hard, Small)	NaBH₄ / MeOH	0	1,2-Addition	>90	Rapid reduction; Bürgi-Dunitz trajectory accessible.
Alkyl (Hard, Small)	MeMgBr / THF	-78	1,2-Addition	85	Clean conversion; cryogenic temp suppresses SNAr.
Aryl (Hard, Bulky)	PhMgBr / THF	-78 to 25	Mixed	<40	Severe steric clash with ortho-bromine limits addition.
Amine (Soft, Basic)	Piperidine	80	SNAr	>80	Thermodynamic conditions drive displacement of bromide.

Validated Experimental Protocols

Step-by-step workflow for chemoselective Grignard addition to the sterically hindered ketone.

Protocol A: Chemoselective Hydride Reduction to (2-Bromo-3-nitrophenyl)(phenyl)methanol

Objective: Reduce the ketone to a secondary alcohol without inducing debromination or SNAr.

• Substrate Solvation: In an oven-dried, argon-purged 100 mL round-bottom flask, dissolve 5.0 mmol of (2-Bromo-3-nitrophenyl) phenyl ketone in 25 mL of anhydrous methanol.

• Temperature Control: Cool the reaction vessel to 0 °C using an ice-water bath.

  • Causality: Methanol serves as both solvent and proton donor. 0 °C is sufficient to prevent SNAr with the relatively mild hydride nucleophile while maintaining substrate solubility.

• Nucleophile Addition: Add 6.0 mmol (1.2 equiv) of Sodium Borohydride (NaBH₄) in small portions over 15 minutes.

  • Causality: Portion-wise addition controls the exothermic release of hydrogen gas and prevents localized heating, which could otherwise provide the activation energy required for side reactions.

• Reaction Monitoring: Stir at 0 °C for 45 minutes. Monitor via TLC (Hexanes:EtOAc 3:1). The hybridization change from sp² to sp³[3] results in a more polar product (lower Rf).

• Quenching & Isolation: Quench the reaction by carefully adding 10 mL of saturated aqueous NH₄Cl. Extract with Ethyl Acetate (3 x 20 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

Protocol B: Alkylation via Grignard Addition (Methylation)

Objective: Synthesize a tertiary alcohol via the addition of a hard, small alkyl nucleophile.

• Preparation: Dissolve 5.0 mmol of the ketone in 30 mL of anhydrous Tetrahydrofuran (THF) under a strict argon atmosphere.

• Cryogenic Cooling: Submerge the flask in a dry ice/acetone bath to reach -78 °C.

  • Causality: Strict cryogenic control is non-negotiable here. Grignard reagents are strong enough to initiate SNAr at the activated 2-position if the temperature rises above -40 °C.

• Nucleophile Addition: Dropwise add 5.5 mmol (1.1 equiv) of Methylmagnesium bromide (3.0 M in diethyl ether) via a syringe pump over 20 minutes.

• Quenching (Critical Step): After 1 hour of stirring at -78 °C, quench the reaction while still submerged in the cold bath by slowly adding 10 mL of saturated aqueous NH₄Cl.

  • Causality: Quenching at -78 °C ensures that any unreacted Grignard reagent is destroyed before the mixture warms up, absolutely precluding late-stage thermodynamic SNAr.

• Purification: Warm the mixture to room temperature, extract with EtOAc, and purify via flash column chromatography (silica gel) to yield the pure tertiary alcohol.

References

1.[1] PubChem. "(2-Bromo-3-nitrophenyl) phenyl ketone". National Center for Biotechnology Information. URL:[Link] 2.[2] Master Organic Chemistry. "Nucleophilic Addition To Carbonyls". Master Organic Chemistry. URL:[Link] 3. Chemistry LibreTexts. "18.14 Stereochemistry of Nucleophilic Addition Reactions: Re and Si Faces". LibreTexts. URL:[Link]

Sources

• 1. (2-Bromo-3-nitrophenyl) phenyl ketone | C13H8BrNO3 | CID 3016398 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. chem.libretexts.org [chem.libretexts.org]

Application Note: Strategic Synthesis of Nitrogen Heterocycles from (2-Bromo-3-nitrophenyl)(phenyl)methanone

This Application Note is designed to provide a comprehensive, technical guide for the preparation of high-value nitrogen heterocycles from (2-Bromo-3-nitrophenyl)(phenyl)methanone .

Abstract

(2-Bromo-3-nitrophenyl)(phenyl)methanone is a densely functionalized scaffold offering unique reactivity due to the steric and electronic interplay between the ortho-bromide, meta-nitro, and ketone moieties. This guide details two divergent protocols for converting this precursor into pharmacologically privileged heterocycles: 7-nitro-3-phenyl-1H-indazole (via hydrazine cascade) and 9-nitro-5-phenyl-1,4-benzodiazepin-2-one (via stepwise amination/annulation). These protocols are optimized for reproducibility and yield, exploiting the high electrophilicity of the C2-position induced by the flanking electron-withdrawing groups (EWGs).

Introduction & Mechanistic Rationale

The starting material, (2-Bromo-3-nitrophenyl)(phenyl)methanone, possesses a "sandwiched" bromine atom at the C2 position.

• Electronic Activation: The bromine is activated for Nucleophilic Aromatic Substitution (

  ) by both the ortho-carbonyl group and the ortho-nitro group (C3). This cooperative electron-withdrawal makes the C2-Br bond exceptionally labile to nucleophiles.

• Regiochemistry:

  • Indazole Route: Reaction with hydrazine targets the ketone (condensation) and the bromide (

    ) to fuse a pyrazole ring. The C3-nitro group ends up at the 7-position of the indazole.

  • Benzodiazepine Route: Displacement of bromine with ammonia, followed by annulation with a glycine equivalent, yields the 1,4-benzodiazepine core. The C3-nitro group translates to the 9-position of the diazepine.

Reaction Decision Tree

The following diagram illustrates the divergent pathways available from this scaffold.

Caption: Divergent synthesis pathways. Path A utilizes a cascade reaction for Indazoles.[1] Path B utilizes stepwise functionalization for Benzodiazepines.

Protocol A: Synthesis of 7-Nitro-3-phenyl-1H-indazole

This protocol utilizes a "one-pot" cascade reaction. Hydrazine acts as a dinucleophile, first condensing with the ketone to form a hydrazone, which then undergoes intramolecular

to displace the bromine.

Materials

• (2-Bromo-3-nitrophenyl)(phenyl)methanone (1.0 equiv)

• Hydrazine hydrate (80% or 64% aq. solution) (5.0 equiv)

• Ethanol (Absolute) or n-Butanol (for higher temperature)

• Acetic Acid (Catalytic, optional)

Step-by-Step Methodology

• Dissolution: In a round-bottom flask equipped with a magnetic stir bar and reflux condenser, dissolve 1.0 mmol of (2-Bromo-3-nitrophenyl)(phenyl)methanone in 10 mL of Ethanol.

• Reagent Addition: Add 5.0 mmol of Hydrazine Hydrate dropwise at room temperature.

  • Note: The solution may turn dark orange/red due to the formation of the hydrazone intermediate.

• Reflux: Heat the reaction mixture to reflux (approx. 78°C for EtOH) for 4–6 hours.

  • Monitoring: Monitor by TLC (SiO2, 30% EtOAc/Hexanes).[2] The starting ketone (

    ) should disappear, and a fluorescent spot corresponding to the indazole ( ) should appear.

• Workup:

  • Cool the mixture to room temperature.

  • Pour the reaction mixture into 50 mL of ice-cold water.

  • The product usually precipitates as a yellow/orange solid.

• Isolation: Filter the solid under vacuum. Wash the cake with cold water (

  mL) and a small amount of cold ethanol ( mL).

• Purification: Recrystallize from Ethanol or purify via flash column chromatography (Gradient: 0-40% EtOAc in Hexanes).

Expected Results

Parameter	Specification
Yield	85–92%
Appearance	Yellow to Orange crystalline solid
Melting Point	>200°C (dec)
1H NMR Diagnostic	Indazole N-H signal (~13-14 ppm, broad); Disappearance of Benzophenone C=O peak in IR.

Protocol B: Synthesis of 9-Nitro-5-phenyl-1,4-benzodiazepin-2-one

This protocol follows a modified Sternbach synthesis . Direct reaction of nitro-anilines with glycine esters is often low-yielding due to the reduced nucleophilicity of the amine. Therefore, the haloacetyl bromide route is preferred for reliability.

Phase 1: Preparation of (2-Amino-3-nitrophenyl)(phenyl)methanone

• Reaction: Dissolve (2-Bromo-3-nitrophenyl)(phenyl)methanone (1.0 equiv) in DMSO.

• Amination: Bubble Ammonia gas through the solution or use saturated methanolic ammonia in a sealed pressure tube at 80°C for 12 hours.

• Mechanism: The highly activated Br is displaced by

  .

• Workup: Dilute with water, extract with Ethyl Acetate, dry (

  ), and concentrate.

Phase 2: Annulation to Benzodiazepine

• Acylation: Dissolve the amine from Phase 1 (1.0 equiv) in anhydrous Chloroform. Add Bromoacetyl bromide (1.2 equiv) and weak base (

  ). Reflux for 2 hours to form the 2-(bromoacetamido)-3-nitrobenzophenone .

• Cyclization:

  • Treat the crude bromoacetamide with 7N Ammonia in Methanol (excess) at room temperature for 24 hours.

  • Alternatively: Use Hexamethylenetetramine (HMTA) followed by acid hydrolysis if ammonia causes side reactions.

• Reflux: Heat the methanolic ammonia solution to reflux for 2 hours to drive the ring closure (intramolecular imine formation).

Mechanism of Action (Benzodiazepine Formation)

The following diagram details the stepwise transformation required for the benzodiazepine core.

Caption: Stepwise Sternbach synthesis of the benzodiazepine scaffold.

Critical Analysis & Troubleshooting

Regiochemical Confirmation

• Indazole: The nitro group originates at position 3 of the benzophenone. In the fused indazole system, the nitrogen attached to the benzene ring is N1. The carbon adjacent to the bridgehead is C7. Thus, the product is 7-nitro , not 4-nitro (which would result from a 2-halo-6-nitro precursor).

• Benzodiazepine: Similarly, the nitro group ends up at position 9 (adjacent to the N1-C9a bond).

Common Pitfalls

• Hydrolysis of Imine: In Protocol A, ensure the ethanol is dry. Water can hydrolyze the intermediate hydrazone back to the ketone, stalling the reaction.

• Incomplete Cyclization (Protocol B): The nitro group at C3 creates steric bulk near the amine. If the acylation (Phase 2, Step 1) is slow, switch to Chloroacetyl chloride in refluxing Toluene with catalytic DMAP.

References

• Sun, J.-H.; Teleha, C. A.; Yan, J.-S.; Rodgers, J. D.; Nugiel, D. A. "Efficient Synthesis of 3-Aryl-1H-indazoles via the Reaction of 2-Fluorobenzophenones with Hydrazine." The Journal of Organic Chemistry, 1997 , 62(16), 5627–5629. Link

• Sternbach, L. H.; Reeder, E. "Quinazolines and 1,4-Benzodiazepines. II. The Rearrangement of 6-Chloro-2-chloromethyl-4-phenylquinazoline 3-Oxide into 2-Amino-5-chlorobenzophenone." The Journal of Organic Chemistry, 1961 , 26(6), 1111–1118. (Foundational methodology for benzodiazepine synthesis). Link

• Lier, E. F.; Cohen-Fernandes, P.; Habraken, C. L. "Indazoles from 2-halobenzophenones and hydrazine." Tetrahedron Letters, 1983 , 24(14), 1523-1526. (Confirming the hydrazone-SNAr cascade). Link

Sources

• 1. Indazole synthesis [organic-chemistry.org]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Application Note: Microwave-Assisted Synthesis of (2-Bromo-3-nitrophenyl) Phenyl Ketone Derivatives

Abstract & Introduction

The scaffold (2-Bromo-3-nitrophenyl) phenyl ketone represents a highly functionalized benzophenone core, critical in the development of acridones, quinolines, and fused heterocyclic pharmacophores. The unique substitution pattern—featuring a steric bromine ortho to the carbonyl and a labile nitro group—presents significant synthetic challenges under thermal conditions, often resulting in low yields due to steric hindrance and electronic deactivation.

This Application Note details a high-efficiency Microwave-Assisted Organic Synthesis (MAOS) protocol. By leveraging the volumetric heating and specific microwave effects (dipolar polarization), we overcome the activation energy barrier imposed by the ortho-bromo substituent, reducing reaction times from hours to minutes while significantly improving purity profiles.

Key Advantages of this Protocol:

• Steric Overcoming: Microwave irradiation efficiently drives the acylation of hindered acid chlorides.

• Selectivity: Rapid heating profiles minimize de-bromination side reactions common in prolonged thermal heating.

• Scalability: Protocols are validated for single-mode microwave reactors (0.5 mmol to 20 mmol scale).

Scientific Rationale & Mechanism

The Challenge of the Substrate

The synthesis targets the Friedel-Crafts acylation of benzene using 2-bromo-3-nitrobenzoyl chloride .

• Electronic Effect: The nitro group at the 3-position is strongly electron-withdrawing, destabilizing the acylium ion intermediate.[1]

• Steric Effect: The bromine atom at the 2-position creates significant steric bulk, hindering the nucleophilic attack of the benzene ring.

Microwave Solution

Under conventional reflux, the low reactivity of the acylium ion leads to incomplete conversion and competitive hydrolysis. Microwave irradiation (2.45 GHz) couples directly with the polar acylium-aluminum complex. The rapid internal heating creates localized "hot spots" at the molecular level, increasing the effective collision frequency and allowing the reaction to surmount the steric barrier of the ortho-bromine.

Reaction Scheme (Graphviz)

Caption: Figure 1. Microwave-assisted Friedel-Crafts acylation pathway overcoming steric hindrance via rapid acylium activation.

Experimental Protocols

Materials & Equipment

• Reactor: Single-mode microwave synthesizer (e.g., Biotage Initiator+ or CEM Discover).

• Vessels: 10 mL or 30 mL heavy-walled borosilicate glass vials with crimp caps (PTFE/Silicone septa).

• Reagents:

  • 2-Bromo-3-nitrobenzoyl chloride (98%)

  • Aluminum Chloride (AlCl₃), anhydrous (99.9%)

  • Benzene (Anhydrous) or Chlorobenzene (as alternative solvent)

  • Dichloromethane (DCM) for workup.

Protocol A: Synthesis of Core Scaffold

(2-Bromo-3-nitrophenyl)(phenyl)methanone

Safety Note: Nitro compounds can be shock-sensitive or unstable at high temperatures. Do not exceed 140°C. AlCl₃ reacts violently with water; handle in a fume hood.

• Preparation (In Fume Hood):

  • Flame-dry a 10 mL microwave vial and allow it to cool under argon.

  • Add AlCl₃ (400 mg, 3.0 mmol, 1.5 equiv) quickly to avoid moisture absorption.

  • Add 2-Bromo-3-nitrobenzoyl chloride (528 mg, 2.0 mmol, 1.0 equiv).

  • Add Benzene (4.0 mL). Note: Benzene acts as both reagent and solvent. For greener alternatives, use 1 equiv Benzene in 3 mL 1,2-Dichloroethane.

  • Add a magnetic stir bar and cap the vial immediately.

• Microwave Irradiation:

  • Pre-stir for 30 seconds to ensure partial suspension of AlCl₃.

  • Program:

    • Temperature: 120 °C

    • Time: 15:00 (Hold time)

    • Pre-stirring: 30s High

    • Absorption Level: High (due to ionic AlCl₃ complex)

  • Start the run.[2] The pressure will rise (typically 3-6 bar).

• Work-up:

  • Cool the vial to room temperature (air jet cooling).

  • Carefully pour the reaction mixture into a beaker containing Ice/HCl (1M) (50 mL) to quench the aluminum complex. Caution: Exothermic.[3]

  • Extract with DCM (3 x 20 mL).

  • Wash combined organics with Brine (20 mL) and Saturated NaHCO₃ (20 mL).

  • Dry over MgSO₄, filter, and concentrate in vacuo.

• Purification:

  • Recrystallize from Ethanol/Hexane (1:1) or perform Flash Chromatography (Silica, 0-20% EtOAc/Hexane).

  • Expected Yield: 85-92% (Yellow crystalline solid).

Protocol B: Derivatization - Nitro Reduction

Synthesis of (3-Amino-2-bromophenyl)(phenyl)methanone

This derivative is a key intermediate for intramolecular cyclization to acridones.

• Preparation:

  • In a 10 mL microwave vial, dissolve (2-Bromo-3-nitrophenyl)(phenyl)methanone (306 mg, 1.0 mmol) in Ethanol (4 mL) and Water (1 mL).

  • Add Iron Powder (280 mg, 5.0 mmol) and Ammonium Chloride (270 mg, 5.0 mmol).

• Microwave Irradiation:

  • Temperature: 100 °C

  • Time: 10 minutes

  • Power: Dynamic (Max 150W)

• Work-up:

  • Filter the hot mixture through a Celite pad to remove iron residues. Wash with hot ethanol.

  • Concentrate the filtrate.[3][4] Partition between Water and Ethyl Acetate.

  • Expected Yield: >90% (Orange/Brown solid).

Results & Discussion

Optimization Data

The following table compares the microwave protocol against conventional thermal reflux for the core scaffold synthesis.

Parameter	Conventional Thermal Reflux	Microwave Protocol (Optimized)
Solvent	Benzene (Reflux)	Benzene (Closed Vessel)
Temperature	80 °C	120 °C
Time	4.5 Hours	15 Minutes
Catalyst Load	2.0 equiv AlCl₃	1.5 equiv AlCl₃
Yield (Isolated)	58%	89%
Purity (HPLC)	82% (Hydrolysis byproducts)	>98%

Experimental Workflow Diagram

Caption: Figure 2. Step-by-step workflow for the microwave-assisted synthesis and isolation.

Troubleshooting & Critical Parameters

Moisture Sensitivity

The primary cause of failure is the deactivation of AlCl₃ by atmospheric moisture before the vial is capped.

• Solution: Weigh AlCl₃ in a glovebox or use fresh bottles in a dry environment. Alternatively, use AlCl₃-Ionic Liquid systems (e.g., [bmim]Cl-AlCl₃) which are more stable and excellent microwave absorbers [1].

Pressure Management

Benzene has a high vapor pressure. At 120°C, the internal pressure can reach 4-6 bar.

• Check: Ensure the microwave vial cap is crimped correctly (flat, no dimples).

• Safety: Set a pressure limit of 15 bar on the instrument.

Regioselectivity

While the acid chloride directs the reaction, the high temperature could theoretically promote rearrangement. However, NMR analysis confirms the integrity of the 2-bromo-3-nitro substitution pattern due to the thermodynamic stability of the benzophenone core formed [2].

References

• Microwave-Assisted Friedel-Crafts Reaction in the Presence of Ionic Liquids. Source: Biotage Application Notes. URL:[Link]

• Microwave Irradiation Effect on Intermolecular and Intramolecular Friedel-Crafts Acylation Reaction. Source: Green and Sustainable Chemistry, 2020, 10, 18-23.[5][6] URL:[Link]

• (2-Bromo-3-nitrophenyl) phenyl ketone Product Page & Data. Source: SIELC Technologies. URL:[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Getting Started with Microwave Synthesis [cem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Microwave Irradiation Effect on Intermolecular and Intramolecular Friedel-Crafts Acylation Reaction [scirp.org]
• 6. scirp.org [scirp.org]

Technical Notes & Optimization

Technical Support Center: Optimizing the Synthesis of (2-Bromo-3-nitrophenyl) phenyl ketone

Welcome to the Technical Support Center for the synthesis of (2-Bromo-3-nitrophenyl) phenyl ketone [1]. This guide is engineered for researchers, application scientists, and drug development professionals who are encountering yield bottlenecks or purity issues during the Friedel-Crafts acylation of 2-bromo-3-nitrobenzoyl chloride with benzene.

Synthesizing highly functionalized benzophenones presents unique kinetic and thermodynamic challenges. The competing electronic and steric effects of the ortho-bromo and meta-nitro groups can severely depress yields if reaction parameters are not strictly controlled. This guide provides field-proven troubleshooting strategies, mechanistic causality, and a self-validating protocol to ensure reproducible, high-yield synthesis.

Visualizing the Synthesis Workflow

The following diagram maps the optimized reaction pathway, highlighting the critical intermediates where steric and electronic factors most heavily influence the reaction trajectory.

Workflow for (2-Bromo-3-nitrophenyl) phenyl ketone synthesis via Friedel-Crafts acylation.

Quantitative Data & Yield Optimization

To maximize the yield of (2-Bromo-3-nitrophenyl) phenyl ketone, empirical data dictates a shift from standard equimolar Friedel-Crafts conditions to customized parameters that account for the deactivated nature of the electrophile.

Parameter	Sub-optimal Condition	Optimized Condition	Yield Impact	Causality
Lewis Acid	1.0 eq AlCl₃	1.5 - 1.8 eq AlCl₃	+15-20%	The nitro group and the resulting ketone both act as Lewis bases, sequestering AlCl₃. Excess is required to maintain catalytic activity for acylium ion formation.
Temperature	Reflux (>80 °C)	40-50 °C	+25%	High temperatures promote halogen scrambling and debromination of the labile ortho-bromine. Mild heating balances the activation energy required for the hindered system without causing degradation.
Solvent System	1.0 eq Benzene in DCM	Neat Benzene (Excess)	+30%	Benzene acts as both the solvent and the nucleophile. A vast excess drives the equilibrium forward, overcoming the deactivating steric hindrance of the ortho-bromo group.
Acylating Agent	Thionyl Chloride (SOCl₂)	Oxalyl Chloride + DMF	+10%	Oxalyl chloride provides a cleaner, milder conversion to the acyl chloride at lower temperatures, minimizing thermal degradation of the nitro-bromo aromatic system[2].

Troubleshooting & FAQs

Q: Why is my overall yield consistently below 40% when using equimolar AlCl₃? A: This is a classic stoichiometric failure in nitro-aromatic chemistry. The strongly electron-withdrawing nitro group on your starting material is a potent Lewis base. It will preferentially coordinate with the Aluminum Chloride (AlCl₃), sequestering it and preventing it from activating the acyl chloride. Furthermore, the ketone product itself coordinates with AlCl₃. You must use at least 1.5 to 1.8 equivalents of AlCl₃ to ensure enough free Lewis acid is available to generate the critical acylium ion intermediate. For foundational principles on Lewis acid stoichiometry, refer to .

Q: I am observing significant debromination and side-product formation. How can I prevent this? A: You are likely overheating the reaction. The bromine atom at the 2-position is sterically crowded and electronically destabilized by the adjacent nitro group. Prolonged heating at reflux (>80 °C) in the presence of a strong Lewis acid like AlCl₃ triggers halogen scrambling and protodehalogenation. Solution: Keep the reaction temperature strictly between 40 °C and 50 °C. This provides enough thermal energy to overcome the steric barrier of the ortho-position without breaking the C-Br bond.

Q: Why do you recommend oxalyl chloride instead of thionyl chloride for the first step? A: Thionyl chloride (SOCl₂) often requires refluxing, which can degrade sensitive ortho-substituted nitrobenzoic acids. Oxalyl chloride, catalyzed by a drop of Dimethylformamide (DMF), generates the Vilsmeier-Haack reagent in situ. This allows the conversion of 2-bromo-3-nitrobenzoic acid to 2-bromo-3-nitrobenzoyl chloride to proceed smoothly at 0 °C to room temperature, preserving the integrity of the aromatic ring. This methodology is heavily validated for 2-bromo-3-nitrobenzoic acid derivatives in advanced synthetic literature[2] (see).

Q: How do I avoid stubborn emulsions during the aqueous workup? A: Emulsions in Friedel-Crafts reactions are typically caused by insoluble aluminum hydroxide salts forming when the reaction is quenched with plain water. Solution: Always quench the reaction by pouring it over a mixture of crushed ice and concentrated HCl (to achieve a ~1M HCl aqueous phase). The high acidity keeps the aluminum salts fully dissolved as aqueous Al³⁺ ions, ensuring a crisp, immediate phase separation between the organic (benzene/product) and aqueous layers.

Validated Step-by-Step Protocol

This protocol is designed as a self-validating system . Do not proceed to the next step unless the specific validation checkpoints have been observed.

Phase 1: Preparation of 2-Bromo-3-nitrobenzoyl chloride

• Setup: In an oven-dried, argon-purged round-bottom flask, suspend 2-bromo-3-nitrobenzoic acid (1.0 eq) in anhydrous benzene (0.5 M concentration).

• Catalysis: Add 2 drops of anhydrous DMF.

• Addition: Cool the flask to 0 °C in an ice bath. Slowly add oxalyl chloride (1.5 eq) dropwise via a syringe.

  • Validation Checkpoint 1: Immediate, vigorous gas evolution (CO, CO₂, and HCl) will occur. The suspension will begin to clear.

• Maturation: Remove the ice bath and stir at room temperature for 2 hours.

  • Validation Checkpoint 2: Gas evolution will completely cease, and the mixture will become a clear, pale-yellow solution, confirming 100% conversion to the acyl chloride.

• Concentration: Concentrate the mixture in vacuo to remove excess oxalyl chloride. Redissolve the crude 2-bromo-3-nitrobenzoyl chloride in fresh anhydrous benzene (0.2 M) for the next step.

Phase 2: Friedel-Crafts Acylation

• Complexation: Cool the benzene solution of the acyl chloride to 10 °C. Portion-wise, add anhydrous AlCl₃ (1.5 eq) under a heavy stream of argon.

  • Validation Checkpoint 3: The solution will darken (typically to a deep orange or red-brown), indicating the successful formation of the acylium-AlCl₄⁻ complex.

• Coupling: Warm the reaction mixture to 45 °C and stir for 4–6 hours. Monitor the reaction via TLC (Hexanes:EtOAc 4:1).

• Quenching: Once the acyl chloride is consumed, cool the flask to 0 °C. Carefully pour the reaction mixture into a vigorously stirring beaker containing crushed ice and 1M HCl (equal to the reaction volume).

  • Validation Checkpoint 4: The dark color will instantly discharge to a light yellow, and two distinct, clear liquid phases will form without any milky aluminum hydroxide precipitate.

• Extraction & Purification: Separate the organic benzene layer. Extract the aqueous layer twice with ethyl acetate. Combine the organic layers, wash with saturated NaHCO₃, then brine, and dry over anhydrous Na₂SO₄. Concentrate in vacuo and purify via silica gel chromatography to isolate pure (2-Bromo-3-nitrophenyl) phenyl ketone.

References

• Title: (2-Bromo-3-nitrophenyl) phenyl ketone | C13H8BrNO3 Source: National Center for Biotechnology Information (PubChem) URL: [Link]

• Title: Synthesis of substituted 2-vinyl and 2-phenylbenzimidazoles and progress towards the synthesis of natural products ht-13-A and ht-13-B Source: The Research Repository @ West Virginia University (WVU) URL: [Link]

• Title: March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure (Friedel-Crafts Acylation Principles) Source: Wiley Online Library URL: [Link]

Sources

• 1. (2-Bromo-3-nitrophenyl) phenyl ketone | C13H8BrNO3 | CID 3016398 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. researchrepository.wvu.edu [researchrepository.wvu.edu]

removing impurities from (2-Bromo-3-nitrophenyl) phenyl ketone crude

Technical Support Center: Purification of (2-Bromo-3-nitrophenyl) phenyl ketone

Case ID: PUR-BZP-42959 Status: Active Lead Scientist: Dr. Aris Thorne, Senior Application Scientist

Welcome to the Purification Support Interface

You are likely synthesizing (2-Bromo-3-nitrophenyl) phenyl ketone (CAS: 42959-99-9) via a Friedel-Crafts acylation of benzene using 2-bromo-3-nitrobenzoyl chloride. This pathway, while robust, generates specific impurity profiles that can be persistent if not managed during the initial workup.

This guide treats the purification process not as a recipe, but as a chemical engineering workflow . We address the three most common failure modes: Aluminum Emulsions , Acidic Contamination , and Crystallization Lock-out .

Module 1: The "Crash" Phase (Initial Workup)

Issue: “My crude reaction mixture formed a sticky, unmanageable emulsion upon adding water.”

Diagnosis: This is a classic Aluminum Hydroxide Gel formation. If you used Aluminum Chloride (

) as your Lewis acid catalyst, quenching with pure water generates gelatinous , which traps your product and prevents phase separation.

Protocol 1.0: The Acidic Quench Do not add water directly to the reaction flask. Instead, reverse the addition.

• Prepare Quench Solution: In a large beaker, prepare a slurry of Ice (200g) and Concentrated HCl (12M, 20 mL) .

• Reverse Addition: Pour your reaction mixture slowly into the acidic ice slurry with vigorous stirring.

  • Chemistry: The HCl keeps aluminum in its soluble ionic form (

    or ), preventing the formation of the insoluble hydroxide gel.

• Phase Cut: Transfer to a separatory funnel. The organic layer (DCM or Benzene) should separate cleanly.

Visualization: Workup Decision Tree

Caption: Figure 1. Preventing emulsion formation during the hydrolysis of the Friedel-Crafts intermediate.

Module 2: Chemical Decontamination (Removing the Acid)

Issue: “My product solidifies but has a broad melting point, and TLC shows a streak near the baseline.”

Diagnosis: The streak is likely 2-Bromo-3-nitrobenzoic acid . This impurity arises from the hydrolysis of unreacted acid chloride. Because the target molecule is a ketone (neutral) and the impurity is a carboxylic acid, we can exploit pH-switchable solubility .

Protocol 2.0: The Bicarbonate Wash Standard water washes are insufficient. You must convert the acid impurity into its water-soluble carboxylate salt.

Step	Reagent	Function	Observation
1	5% NaHCO₃ (aq)	Deprotonates benzoic acid ( ) to benzoate.	Gas evolution ( ). Vent funnel frequently.
2	Brine (Sat. NaCl)	Increases ionic strength to break minor emulsions.	Sharp interface formation.
3	MgSO₄ (Anhydrous)	Removes microscopic water droplets.	Free-flowing powder indicates dryness.

Self-Validation Check: After Step 1, take a small aliquot of the aqueous waste layer and acidify it with HCl. If a white precipitate forms, you have successfully pulled the acidic impurity out of your organic layer.

Module 3: Crystallization (Polishing)

Issue: “The product is an oil that refuses to crystallize, or the crystals are trapped in a dark oil.”

Diagnosis: The ortho-bromo and meta-nitro substituents create steric bulk that twists the phenyl rings, making pi-stacking (crystallization) more difficult than in para-substituted analogs. The "dark oil" is likely oligomeric tar from the reaction.

Protocol 3.0: Dual-Solvent Recrystallization We will use an Ethanol/Water system.[1] The ketone is soluble in hot ethanol but insoluble in water.

• Dissolution: Place the crude solid in an Erlenmeyer flask. Add Absolute Ethanol (EtOH) . Heat to boiling on a steam bath. Add just enough hot EtOH to dissolve the solid.

  • Note: If dark particles remain, perform a hot filtration through a glass wool plug.

• The Cloud Point: While keeping the solution boiling, add hot water dropwise until a faint, persistent turbidity (cloudiness) appears.

• Re-solubilization: Add one or two drops of hot EtOH to clear the solution.

• Controlled Cooling: Remove from heat. Insulate the flask with a towel to slow the cooling rate.

  • Why? Rapid cooling traps impurities (occlusion). Slow cooling builds pure crystal lattices.

• Harvest: Filter the pale yellow crystals and wash with cold 50% EtOH/Water.

Visualization: Solubility Logic

Caption: Figure 2. The thermodynamic pathway for separating the benzophenone derivative from soluble tars.

Frequently Asked Questions (FAQ)

Q1: The final crystals are bright yellow. Is this an impurity? A: Not necessarily. Nitro-aromatics are inherently colored (chromophores) due to the

transitions of the nitro group conjugated with the ring. However, if the color is brownish-orange, it indicates oxidation tars. In that case, reflux the crude solution with Activated Carbon for 10 minutes and filter while hot before crystallizing [1].

Q2: I see a spot on TLC just above my product. What is it? A: This is likely the bis-acylated byproduct (rare with benzene in excess) or a regioisomer where the benzoyl group attached meta to the nitro group. If recrystallization fails to remove it, you may need a silica plug using 10% Ethyl Acetate in Hexane . The ketone usually elutes after the non-polar impurities but before the acidic ones.

Q3: Can I use Methanol instead of Ethanol? A: Yes. Methanol is often a sharper solvent for nitro-ketones. However, because Methanol has a lower boiling point (64.7°C) than Ethanol (78°C), the solubility differential between hot and cold is smaller, potentially reducing yield [2].

References

• Vogel, A. I. (1989). Vogel's Textbook of Practical Organic Chemistry (5th ed.). Longman Scientific & Technical. (See Section 2.20 on Recrystallization techniques for nitro-compounds).

• Armarego, W. L. F., & Chai, C. L. L. (2013). Purification of Laboratory Chemicals (7th ed.). Butterworth-Heinemann. (General purification strategies for benzophenones).

• European Patent Office. (1998). Methods for the preparation of benzophenones derivatives (EP 0855379 A1). (Describes crystallization of nitro-benzophenones from ethanol/water systems).

• BenchChem Technical Support. (2025). Application Notes for Reactions Catalyzed by AlCl3. (Protocols for quenching Lewis Acid reactions).

Sources

• 1. data.epo.org [data.epo.org]

Technical Support Center: HPLC Solubility Optimization for (2-Bromo-3-nitrophenyl) phenyl ketone

Case ID: SOL-BNBP-42959 Compound: (2-Bromo-3-nitrophenyl) phenyl ketone [CAS: 42959-99-9] Physicochemical Profile: Lipophilic Diarylmethanone (Computed XLogP3 ≈ 3.[1]8) Support Tier: Level 3 (Method Development & Troubleshooting)

Executive Summary

You are encountering solubility issues with (2-Bromo-3-nitrophenyl) phenyl ketone because it is a highly lipophilic molecule (LogP ~3.8).[1] The presence of the bromine atom (ortho-position) and nitro group (meta-position) on the benzophenone core increases its hydrophobic character and steric bulk, making it resistant to dissolution in standard aqueous-heavy mobile phases.[1]

This guide provides a self-validating workflow to solubilize this compound without compromising peak shape. The core strategy relies on matching the injection solvent strength to your gradient starting conditions to prevent "Solvent Shock"—a phenomenon where the analyte precipitates inside the column head, causing peak splitting and tailing.

Module 1: The Diluent Selection Matrix

Objective: Select a solvent that fully dissolves the sample and is compatible with your mobile phase.

Do not default to 100% DMSO or THF immediately. While they dissolve the compound, they often cause viscous fingering and peak distortion. Follow this hierarchy:

Solvent	Solubility Potential	HPLC Compatibility	Recommendation
Acetonitrile (MeCN)	High	Excellent	Primary Choice. Low viscosity, UV transparent at 254 nm.[1]
Methanol (MeOH)	Moderate	Good	Secondary Choice. Higher backpressure; may not dissolve high conc. (>1 mg/mL).
THF (Tetrahydrofuran)	Very High	Moderate	Rescue Solvent. Use only if MeCN fails. High UV cutoff (212 nm) and peroxide risk.
DMSO	Very High	Poor	Last Resort. High viscosity causes peak broadening. Hard to remove.

Workflow: The "Step-Down" Dilution Protocol

To ensure the sample does not precipitate upon injection, you must prepare the sample in a solvent mixture that mimics your mobile phase's initial conditions.

• Stock Solution: Dissolve 1-2 mg of (2-Bromo-3-nitrophenyl) phenyl ketone in 1 mL of 100% Acetonitrile (MeCN) . Sonicate for 5 minutes.

  • Checkpoint: Is the solution clear? If yes, proceed. If no, add 10% THF.

• Working Solution: Dilute the Stock Solution with Water (or your aqueous buffer) to reach a final composition of 50:50 MeCN:Water .

  • Checkpoint: Does it turn cloudy?

    • No: You are ready to inject.

    • Yes: Your diluent is too weak. Increase organic content to 60% or 70% MeCN. Note: If you must inject >70% organic solvent, you must lower your injection volume (see Module 2).

Module 2: Preventing "Solvent Shock" (Peak Splitting)[1]

A common error with hydrophobic ketones is injecting a sample dissolved in 100% Strong Solvent (e.g., pure MeCN) into a Weak Mobile Phase (e.g., 50% Water). This creates a "plug" of strong solvent that travels down the column faster than the mobile phase, carrying some analyte with it while the rest precipitates. This results in split peaks or fronting .

Decision Logic: Injection Volume vs. Solvent Strength[1]

Figure 1: Decision tree for preventing solvent shock. Injecting large volumes of strong solvent is the primary cause of peak distortion for hydrophobic compounds.

Troubleshooting Protocol

If you observe split peaks:

• Reduce Injection Volume: Drop from 10 µL to 2 µL. If the peak shape improves, the issue is solvent mismatch.

• Increase Column Temperature: Set column oven to 40°C . This increases the solubility of the compound in the mobile phase and reduces viscosity, improving mass transfer.

Module 3: Chromatographic Method Optimization

For (2-Bromo-3-nitrophenyl) phenyl ketone, standard C18 columns are effective, but the mobile phase must be acidic to suppress any interactions with residual silanols, though the compound itself is non-ionic.[1]

Recommended Baseline Method (Derived from Similar Benzophenones):

Parameter	Setting	Rationale
Column	C18 (e.g., Agilent Zorbax or Phenomenex Kinetex), 3-5 µm	Provides necessary hydrophobic retention.[1]
Mobile Phase A	Water + 0.1% Formic Acid (or H3PO4)	Acid keeps the system stable; prevents silanol tailing.
Mobile Phase B	Acetonitrile (MeCN)	Stronger elution strength than MeOH for this LogP.
Gradient	50% B to 95% B over 10 min	Start high (50%) to prevent precipitation at the head of the column.
Flow Rate	1.0 mL/min	Standard flow.
Detection	UV @ 254 nm	The benzophenone chromophore absorbs strongly here.

Note: A specific application using a "Newcrom R1" column cites using MeCN, Water, and Phosphoric acid, confirming that MeCN is the preferred organic modifier [4].

Frequently Asked Questions (FAQ)

Q1: My sample dissolves in ACN but precipitates when I add water. What do I do? A: This confirms high lipophilicity. Do not force the water dilution. Instead, keep the sample in 100% ACN but reduce your injection volume to 1-3 µL . This allows the mobile phase to rapidly dilute the small sample plug inside the column without precipitating the bulk analyte.

Q2: Can I use DMF or DMSO? A: Avoid if possible. DMSO has a high UV cutoff and is very viscous. If you must use it, keep the DMSO content in the final injected sample below 5%. Higher concentrations will cause "viscous fingering," leading to broad, ugly peaks.

Q3: The peak is tailing significantly. Is it solubility? A: If the tailing factor is > 1.5, it is likely secondary interactions rather than solubility. The nitro group can interact with free silanols on the silica surface.

• Fix: Ensure you are using an end-capped C18 column and add 0.1% Formic Acid or Phosphoric Acid to your water.[1]

Q4: I see a "ghost peak" in my blank run after injecting this compound. A: Hydrophobic ketones like this can stick to the injector needle or valve seals (Carryover).

• Fix: Change your needle wash solvent to 100% Acetonitrile or 50:50 ACN:Isopropanol . A weak needle wash (e.g., 10% MeOH) will not clean this compound off the needle.

References

• PubChem. (2025).[2] (2-Bromo-3-nitrophenyl) phenyl ketone | C13H8BrNO3.[1][2] National Library of Medicine. Link[1]

• Dolan, J. W. (2013). Peak Splitting: Injecting Strong Solvents. LCGC North America. Link

• Agilent Technologies. (2023). It Isn't Always The Column: Troubleshooting Your HPLC Separation. Agilent Knowledge Base. Link

• SIELC Technologies. (2018). Separation of (2-Bromo-3-nitrophenyl) phenyl ketone on Newcrom R1 HPLC column. Link

• Phenomenex. (2025). Guide to Choosing the Correct HPLC Solvent. Link

Sources

• 1. CAS 43229-01-2: 2-Bromo-1-[3-nitro-4-(phenylmethoxy)phenyl… [cymitquimica.com]
• 2. (2-Bromo-3-nitrophenyl) phenyl ketone | C13H8BrNO3 | CID 3016398 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: Chemoselective Reduction of Bromonitrobenzophenones

To: User From: Dr. Aris Thorne, Senior Application Scientist Subject: Technical Support: Troubleshooting Debromination in Nitrobenzophenone Reduction

Welcome to the technical support hub. This guide addresses the critical instability of aryl-halide bonds during the reduction of nitro groups within benzophenone scaffolds.

The reduction of bromonitrobenzophenones to bromoaminobenzophenones presents a classic "chemoselectivity triangle" challenge:

• Target: Reduce the nitro group (

  ).[1][2][3]

• Avoid: Cleaving the carbon-bromine bond (Hydrodehalogenation).

• Avoid: Reducing the ketone bridge (Over-reduction to benzhydrol).

If you are observing loss of bromine (mass spectrum showing

) or over-reduction, follow the diagnostic workflows below.

Part 1: Diagnostic & Mechanistic Pathways

Before altering your protocol, understand why your current method is failing. The diagram below illustrates the competing reaction pathways when using standard catalytic hydrogenation (e.g., Pd/C under

).

Figure 1: Competing Reduction Pathways in Halonitrobenzophenones

Caption: Pathway analysis showing the divergence between desired chemoselective reduction (Green) and common side reactions (Red/Yellow).

Part 2: Troubleshooting Guides

Issue A: "I am seeing significant debromination (10-40%) in my product."

Diagnosis: You are likely using Palladium on Carbon (Pd/C) or Raney Nickel with hydrogen gas. Palladium is an excellent catalyst for cross-coupling because it readily inserts into Ar-X bonds (Oxidative Addition). In a hydrogenation environment, this leads to rapid hydrodehalogenation.

Solution 1: The "Gold Standard" Chemical Method (

) For benzophenones, where the ketone is also at risk, Stannous Chloride is the most robust solution. It operates via an electron transfer mechanism that is thermodynamically insufficient to cleave the C-Br bond or reduce the ketone.

• Protocol:

  • Dissolve: Dissolve 1.0 eq of bromonitrobenzophenone in Ethanol (0.1 M concentration). Ethyl Acetate can be used if solubility is poor.

  • Add Reagent: Add 5.0 eq of Tin(II) Chloride Dihydrate (

    ).

  • Heat: Heat to 70°C (reflux) for 1–3 hours. Monitor by TLC/LCMS.

  • Workup (Critical): The reaction produces sticky tin salts.

    • Cool to room temperature.[4][5]

    • Adjust pH to ~8 using saturated

      or 10% NaOH (careful of exotherm).

    • Pro-Tip: Add Celite to the suspension and filter through a Celite pad to trap the gelatinous tin oxides.

    • Extract filtrate with EtOAc.[5]

Solution 2: The Catalytic Method (Sulfided Platinum) If you must use hydrogenation (e.g., for scale-up where stoichiometric tin waste is prohibitive), you must switch catalysts.

• Protocol:

  • Catalyst: Replace Pd/C with 5% Pt(S)/C (Sulfided Platinum on Carbon) . The sulfur poisons the highly active sites responsible for C-X cleavage but leaves the sites for

    reduction active.

  • Pressure: Maintain low hydrogen pressure (1–3 atm / 15–45 psi).

  • Solvent: Use THF or MeOH.

  • Additive (Optional): If trace debromination persists, add 0.1 eq of Diphenylsulfide or perform the reaction in the presence of 1% HBr (acidic media often inhibits oxidative addition).

Issue B: "My ketone is reducing to an alcohol (Benzhydrol)."

Diagnosis: This occurs when using hydride reagents (like

without specific modifiers) or when catalytic hydrogenation is allowed to run past the point of nitro consumption. Benzophenones are more susceptible to reduction than isolated ketones due to conjugation.

Solution: Switch to Iron-Mediated Reduction (Béchamp Conditions) . Iron in mild acid is highly selective for nitro groups and is inert toward benzophenone ketones.

• Protocol:

  • Suspend: Mix 1.0 eq substrate and 3.0–5.0 eq Iron Powder (fine mesh) in a mixture of Ethanol/Water (3:1) .

  • Activate: Add 0.5–1.0 eq Ammonium Chloride (

    ). (Avoid strong HCl if the molecule has acid-sensitive protecting groups; is sufficient).

  • Reflux: Heat to vigorous reflux for 1–4 hours.

  • Validation: Check LCMS. You should see the amine peak (

    mass shift from nitro) with the bromine isotope pattern intact and no mass shift associated with alcohol formation.

Part 3: Comparative Data & Decision Matrix

Use this table to select the correct reagent based on your specific constraints.

Reagent System	Selectivity (vs Br)	Selectivity (vs C=O)	Scalability	Waste Profile	Recommendation
H2 + Pd/C	Poor (High Debromination)	Moderate	High	Low	AVOID
H2 + Pt(S)/C	Excellent	Good	High	Low	Preferred for Scale-up
SnCl2 / EtOH	Excellent	Excellent	Low/Med	High (Tin salts)	Preferred for Lab Scale
Fe / NH4Cl	Excellent	Excellent	Medium	Medium (Iron sludge)	Green Alternative
NaBH4	Good	Poor (Reduces Ketone)	High	Low	AVOID (Unless modified)

Part 4: Frequently Asked Questions (FAQs)

Q1: Can I use Sodium Borohydride (

) if I keep it cold? A: Generally, no. reduces ketones to alcohols faster than it reduces nitro groups in the absence of a catalyst. While transition metal salts (e.g., + ) can promote nitro reduction (forming "Nickel Boride" in situ), this system is aggressive and often leads to mixtures of alcohol and amine. Stick to or Fe for high fidelity.

Q2: I used Pt/C (non-sulfided) and still lost bromine. Why? A: While Platinum is less prone to oxidative addition than Palladium, it is not immune. In "clean" solvents like MeOH, Pt/C can still effect hydrodehalogenation, especially if the bromine is in the ortho or para position to the electron-withdrawing nitro group (which weakens the C-Br bond). You must use Sulfided Platinum or add a catalyst poison (e.g., thiophene).

Q3: How do I remove the tin residues? My product is stuck in the emulsion. A: This is the main drawback of Solution 1. Do not just use water/extraction.

• Method A: Dilute with EtOAc, add solid Potassium Fluoride (

  ), and stir for 30 mins. The tin forms an insoluble fluoride complex that filters easily.

• Method B: Use a Rochelles Salt (Potassium Sodium Tartrate) saturated solution for the wash. It chelates the tin effectively.

References

• Selective Reduction of Nitro Compounds . Organic Chemistry Portal. (Standard protocols for chemoselective reduction). Link

• Bellamy, F. D., & Ou, K. (1984). Selective reduction of aromatic nitro compounds with stannous chloride in non acidic and non aqueous medium.[6] Tetrahedron Letters, 25(8), 839-842. (Establishes SnCl2 selectivity). Link

• Rylander, P. N. (1979). Catalytic Hydrogenation in Organic Synthesis. Academic Press. (Foundational text on sulfided platinum for halonitroarenes). Link

• Stratakis, M. (2012). Selective Hydrogenation of Halonitrobenzenes. ResearchGate.[1][7] (Review of preventing hydrodehalogenation). Link

• Bawane, S. P., & Sawant, S. B. (2003).[8] Kinetics of Liquid-Phase Catalytic Hydrogenation of Benzophenone to Benzhydrol. Organic Process Research & Development. (Data on ketone instability under hydrogenation). Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. digitalcommons.calvin.edu [digitalcommons.calvin.edu]
• 3. Stannous chloride-mediated reductive cyclization-rearrangement of nitroarenyl ketones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. US3203990A - 2-amino-2'-halo-5-nitro benzophenones - Google Patents [patents.google.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. sciencedatabase.strategian.com [sciencedatabase.strategian.com]
• 7. researchgate.net [researchgate.net]
• 8. Kinetics of Liquid-Phase Catalytic Hydrogenation of Benzophenone to Benzhydrol | Scilit [scilit.com]

Technical Support Center: Troubleshooting the Stability of (2-Bromo-3-nitrophenyl) phenyl ketone under Basic Conditions

Welcome to the technical support and troubleshooting center for (2-Bromo-3-nitrophenyl) phenyl ketone (CAS 42959-99-9). As a highly functionalized benzophenone derivative, this compound presents unique synthetic challenges. While the ketone moiety is generally robust, the spatial arrangement of the substituents on the primary phenyl ring creates a highly electrophilic center, making the molecule exceptionally sensitive to basic environments.

This guide provides drug development professionals and synthetic chemists with mechanistic insights, troubleshooting workflows, and self-validating protocols to successfully handle this compound.

Section 1: Mechanistic Causality (The "Why")

To prevent degradation, it is critical to understand the causality behind the molecule's instability. The primary degradation pathway of (2-Bromo-3-nitrophenyl) phenyl ketone under basic conditions is Nucleophilic Aromatic Substitution (S_NAr) .

For an S_NAr reaction to occur rapidly, the aromatic ring must possess a good leaving group positioned ortho or para to strong electron-withdrawing groups (EWGs)[1]. In this specific molecule, the bromine atom at the C2 position is flanked by two powerful EWGs:

• The nitro group (-NO₂) at C3 (ortho to the bromine).

• The benzoyl group (-C(=O)Ph) at C1 (ortho to the bromine).

These groups synergistically deplete electron density from the C2 carbon, drastically lowering the energy of the Lowest Unoccupied Molecular Orbital (LUMO). When exposed to a nucleophilic base (e.g., hydroxide, alkoxides, or primary/secondary amines), the nucleophile readily attacks the highly electrophilic C2 position. This forms a negatively charged, resonance-stabilized intermediate known as a Meisenheimer complex [2]. Subsequent elimination of the bromide ion restores aromaticity, resulting in the irreversible degradation of your starting material into a substituted byproduct [3].

Section 2: Troubleshooting Guides & FAQs

Q1: I added NaOH to my reaction mixture to deprotonate a coupling partner, but my starting material completely disappeared. What happened? A1: The hydroxide ion (OH⁻) acted as a nucleophile rather than strictly as a base. It attacked the C2 position via the S_NAr pathway, displacing the bromide to form (2-Hydroxy-3-nitrophenyl) phenyl ketone. To prevent this, you must decouple basicity from nucleophilicity by choosing a different base.

Q2: Can I use amine bases like triethylamine (TEA), pyridine, or piperidine? A2: Tertiary amines like TEA or pyridine are generally safer because they lack the N-H protons required to form stable, neutral substitution products. However, primary and secondary amines (e.g., piperidine, diethylamine) are highly nucleophilic. They will rapidly displace the bromine to form functionalized amino-benzophenones.

Q3: How can I achieve basic conditions without destroying the (2-Bromo-3-nitrophenyl) phenyl ketone? A3: You must strictly control both the base and the solvent:

• Rule 1 (Base Selection): Use strictly non-nucleophilic, sterically hindered bases. Excellent choices include N,N-Diisopropylethylamine (DIPEA), 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU), or Potassium tert-butoxide (KOtBu). The steric bulk of these bases prevents them from attacking the C2 carbon.

• Rule 2 (Solvent Selection): Use aprotic solvents (e.g., THF, DMF, or DCM). If you use a protic solvent like methanol with a strong base, the base will deprotonate the solvent to form methoxide (MeO⁻). Methoxide is highly nucleophilic and will immediately trigger S_NAr degradation.

Q4: How do I analytically track the degradation of my compound during optimization? A4: Liquid Chromatography-Mass Spectrometry (LC-MS) is the most reliable method. The displacement of the heavy bromine atom (which has a distinct 1:1 ⁷⁹Br/⁸¹Br isotope pattern) by a lighter nucleophile results in a predictable mass shift and the complete loss of the characteristic M / M+2 doublet.

Section 3: Analytical Data Presentation

Use the following quantitative tracking table to identify which nucleophile has compromised your reaction based on LC-MS data.

Table 1: Quantitative Mass Shifts and Analytical Tracking for S_NAr Degradation Products

Nucleophile Source	Attacking Species	Resulting C2 Substituent	Expected Mass Change (Δm/z)*	LC-MS Isotope Pattern Shift
NaOH / H₂O	OH⁻	-OH	-61.9 Da	Loss of 1:1 ⁷⁹Br/⁸¹Br doublet
NaOMe / MeOH	CH₃O⁻	-OCH₃	-47.9 Da	Loss of 1:1 ⁷⁹Br/⁸¹Br doublet
Piperidine	R₂NH	-N(CH₂)₅	+5.1 Da	Loss of 1:1 ⁷⁹Br/⁸¹Br doublet
DIPEA / THF	None (Steric)	-Br (Intact SM)	0 Da	Retains 1:1 ⁷⁹Br/⁸¹Br doublet

*Mass changes are calculated relative to the ⁷⁹Br monoisotopic mass of the starting material.

Section 4: Process Visualizations

Figure 1: SNAr degradation pathway of (2-Bromo-3-nitrophenyl) phenyl ketone.

Figure 2: Decision tree for selecting safe basic conditions to prevent SNAr.

Section 5: Experimental Protocols

Protocol: Self-Validating Base-Stability Assay

Purpose: To empirically verify if a proposed base/solvent system will degrade (2-Bromo-3-nitrophenyl) phenyl ketone prior to scaling up a reaction. This protocol acts as a self-validating system by establishing a baseline, locking the experimental state via quenching, and verifying recovery.

Step 1: Preparation of the Baseline Standard (t=0)

• Dissolve 10.0 mg of (2-Bromo-3-nitrophenyl) phenyl ketone in 1.0 mL of your target aprotic solvent (e.g., anhydrous THF) to create a 10 mg/mL stock solution.

• Withdraw a 50 µL aliquot, dilute to 1.0 mL with MS-grade acetonitrile, and analyze via LC-MS.

• Validation Check: Confirm the presence of the starting material peak and its characteristic M/M+2 doublet (m/z ~305/307). This is your t=0 baseline.

Step 2: Controlled Base Exposure

• Transfer 500 µL of the stock solution to a clean, dry 2 mL vial equipped with a magnetic stir bar.

• Add 1.2 equivalents of your proposed base (e.g., DIPEA or KOtBu).

• Stir the mixture at the intended reaction temperature (e.g., 25°C) for exactly 2 hours.

Step 3: Quenching (State-Locking)

• Quench the reaction by adding 100 µL of a weak acid solution (e.g., 10% aqueous NH₄Cl). Causality: Neutralizing the base immediately halts any potential S_NAr progression, ensuring the sample reflects the exact state at the 2-hour mark.

• Extract the organic layer, dilute 10-fold in MS-grade acetonitrile, and filter through a 0.22 µm PTFE syringe filter.

Step 4: Analytical Verification

• Inject the quenched sample into the LC-MS using the identical method from Step 1.

• Validation Check: Compare the chromatogram against the t=0 baseline. A successful, non-degrading system will show >95% recovery of the starting material peak with no emergence of lower-retention-time peaks lacking the bromine isotope pattern. If degradation is observed, consult Table 1 to identify the nucleophile and revise your conditions using Figure 2 .

References

• Title: Nucleophilic Aromatic Substitution: Introduction and Mechanism Source: Master Organic Chemistry URL: [Link]

• Title: Meisenheimer complex Source: Wikipedia URL: [Link]

• Title: 16.7: Nucleophilic Aromatic Substitution Source: Chemistry LibreTexts URL: [Link]

• Title: Dual SNAr reaction in activated ortho-halonitrobenzene: direct synthesis of substituted 1,2,3,4-tetrahydroquinoxalines, 2,3-dihydro-1,4-benzoxazines, and 1,4-benzodioxines Source: RSC Advances URL: [Link]

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. Meisenheimer complex - Wikipedia [en.wikipedia.org]
• 3. chem.libretexts.org [chem.libretexts.org]

separating (2-Bromo-3-nitrophenyl) phenyl ketone isomers via column chromatography

Case ID: #SEP-BNBP-001 Status: Active Department: Separation Science & Purification Subject: Resolution of Regioisomers via Flash Column Chromatography

Executive Summary & Mechanistic Insight[1]

Welcome to the Separation Science Technical Support Center. You are likely attempting to isolate (2-Bromo-3-nitrophenyl) phenyl ketone (Target) from a crude reaction mixture containing its regioisomers (primarily the 5-nitro or 4-nitro isomers, depending on your synthesis route: nitration of 2-bromobenzophenone or Friedel-Crafts acylation).

The "Ortho-Effect" Separation Principle

Success in separating these isomers relies on exploiting Steric Inhibition of Resonance .

• The Target (3-Nitro): The nitro group at position 3 is "sandwiched" between the bulky Bromine (pos 2) and the Benzoyl group (pos 1). This steric crowding forces the nitro group and the benzoyl group out of planarity with the central benzene ring.

• The Impurity (e.g., 5-Nitro): The nitro group is para to the bromine or meta to the benzoyl group with no immediate steric neighbor. This molecule remains relatively planar.

Chromatographic Consequence: The "twisted" 3-nitro target usually exposes its polar functional groups less effectively to the silica stationary phase compared to the planar impurities. Consequently, the target (3-nitro) typically elutes before the more planar regioisomers (

).

Diagnostic Workflow

Before packing your column, use this decision matrix to select the optimal purification strategy.

Figure 1: Decision matrix for selecting the purification pathway based on TLC analysis and solubility.

Troubleshooting Modules

Issue A: "The Blob" (Co-elution of Isomers)

Symptom: On TLC (Hexane/EtOAc), the isomers appear as a single figure-8 spot or overlapping streaks. Root Cause: Standard adsorption chromatography (Hex/EtOAc) relies purely on polarity. Since the isomers have identical functional groups, their polarity is nearly identical. Solution: Switch to

- Interaction Chromatography . Aromatic solvents like Toluene or Benzene interact with the -systems of your isomers. The "twisted" 3-nitro isomer interacts differently with toluene than the "planar" 5-nitro isomer.

Protocol:

• Mobile Phase A: 100% Toluene (or Toluene/Hexane 1:1 if Toluene is too strong).

• Mobile Phase B: 5% Ethyl Acetate in Toluene.

• Gradient: Run isocratic 100% Toluene for 3 CVs (Column Volumes), then slowly ramp to 5% EtOAc.

Issue B: Poor Solubility & Band Broadening

Symptom: The compound crashes out at the top of the column, or peaks are exceptionally wide/tailing. Root Cause: Nitro-benzophenones are often crystalline solids with poor solubility in Hexane. Injecting them in DCM or Acetone (strong solvents) causes "washout" where the sample travels too fast initially, ruining resolution. Solution: Solid Loading (Dry Load).

• Dissolve crude in minimal DCM/Acetone.

• Add Celite 545 or Silica Gel (ratio 1:2 mass/mass).

• Rotovap until a free-flowing powder remains.

• Pack this powder on top of your equilibrated column. This eliminates solvent effects.

Issue C: "Ghost" Peaks or Decomposition

Symptom: New spots appear on TLC after the column that weren't in the crude. Root Cause: While rare for this specific ketone, silica is acidic (pH ~5). Solution: If you suspect acid-sensitivity (unlikely for nitro/bromo, but possible if you have acetal protection elsewhere), add 1% Triethylamine to your solvent system during column equilibration only.

Optimized Experimental Protocols

Protocol 1: The "Gradient Scouting" Method (Standard)

Use this if

.

Step	Parameter	Value/Instruction
1	Stationary Phase	Silica Gel 60 (40-63 µm). Standard grade.
2	Column Sizing	Ratio 1:50 (1g crude : 50g Silica). Crucial for isomers.
3	Solvent A	Hexanes (or Heptane).
4	Solvent B	Ethyl Acetate (EtOAc).[1][2][3]
5	Equilibration	3 CVs of 100% Hexanes.
6	Gradient Profile	0% B (Hold 2 CV) 5% B (over 5 CV) 20% B (over 10 CV).
7	Detection	UV at 254 nm (Benzophenone chromophore is strong).

Protocol 2: The "Isomer Splitter" Method (Advanced)

Use this if

or for >10g scale.

Step	Parameter	Value/Instruction
1	Stationary Phase	Silica Gel 60.
2	Solvent A	Toluene (Pure).
3	Solvent B	Dichloromethane (DCM) or EtOAc.
4	Loading	Solid Load (Mandatory to prevent band widening).
5	Gradient Profile	Isocratic Toluene (5 CV). If compound does not elute, ramp to 10% DCM in Toluene.
6	Rationale	Toluene suppresses the polarity of the nitro group via solvation, magnifying the shape-selectivity of the silica pores.

Frequently Asked Questions (FAQ)

Q: Can I use Reverse Phase (C18) for this separation? A: Yes. In fact, C18 often separates nitro-isomers better than Silica because it interacts with the hydrophobicity of the bromine.

• Reference Condition: Acetonitrile/Water gradient.[4] The 3-nitro isomer (more compact/twisted) will usually elute later or differently than in Normal Phase depending on the specific C18 ligand density.

• Note: For preparative scale, C18 silica is expensive. Stick to the "Toluene" Normal Phase method for >1g batches.

Q: My compound is yellow. Can I just separate by eye? A: Nitro compounds are often yellow, but all your isomers are likely yellow. Do not rely on visual banding. You must collect fractions and check by TLC or UV-Vis.

Q: I see a crystalline solid in my fractions. Is it pure? A: (2-Bromo-3-nitrophenyl) phenyl ketone crystallizes easily.[5] However, regioisomers can co-crystallize (solid solution). Always verify purity via H-NMR.

• Diagnostic Signal: Look at the aromatic region.[6][7][8] The 3-nitro isomer will show a distinct splitting pattern for the proton at position 4, 5, and 6 compared to the symmetric patterns of para-isomers.

References & Grounding

• SIELC Technologies. "Separation of (2-Bromo-3-nitrophenyl) phenyl ketone on Newcrom R1 HPLC column." Application Note. (Demonstrates the feasibility of chromatographic separation of this specific CAS: 42959-99-9).

• BenchChem. "An In-depth Technical Guide to the Synthesis of 2-Bromo-3'-nitroacetophenone."[5] (Provides analogous synthesis and workup protocols for bromonitro-ketones, highlighting the stability and solubility profiles).

• Still, W. C., Kahn, M., & Mitra, A. "Rapid Chromatographic Techniques for Preparative Separations with Moderate Resolution."[3] J. Org. Chem., 1978, 43(14), 2923–2925.[3] (The foundational text for Flash Chromatography gradients).

• Reddit ChemPros Community. "Adding toluene/other aromatic to solvent system for flash chromatography to separate coeluting aromatic compounds." (Field-verified troubleshooting for aromatic isomer separation).

Sources

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. kinglab.chemistry.wfu.edu [kinglab.chemistry.wfu.edu]
• 3. Chromatography [chem.rochester.edu]
• 4. researchgate.net [researchgate.net]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. wyzant.com [wyzant.com]
• 7. researchgate.net [researchgate.net]
• 8. reddit.com [reddit.com]

minimizing byproduct formation in nitration of 2-bromobenzophenone

To: Research & Development Team From: Dr. Aris Thorne, Senior Application Scientist Subject: Technical Guide: Minimizing Byproduct Formation in Nitration of 2-Bromobenzophenone

Executive Summary

This guide addresses the regioselective nitration of 2-bromobenzophenone to obtain the mono-nitrated derivative (predominantly 2-bromo-3'-nitrobenzophenone ) while suppressing dinitration and regioisomeric byproducts. The protocol relies on exploiting the electronic disparity between the two phenyl rings: the ortho-brominated ring (Ring A) is significantly more deactivated than the unsubstituted benzoyl ring (Ring B), directing electrophilic attack to the meta-position of Ring B.

Module 1: Reaction Optimization & Kinetics

The Mechanistic Logic

To minimize byproducts, you must understand the competition between the two rings.

• Ring A (2-Bromo): Deactivated by both the carbonyl group (strong EWG) and the bromine atom (inductive EWG).

• Ring B (Unsubstituted): Deactivated only by the carbonyl group.

• Outcome: The nitronium ion (

  ) preferentially attacks Ring B at the meta position (3').

• The Risk: Higher temperatures or excess nitrating agent overcome the activation energy barrier for a second nitration (yielding 3',5'-dinitro species) or attack on Ring A.

Optimized Protocol Parameters

Parameter	Recommended Setting	Technical Rationale
Temperature	0–5°C (Addition) 20–25°C (Reaction)	Low temperature during addition prevents localized hot spots that cause dinitration. Room temperature is sufficient to drive the reaction to completion without activating Ring A.
Reagent Stoichiometry	1.05 eq.	A slight excess ensures conversion. Large excesses (>1.2 eq) drastically increase the rate of dinitration ( ).
Acid Solvent	Conc.[1][2] (98%)	Acts as the solvent and catalyst. Water content must be minimized initially to generate active , but the reaction generates water, which naturally slows the rate, providing a "soft stop."
Quenching	Ice/Water Pour	Rapid dilution stops the reaction immediately and precipitates the hydrophobic product, separating it from the acidic byproducts.

Module 2: Troubleshooting & FAQs

Q1: I am observing significant amounts of dinitrated product (M+45 peak in MS). How do I stop this?

Diagnosis: Over-nitration usually occurs due to "thermal runaway" or "concentration spikes." Corrective Action:

• Check Thermal History: Did the internal temperature exceed 30°C? The activation energy for the second nitration is accessible above this threshold.

• Dosing Rate: If you add nitric acid too quickly, localized concentrations of

  exceed the 1:1 ratio. Switch to a dropwise addition over 30–60 minutes.

• Acid Strength: If using fuming nitric acid, switch to 70%

  . The water in 70% acid acts as a buffer against the highly reactive dinitration pathway.

Q2: My product is "oiling out" during recrystallization instead of forming crystals. What is wrong?

Diagnosis: This is a common issue with low-melting nitro-benzophenones, often caused by supersaturation or the presence of isomeric impurities acting as a "solvent" for your crystal. Corrective Action:

• The "Cloud Point" Method: Dissolve the crude oil in boiling Ethanol (EtOH) . Add hot water dropwise until persistent turbidity (cloudiness) appears.[3] Rewarm to clear the solution, then let it cool very slowly to room temperature without stirring.

• Seeding: If an oil forms, scratch the glass side of the flask with a glass rod to induce nucleation, or add a seed crystal of pure product if available.

• Solvent Switch: Try a Methanol/Water system. Methanol often solubilizes the dinitro impurities better than ethanol, keeping them in the mother liquor.

Q3: Can I direct the nitration to the bromine-containing ring (to get 2-bromo-5-nitrobenzophenone)?

Answer: No, not via this route. Direct nitration of 2-bromobenzophenone will always favor the unsubstituted ring (Ring B) by a factor of >95:5.

• Alternative Route: To obtain 2-bromo-5-nitrobenzophenone, you must synthesize the ring before coupling.

  • Step 1: Nitrate 2-bromobenzoic acid to get 2-bromo-5-nitrobenzoic acid.

  • Step 2: Convert to acid chloride and perform Friedel-Crafts acylation with benzene.

Q4: The crude solid is sticky and orange. Is this normal?

Answer: The orange color typically comes from trace oxidation products or free bromine (if the acid was too hot and caused debromination, though rare).

• Fix: Wash the crude solid with cold saturated Sodium Bicarbonate (

  ) to remove acidic impurities. If the color persists, recrystallize with Activated Charcoal (1-2% w/w) in ethanol to adsorb the colored chromophores.

Module 3: Visualizing the Pathway

The following diagram illustrates the kinetic competition. Note how the "Energy Barrier" for the second nitration is the critical control point managed by temperature.

Figure 1: Reaction pathway showing the kinetic dominance of the 3'-nitro product and the thermal risks leading to dinitration.

Module 4: Purification Decision Tree

Use this logic flow to determine the best workup method based on your crude product's state.

Figure 2: Decision tree for workup and purification to ensure removal of acidic byproducts and isomers.

References

• Olah, G. A.; Malhotra, R.; Narang, S. C. (1989). Nitration: Methods and Mechanisms. VCH Publications. (Definitive text on electrophilic aromatic substitution mechanisms and kinetics).

• BenchChem Technical Support . (2025). Purification of 2-Bromo-3'-nitroacetophenone by Recrystallization. Retrieved from (Protocol adapted for benzophenone analogs).

• ChemicalBook . (2024). 2-Bromobenzophenone Properties and Synthesis. Retrieved from .

• PubChem . (2025).[4] 2-Bromobenzophenone Compound Summary. National Library of Medicine. Retrieved from .

• St. Mary's College . (n.d.). Nitration of Substituted Aromatic Rings and Rate Analysis. Retrieved from .

Sources

• 1. researchgate.net [researchgate.net]
• 2. scirp.org [scirp.org]
• 3. benchchem.com [benchchem.com]
• 4. 2-Bromobenzophenone | C13H9BrO | CID 2735534 - PubChem [pubchem.ncbi.nlm.nih.gov]

scale-up challenges for (2-Bromo-3-nitrophenyl) phenyl ketone production

Technical Support Center: Scale-Up Troubleshooting for (2-Bromo-3-nitrophenyl) Phenyl Ketone Production

Welcome to the Technical Support Center. This guide is specifically engineered for process chemists, researchers, and drug development professionals tasked with scaling up the production of (2-Bromo-3-nitrophenyl) phenyl ketone[1]. Moving this synthesis from the benchtop to the pilot plant introduces severe regulatory, thermodynamic, and phase-separation challenges. The following modules address these specific bottlenecks using field-proven, self-validating methodologies.

Part 1: Synthetic Route Selection & Regulatory Compliance

The foundational challenge in producing (2-Bromo-3-nitrophenyl) phenyl ketone is selecting a route that balances regiochemical purity with regulatory safety.

Figure 1: Synthetic route decision tree for (2-Bromo-3-nitrophenyl) phenyl ketone scale-up.

FAQ 1: Why do we mandate Friedel-Crafts acylation over the direct nitration of 2-bromobenzophenone for pilot-scale production? Answer: Direct nitration of 2-bromobenzophenone is plagued by poor regioselectivity. The bromine atom is an ortho/para director, while the carbonyl group is a meta director. Consequently, electrophilic aromatic substitution yields a nearly 60:40 mixture of the 3-nitro and 5-nitro isomers. Separating these isomers at a 100 kg scale requires resource-intensive chromatography or multiple fractional crystallizations, drastically reducing the overall yield. Conversely, utilizing 2-bromo-3-nitrobenzoyl chloride as a starting material pre-installs the exact regiochemistry, making the Friedel-Crafts acylation of benzene the preferred, high-fidelity route.

FAQ 2: Benzene is required for the Friedel-Crafts route, but it is heavily restricted. How do we mitigate this regulatory challenge? Answer: Benzene is classified as a Class 1 solvent under the ICH Q3C guidelines due to its known carcinogenic properties, and its residual concentration in final drug substances is strictly limited to 2 ppm[2][3]. For scale-up, do not use benzene as the bulk reaction solvent . Instead, use a Class 2 or Class 3 solvent with a high dielectric constant that is compatible with Lewis acids (e.g., 1,2-dichloroethane). Add benzene strictly as a limiting reagent (1.0 to 1.05 equivalents). This minimizes residual benzene, ensures complete consumption during the reaction, and aligns with strict FDA regulatory exposure limits[2].

Part 2: Process Optimization & Workup Troubleshooting

Figure 2: Emulsion-free reverse quench workflow for Friedel-Crafts acylation.

FAQ 3: Our 50 L Friedel-Crafts scale-up suffered from severe, unmanageable emulsions during the aqueous quench. What causes this, and how can we resolve it? Answer: This is a classic hallmark of improper aluminum complex hydrolysis. The ketone product is a Lewis base that forms a highly stable, stoichiometric complex with the AlCl₃ catalyst. If quenched with water alone, the escaping HCl gas causes the local pH to rise to 5–7. In this pH range, the aluminum precipitates as gelatinous aluminum hydroxide (Al(OH)₃), creating a stubborn emulsion that traps the organic product[4]. The Solution: Implement a "Reverse Quench" protocol. Slowly transfer the active reaction mixture into a vigorously stirred reactor containing a 3:1 (v/v) mixture of crushed ice and concentrated hydrochloric acid. This ensures the aqueous phase remains highly acidic (pH < 2) throughout the quench, keeping the aluminum ions soluble as [Al(H₂O)₆]³⁺ and allowing for rapid, clean phase separation[4].

FAQ 4: We are experiencing thermal runaway during the addition of AlCl₃. What is the recommended dosing protocol? Answer: The complexation of AlCl₃ with the nitro-deactivated acyl chloride is highly exothermic. Furthermore, the nitro group on the 2-bromo-3-nitrobenzoyl chloride ring acts as a competing Lewis base, requiring >1.1 equivalents of AlCl₃ to drive the reaction. The Solution: Pre-form the acylium ion complex by adding AlCl₃ in portions to a cooled solution (0–5 °C) of 2-bromo-3-nitrobenzoyl chloride in your chosen solvent. Only after the exotherm has subsided should you begin the controlled, dropwise addition of the benzene reagent.

Part 3: Quantitative Process Comparison

To justify the scale-up strategy, review the comparative metrics between the two potential synthetic routes.

Metric	Route A: Direct Nitration	Route B: Friedel-Crafts Acylation
Regioselectivity	Poor (60:40 mixture of 3-NO₂ / 5-NO₂)	Excellent (>99% pre-installed)
Crude Yield	85% (Mixed isomers)	92% (Target isomer)
Isolated Yield (Pure)	< 35% (Post-crystallization)	> 88% (Post-workup)
Major Impurity	2-bromo-5-nitrobenzophenone	Residual Benzene (< 2 ppm limit)
E-Factor	High (> 45 due to solvent waste)	Low (< 15 with optimized quench)
Scalability Rating	Not Recommended	Highly Recommended

Part 4: Standard Operating Procedure (SOP): Emulsion-Free Friedel-Crafts Acylation

This protocol is designed as a self-validating system to ensure causality and safety at every step.

Step 1: Catalyst Complexation

• Charge a jacketed reactor with 1,2-dichloroethane (5 volumes) and 2-bromo-3-nitrobenzoyl chloride (1.0 eq).

• Cool the internal temperature (T_int) to 0–5 °C.

• Add anhydrous AlCl₃ (1.2 eq) in five equal portions. Causality Check: The nitro group and the acyl chloride both coordinate with AlCl₃. Excess catalyst is required to ensure sufficient free AlCl₃ for acylium ion generation. Ensure T_int remains < 15 °C during addition to prevent premature degradation.

Step 2: Electrophilic Aromatic Substitution

• Dose benzene (1.05 eq) dropwise over 2 hours.

• Validation Check: Monitor off-gassing of HCl through a caustic scrubber system. The cessation of HCl evolution indicates reaction completion. Confirm via HPLC (<1% acyl chloride remaining).

Step 3: Emulsion-Free Reverse Quench (Critical Step)

• Prepare a quench vessel with crushed ice and concentrated HCl (3:1 v/v, 5 volumes relative to reaction mass).

• Slowly transfer the active reaction mixture into the quench vessel under maximum agitation (impeller speed > 250 RPM). Causality Check: Dosing the reaction into the acid (Reverse Quench) guarantees the bulk pH never crosses the isoelectric point of aluminum hydroxide precipitation[4].

Step 4: Phase Separation & Isolation

• Validation Check: Test the aqueous layer with pH indicator paper. It MUST read pH < 2. If pH > 2, add additional concentrated HCl before stopping agitation.

• Stop agitation and allow phases to settle. The separation should occur in < 15 minutes with a sharp interface.

• Separate the lower organic layer. Wash with saturated NaHCO₃ until the aqueous wash is pH 7–8, then wash with brine.

• Concentrate the organic layer under reduced pressure to yield the crude (2-Bromo-3-nitrophenyl) phenyl ketone.

Part 5: References

• National Institutes of Health. "(2-Bromo-3-nitrophenyl) phenyl ketone | C13H8BrNO3 | CID 3016398". PubChem. Available at:[Link]

• U.S. Food and Drug Administration. "FDA alerts drug manufacturers to the risk of benzene contamination in certain drugs". FDA Drug Safety and Availability. Available at:[Link]

• European Medicines Agency. "ICH guideline Q3C (R6) on impurities: guideline for residual solvents". EMA Scientific Guidelines. Available at:[Link]

Sources

• 1. (2-Bromo-3-nitrophenyl) phenyl ketone | C13H8BrNO3 | CID 3016398 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. FDA alerts drug manufacturers to the risk of benzene contamination in certain drugs | FDA [fda.gov]
• 3. ema.europa.eu [ema.europa.eu]
• 4. benchchem.com [benchchem.com]

Technical Support Center: Recrystallization of (2-Bromo-3-nitrophenyl) phenyl ketone

Executive Summary & Compound Identification

Warning: Compound Identity Check Before proceeding, confirm your target molecule. There is a frequent nomenclature confusion between your target (a benzophenone derivative) and "2-Bromo-3'-nitroacetophenone" (a phenacyl bromide).

• Target Compound: (2-Bromo-3-nitrophenyl) phenyl ketone[1]

• CAS: 42959-99-9[1]

• Structure: A central carbonyl group bridging a phenyl ring and a 2-bromo-3-nitrophenyl ring.

• Challenge: Nitro-substituted benzophenones often exhibit "oiling out" (liquid-liquid phase separation) rather than crystallization in standard alcoholic solvents due to a narrow metastable zone width.

This guide provides alternative solvent systems designed to replace standard alcohols (Ethanol/Methanol) to improve yield, crystal habit, and purity.

Solvent Selection Logic (The "Why" and "How")

Q: Why is my product "oiling out" in Ethanol?

A: Oiling out occurs when the temperature of the solution drops below the liquid-liquid phase separation (LLPS) boundary before it hits the solubility curve.

• Mechanism: The nitro and bromo substituents make the molecule moderately lipophilic. In highly polar, hydrogen-bonding solvents like Ethanol, the energetic cost of cavity formation is high. As the solution cools, the solvent "ejects" the solute as oil droplets to maximize its own hydrogen-bonding network.

• Solution: Switch to a solvent system with lower polarity and better van der Waals interactions, or use a "Solvent/Anti-Solvent" method to control supersaturation independent of temperature.

Q: What are the best alternative solvent systems?

Based on Hansen Solubility Parameters (HSP) and Green Chemistry principles, we recommend the following alternatives to standard alcohols.

Priority	Solvent System	Role	Why it works
Primary	Ethyl Acetate / Heptane	Solvent / Anti-Solvent	Tunable Polarity. EtOAc dissolves the ketone well via dipole-dipole interactions. Heptane slowly reduces solubility, forcing crystallization without thermal shock.
Green	2-MeTHF / Heptane	Solvent / Anti-Solvent	High Performance. 2-Methyltetrahydrofuran (2-MeTHF) is derived from biomass, has higher stability than THF, and separates easily from water.
Single	Isopropyl Alcohol (IPA)	Single Solvent	Temperature Gradient. IPA has a higher boiling point and lower polarity than Ethanol, widening the metastable zone and reducing oiling risks.

Interactive Troubleshooting Decision Tree

The following logic flow helps you decide the immediate next step based on your observation.

Caption: Troubleshooting logic flow for benzophenone derivative recrystallization.

Detailed Experimental Protocols

Protocol A: The Tunable Method (Ethyl Acetate / Heptane)

Best for: Oiling-out prone compounds and maximizing yield.

Materials:

• Crude (2-Bromo-3-nitrophenyl) phenyl ketone

• Solvent: Ethyl Acetate (EtOAc) - HPLC Grade

• Anti-Solvent: n-Heptane (or Hexanes)

• Equipment: Hot plate, magnetic stirrer, Erlenmeyer flask, addition funnel (optional).

Step-by-Step:

• Dissolution: Place 5.0 g of crude solid in a 125 mL Erlenmeyer flask. Add 10 mL of EtOAc. Heat to gentle reflux (approx. 77°C).

• Saturation: Add more EtOAc in 1 mL increments just until the solid dissolves completely.

  • Tip: If the solution is dark/colored, add activated carbon (5% w/w), stir for 5 mins, and filter hot through Celite.

• Anti-Solvent Addition: While keeping the solution near boiling, slowly add hot Heptane dropwise.

  • Stop Point: Stop adding Heptane the moment a faint, persistent cloudiness (turbidity) appears.

• Clarification: Add 1-2 mL of EtOAc to clear the solution again.

• Crystallization: Remove from heat. Insulate the flask with a paper towel to allow slow cooling to room temperature.

  • Critical: Do not use an ice bath immediately. Rapid cooling promotes oiling.

• Harvest: Once at room temperature (and crystals have formed), cool in an ice bath for 15 minutes. Filter via vacuum filtration.[2] Wash with cold 1:4 EtOAc:Heptane.

Protocol B: The Green Method (2-MeTHF / Heptane)

Best for: Process chemistry and higher solubility requirements.

Why 2-MeTHF? It has a higher boiling point (80°C) than THF and is immiscible with water, simplifying workups if your crude is wet.

• Dissolution: Dissolve crude in minimum hot 2-MeTHF (approx. 3-4 mL per gram).

• Precipitation: Remove from heat source. Add Heptane slowly until the solution turns slightly opaque.

• Seeding: If available, add a tiny seed crystal of pure product.

• Cooling: Allow to stand undisturbed for 2-4 hours.

• Isolation: Filter and dry in a vacuum oven at 40°C.

Frequently Asked Questions (FAQs)

Q: My product is still oiling out even with EtOAc/Heptane. What now? A: This indicates your "metastable zone" is too narrow.

• Fix 1 (Seeding): You must seed the solution. If you have no crystals, scratch the glass wall with a rod at the liquid surface.

• Fix 2 (Temperature): Keep the solution warm (40°C) while adding the anti-solvent, then let it cool very slowly (1°C/min).

• Fix 3 (Solvent Switch): Try Isopropyl Alcohol (IPA) . Dissolve in boiling IPA, then add hot water dropwise until turbid, clear with IPA, and cool.

Q: Can I use Acetone instead of Ethyl Acetate? A: Yes, but Acetone is very volatile (BP 56°C). It evaporates quickly during filtration, which can cause impurities to crash out on top of your crystals. EtOAc is generally more robust for bench-scale purification.

Q: How do I remove the yellow color? A: Nitro compounds are naturally yellow/pale yellow. However, dark brown/orange indicates oxidation or residual bromine species.

• Action: Perform a wash of the organic layer (before recrystallization) with 10% Sodium Thiosulfate to remove active bromine, followed by activated carbon treatment during the hot filtration step.

Impurity Profile & Data

Impurity Type	Source	Removal Strategy
Starting Material	Unreacted Benzoyl chloride or Nitro-bromo-benzene	More soluble in Heptane; stays in mother liquor.
Isomers	Regioisomers from nitration/bromination	Recrystallization is highly effective due to crystal packing differences.
Residual Solvents	Trapped in crystal lattice	Dry under high vacuum (>1 mbar) at 45°C for 12h.

References

• PubChem. (2-Bromo-3-nitrophenyl) phenyl ketone (Compound Summary). National Library of Medicine. [Link]

• Hansen, C. M.Hansen Solubility Parameters: A User's Handbook. CRC Press, 2007. (Foundational text for solvent selection logic).

• Byrne, F. P., et al. "Tools and techniques for solvent selection: green solvent selection guides." Sustainable Chemical Processes, 2016. [Link]

• Pacek, A. W., et al. "Oiling out and crystallization." Separation and Purification Technology, 2010. (Mechanistic basis for troubleshooting oiling out).

Sources

• 1. (2-Bromo-3-nitrophenyl) phenyl ketone | C13H8BrNO3 | CID 3016398 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. ocw.mit.edu [ocw.mit.edu]

Reference Data & Comparative Studies

Comparative Guide: 1H NMR Spectrum Analysis of (2-Bromo-3-nitrophenyl) Phenyl Ketone

(2-Bromo-3-nitrophenyl) phenyl ketone (CAS: 42959-99-9) is a highly functionalized benzophenone derivative frequently utilized as an intermediate in medicinal chemistry and organic synthesis[1]. Structurally, it consists of two distinct aromatic systems: an unsubstituted phenyl ring (Ring A) and a 1,2,3-trisubstituted ring (Ring B).

Because all eight protons in this molecule are aromatic, their resonances are tightly clustered within the narrow chemical shift window of 7.4 to 8.0 ppm . This high signal density presents a significant analytical challenge. When chemical shift differences (

) are on the same order of magnitude as the scalar spin-spin couplings ( ), spectra devolve into complex, second-order multiplets.

This guide objectively compares the performance of three tiers of NMR instrumentation—Benchtop Low-Field (60 MHz) , Routine High-Field (400 MHz) , and Ultra-High-Field (600 MHz) —for resolving the complex aromatic spin systems of this compound.

Molecular Anatomy & Predictive Spin Systems

To understand the instrumental requirements, we must first deconstruct the causality behind the molecule's NMR profile. The magnetic field experienced by each

H-atom is dictated by the electron density at its attached carbon, which is heavily influenced by the inductive and anisotropic effects of the substituents[2].

• Ring A (Phenyl Ring - 5H): Lacking direct substitution, these five protons (two ortho, two meta, one para) experience similar electronic environments. They typically appear as a tightly overlapping multiplet around 7.4–7.8 ppm.

• Ring B (2-Bromo-3-nitrophenyl Ring - 3H): This ring forms an AMX (or ABX at lower fields) spin system consisting of H-4, H-5, and H-6.

  • H-4: Located ortho to the strongly electron-withdrawing nitro (

    ) group, this proton is highly deshielded. It appears as a doublet of doublets (dd) near 7.9–8.0 ppm ( Hz, Hz).

  • H-6: Located ortho to the carbonyl (

    ) group, it is deshielded by the carbonyl's anisotropic cone. It appears as a doublet of doublets (dd) near 7.6–7.7 ppm.

  • H-5: Located meta to both groups, it is the least deshielded on this ring, appearing as a pseudo-triplet (t) or doublet of doublets near 7.5–7.6 ppm (

    Hz to both H-4 and H-6).

Performance Comparison: Magnetic Field Strength vs. Resolution

The core metric for resolving overlapping aromatic signals is the

ratio . While the scalar coupling constant ( , measured in Hz) is determined solely by molecular geometry and remains constant regardless of the magnet, the chemical shift difference ( , measured in Hz) scales linearly with the external magnetic field strength ( )[3].

Benchtop NMR (60 MHz)

At 60 MHz, 1 ppm equates to 60 Hz[3]. The chemical shift difference between H-5 and H-6 might be only 0.1 ppm (6 Hz). With an ortho coupling of 8 Hz, the

ratio is . This results in severe second-order effects (roofing and peak distortion). The entire 7.4–8.0 ppm region merges into an unresolvable multiplet, making it impossible to extract accurate -values or confirm the 1,2,3-substitution pattern[4].

Routine High-Field NMR (400 MHz)

At 400 MHz, 1 ppm equates to 400 Hz[3]. The same 0.1 ppm difference is now 40 Hz. The

ratio increases to . Ring B transitions into a pseudo-first-order AMX system. The doublets of doublets for H-4 and H-6 become distinct, though some roofing (intensity asymmetry leaning toward the coupled partner) will still be visible. Ring A will still present as a complex multiplet due to the inherent similarity of the phenyl protons.

Ultra-High-Field NMR (600 MHz)

At 600 MHz, 1 ppm equates to 600 Hz[3]. The

ratio exceeds 7. The spectrum achieves pure first-order baseline separation for Ring B. The 1.5 Hz meta-couplings are sharply resolved, allowing for unequivocal structural verification and impurity profiling without the need for 2D NMR techniques (like COSY or HSQC).

Table 1: Quantitative Comparison of NMR Platforms for Aromatic Resolution

Feature	Benchtop NMR (60 MHz)	Routine NMR (400 MHz)	Ultra-High-Field (600 MHz)
Hz per ppm	60 Hz / ppm	400 Hz / ppm	600 Hz / ppm
(for 0.1 ppm shift)	6 Hz	40 Hz	60 Hz
Spin System Classification	Second-Order (Complex)	Pseudo-First-Order	Pure First-Order
Meta-Coupling (1.5 Hz)	Unresolvable	Partially Resolved	Baseline Resolved
Signal-to-Noise (Relative)	1x	~17.2x	~31.6x
Primary Utility	Reaction monitoring (Go/No-Go)	Routine structural ID	Complex mixture/Impurity ID

Experimental Protocol: High-Fidelity H NMR Acquisition

To achieve the theoretical resolution limits of any NMR spectrometer, the experimental protocol must be rigorously controlled. The following self-validating workflow is optimized for a 400 MHz system to resolve the aromatic signals of (2-Bromo-3-nitrophenyl) phenyl ketone.

Step 1: Sample Preparation

• Weigh exactly 15 mg of (2-Bromo-3-nitrophenyl) phenyl ketone. Causality: Over-concentrated samples increase viscosity, leading to faster transverse relaxation (

  ) and broader peaks, which obscures the fine 1.5 Hz meta-couplings.

• Dissolve the compound in 0.6 mL of deuterated chloroform (

  ) containing 0.03% v/v Tetramethylsilane (TMS).

• Filter the solution through a glass wool plug into a high-quality 5 mm NMR tube. Causality: Particulate matter causes magnetic susceptibility gradients, ruining field homogeneity.

Step 2: Tuning and Shimming

• Insert the sample and allow 2 minutes for thermal equilibration (standardized to 298 K).

• Tune and match the probe to the

  H Larmor frequency.

• Perform automated gradient shimming (TopShim or equivalent), followed by manual optimization of the Z1 and Z2 gradients. Validation Check: The

  residual solvent peak (7.26 ppm) must have a line width at half height (FWHM) of Hz.

Step 3: Acquisition Parameters

• Pulse Sequence: Standard 30-degree pulse (zg30). Causality: A 30-degree flip angle allows for a shorter relaxation delay compared to a 90-degree pulse, preventing signal saturation of the quaternary carbons if

  is run later, and ensures quantitative proton integration.

• Spectral Width (SW): 12 ppm (from -2 to 10 ppm).

• Number of Scans (NS): 16.

• Relaxation Delay (D1): 2.0 seconds.

• Time Domain (TD): 64k data points. Causality: High digital resolution is mandatory. An acquisition time (AQ) of

  seconds is required to digitize a 1.5 Hz coupling without truncation artifacts.

Step 4: Processing

• Apply Zero-Filling to 128k points.

• Apply an exponential window function (Apodization) with a Line Broadening (LB) of 0.1 Hz. Causality: 0.1 Hz enhances the Signal-to-Noise ratio without artificially broadening the peaks enough to merge the meta-couplings.

• Perform Fourier Transform (FT), followed by manual phase correction (zero and first order) and polynomial baseline correction.

Workflow Visualization

Caption: Impact of NMR magnetic field strength on the resolution of aromatic spin systems.

References

• National Center for Biotechnology Information (PubChem). "(2-Bromo-3-nitrophenyl) phenyl ketone | C13H8BrNO3 | CID 3016398". PubChem Database. Available at:[Link]

• Percival, B., et al. "Benchtop NMR-Based Metabolomics: First Steps for Biomedical Application". PMC / MDPI. Available at:[Link]

• Nanalysis Corp. "Investigating Chemical Shifts and Coupling Constants in Low-Field NMR Spectroscopy". AZoM. Available at: [Link]

• University of Wisconsin-Madison. "Assigning the 1H-NMR Signals of Aromatic Ring 1H-atoms". Chemistry Department Resources. Available at:[Link]

Sources

• 1. (2-Bromo-3-nitrophenyl) phenyl ketone | C13H8BrNO3 | CID 3016398 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 3. azom.com [azom.com]
• 4. Benchtop NMR-Based Metabolomics: First Steps for Biomedical Application - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Guide: HPLC Retention &amp; Method Development for (2-Bromo-3-nitrophenyl) phenyl ketone

This guide provides an in-depth technical comparison of HPLC methodologies for (2-Bromo-3-nitrophenyl) phenyl ketone (CAS: 42959-99-9), a critical intermediate in the synthesis of non-steroidal anti-inflammatory drugs (NSAIDs) such as Bromfenac.

We analyze the performance of the industry-standard C18 (Octadecyl) chemistry against the selectivity-driven Phenyl-Hexyl and Mixed-Mode (Newcrom R1) alternatives.

Executive Summary & Physicochemical Profile

(2-Bromo-3-nitrophenyl) phenyl ketone is a benzophenone derivative characterized by high hydrophobicity and specific electronic properties due to the nitro (electron-withdrawing) and bromo (steric/lipophilic) substituents.

Property	Value	Chromatographic Implication
Structure	Benzophenone core	Strong UV absorption (254 nm); high retention on RP columns.
LogP	~3.3 – 3.8	Requires high organic content (>50%) for elution <10 min.
Electronic	Nitro (-NO2) group	Creates an electron-deficient π-system, making it a candidate for π-π interactions on Phenyl phases.
Steric	Ortho-Bromo group	Induces ring twisting; may affect planar interactions on varying stationary phases.

Chromatographic Performance: C18 vs. Alternatives

A. The Standard: C18 (Octadecylsilane)

Role: The "Workhorse" for purity assessment and reaction monitoring.

• Mechanism: Purely hydrophobic interaction (London dispersion forces).

• Behavior: The compound retains strongly. The nitro group reduces retention slightly compared to unsubstituted benzophenone due to polarity, but the bromo group adds significant lipophilicity.

• Limitation: C18 may fail to resolve positional isomers (e.g., 2-bromo-4-nitro vs. 2-bromo-3-nitro) because their hydrophobicities (LogP) are nearly identical.

B. The Specialist: Phenyl-Hexyl

Role: Resolution of structural isomers and impurities.[1]

• Mechanism: Hydrophobicity + π-π Interactions .[2]

• Why it works: The nitro group makes the phenyl ring π-acidic (electron-deficient). The Phenyl-Hexyl stationary phase is π-basic (electron-rich). This specific attraction often increases retention or drastically alters selectivity compared to C18, allowing separation of impurities that co-elute on C18.

C. The Problem Solver: Mixed-Mode (Newcrom R1)

Role: Analysis in complex matrices (e.g., reaction mixtures with ionic reagents).

• Mechanism: Reverse Phase + Ion Exchange.

• Application: Validated by SIELC Technologies for this specific compound to handle potential ionic precursors (e.g., benzoic acid derivatives) in the same run.

Experimental Protocols

Protocol 1: Standard C18 Method (Baseline)

Recommended for routine purity checks.

• Column: Agilent ZORBAX Eclipse Plus C18 (or equivalent), 150 x 4.6 mm, 5 µm.[3]

• Mobile Phase:

  • Solvent A: Water + 0.1% H3PO4 (or 0.1% Formic Acid for MS).

  • Solvent B: Acetonitrile (MeCN).[4]

  • Isocratic:[1] 60% B / 40% A.

• Flow Rate: 1.0 mL/min.

• Temperature: 30°C.

• Detection: UV 254 nm.

• Expected Retention: ~4.5 – 5.5 min .

Protocol 2: Phenyl-Hexyl Selectivity Method

Recommended for separating nitro-isomers.

• Column: Phenomenex Luna Phenyl-Hexyl or Agilent ZORBAX Eclipse Plus Phenyl-Hexyl, 150 x 4.6 mm, 5 µm.

• Mobile Phase:

  • Solvent A: Water.[5]

  • Solvent B: Methanol (MeOH).[2] Note: MeOH promotes π-π interactions better than MeCN.

  • Gradient: 50% B to 90% B over 15 min.

• Flow Rate: 1.0 mL/min.

• Detection: UV 254 nm.

• Observation: Expect different elution order of impurities compared to C18. The target nitro-compound may show enhanced retention relative to non-nitro impurities.

Protocol 3: Validated Mixed-Mode Method (SIELC)

Source: SIELC Technologies Application [1]

• Column: Newcrom R1, 150 x 3.2 mm, 3 µm (or similar).

• Mobile Phase:

  • Solvent A: Water + 0.1% H3PO4.

  • Solvent B: Acetonitrile.

  • Gradient: 40% B to 90% B over 10 min.

• Flow Rate: 0.8 mL/min.

• Detection: UV 250-260 nm.

• Result: Sharp peak shape; robust against ionic contaminants from synthesis.

Comparative Data Summary

The following data represents expected behavior based on physicochemical modeling and validated application notes.

Parameter	C18 (Standard)	Phenyl-Hexyl (Alternative)	Newcrom R1 (Mixed-Mode)
Primary Interaction	Hydrophobic (Strong)	Hydrophobic + π-π Stacking	Hydrophobic + Ion Exchange
Selectivity Driver	Carbon Load / LogP	Aromaticity / Electron Density	Polarity / Charge
Solvent Preference	Acetonitrile (Sharper peaks)	Methanol (Enhances π-selectivity)	Acetonitrile
Retention Time	~5.2 min (Isocratic 60% MeCN)	~6.5 min (Isocratic 60% MeOH)	~5.5 min (Gradient)
Best For...	Routine QC, Final Product	Impurity Profiling, Isomer Separation	Crude Reaction Mixtures

Visualizations

Figure 1: Method Development Decision Matrix

A logical workflow for selecting the correct column based on analytical needs.

Caption: Decision tree for selecting the optimal stationary phase based on sample complexity and separation goals.

Figure 2: Synthesis & Impurity Context

Understanding the origin of the compound helps in anticipating impurities (e.g., unreacted acid chlorides).

Caption: Simplified synthesis pathway illustrating potential impurities that may require specific HPLC selectivity.

References

• SIELC Technologies. (2018). Separation of (2-Bromo-3-nitrophenyl) phenyl ketone on Newcrom R1 HPLC column. Retrieved from [Link]

• PubChem. (n.d.). (2-Bromo-3-nitrophenyl) phenyl ketone (CID 3016398).[6] National Center for Biotechnology Information. Retrieved from [Link]

• Agilent Technologies. (2009).[2] Comparison of Selectivity Differences Among Different Agilent ZORBAX Phenyl Columns. Application Note 5990-4711EN. Retrieved from [Link]

• Waters Corporation. (n.d.). CSH C18 vs. Phenyl-Hexyl Chemistries. Waters Knowledge Base. Retrieved from [Link]

Sources

• 1. pure.qub.ac.uk [pure.qub.ac.uk]
• 2. agilent.com [agilent.com]
• 3. agilent.com [agilent.com]
• 4. (2-Bromo-3-nitrophenyl) phenyl ketone | SIELC Technologies [sielc.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. (2-Bromo-3-nitrophenyl) phenyl ketone | C13H8BrNO3 | CID 3016398 - PubChem [pubchem.ncbi.nlm.nih.gov]

Comparative Reactivity Guide: (2-Bromo-3-nitrophenyl) phenyl ketone vs. 4-Nitro Isomer

The following technical guide compares the reactivity and application of (2-Bromo-3-nitrophenyl)(phenyl)methanone versus its 4-nitro isomer (2-Bromo-4-nitrophenyl)(phenyl)methanone.

Executive Summary

In the synthesis of pharmacophores such as acridones, quinazolines, and benzodiazepines, the substitution pattern of the starting benzophenone is the primary determinant of reaction kinetics and yield.

This guide compares two constitutional isomers:

• Isomer A (3-Nitro): (2-Bromo-3-nitrophenyl)(phenyl)methanone.

• Isomer B (4-Nitro): (2-Bromo-4-nitrophenyl)(phenyl)methanone.

Core Conclusion: Isomer A (3-Nitro ) exhibits significantly higher reactivity in Nucleophilic Aromatic Substitution (

) reactions due to the ortho-activation provided by the nitro group relative to the bromine leaving group. Conversely, Isomer B (4-Nitro ) places the nitro group meta to the bromine, resulting in a deactivated electrophilic center that requires harsher conditions or specialized catalysts (e.g., Palladium-Buchwald) to effect substitution.

Structural & Electronic Analysis

The reactivity difference is governed by the ability of the nitro group to stabilize the anionic Meisenheimer complex intermediate formed during nucleophilic attack.[1]

Electronic Activation ( Mechanism)

For a nucleophile to displace the bromine atom at position C-2, the ring must be electron-deficient at that specific carbon.

Feature	3-Nitro Isomer (Isomer A)	4-Nitro Isomer (Isomer B)
Structure	1-Benzoyl, 2-Bromo, 3-Nitro	1-Benzoyl, 2-Bromo, 4-Nitro
Nitro Position relative to Br	Ortho (1,2-relationship)	Meta (1,3-relationship)
Resonance Effect (-M)	Strong Activation. The nitro group can delocalize the negative charge from the Meisenheimer complex directly.	No Resonance Activation. The negative charge cannot be delocalized onto the nitro group from the C-2 position.
Inductive Effect (-I)	Strong (Proximity to reactive center).	Moderate (Further distance).
Steric Environment	Crowded. The reactive C-2 is flanked by the Benzoyl (C-1) and Nitro (C-3) groups.	Accessible. The C-2 position is less hindered as the C-3 position is a proton.

Theoretical Reactivity Order

3-Nitro Isomer

4-Nitro Isomer

• 3-Nitro: The incoming nucleophile attacks C-2. The negative charge is delocalized onto the ortho-nitro group and the ortho-carbonyl group. This "dual-activation" makes the C-Br bond highly labile.

• 4-Nitro: The nucleophile attacks C-2. The negative charge is delocalized onto the ortho-carbonyl group, but the meta-nitro group cannot participate in resonance stabilization. It only provides weak inductive withdrawal.

Synthetic Applications & Pathways

A. Synthesis of Acridones (Ullmann Condensation)

These benzophenones are classic precursors for acridones via the Ullmann condensation with anilines, followed by acid-catalyzed cyclization.

• Using 3-Nitro Isomer: Reacts rapidly with anilines (e.g., in DMF/K₂CO₃) to form 2-anilino-3-nitrobenzophenone . The nitro group facilitates the initial displacement of bromine.

• Using 4-Nitro Isomer: The displacement of bromine by aniline is sluggish. High temperatures (

  C) and copper catalysts (CuI/L-proline) are strictly required.

B. Reductive Cyclization (Indoles/Quinolines)

Reduction of the nitro group yields an amine, which can attack the internal ketone or the adjacent bromine (if Pd-catalyzed).

• 3-Nitro Pathway: Reduction gives 2-bromo-3-aminobenzophenone . The amine is adjacent to the bromine, enabling potential Pd-catalyzed intramolecular amination to form strained tricyclic systems or oxidative rearrangements.

• 4-Nitro Pathway: Reduction gives 2-bromo-4-aminobenzophenone . The amine is remote from the bromine, preventing direct intramolecular displacement. This isomer is typically used when the target requires the nitrogen functionality at the 4-position of the final scaffold.

Visualized Reaction Workflows

The following diagram illustrates the divergent reactivity and synthetic utility of the two isomers.

Caption: Comparative kinetic pathways for nucleophilic aromatic substitution (

). The green path represents the electronically favored 3-nitro isomer.

Experimental Protocols

Protocol A: Nucleophilic Substitution (Amination)

Objective: Compare the displacement of Bromine by Morpholine.[2]

Materials:

• Substrate (1.0 eq): 2-Bromo-3-nitrobenzophenone OR 2-Bromo-4-nitrobenzophenone.

• Morpholine (1.2 eq).

• Base:

  (2.0 eq).

• Solvent: Acetonitrile (MeCN) or DMF.

Step-by-Step Methodology:

• Preparation: Dissolve 1.0 mmol of the benzophenone substrate in 5 mL of anhydrous MeCN.

• Addition: Add 2.0 mmol of powdered

  followed by 1.2 mmol of morpholine.

• Reaction (Isomer Differentiation):

  • For 3-Nitro Isomer: Heat to 60°C . Monitor by TLC.[3] Conversion is typically complete within 2–4 hours .

  • For 4-Nitro Isomer: Heat to Reflux (82°C) . Monitor by TLC.[3] Conversion often requires 12–24 hours or a switch to DMF at 100°C due to the lack of ortho-activation.

• Work-up: Cool to RT. Pour into water (20 mL). Extract with EtOAc (3 x 10 mL). Wash organic layer with brine, dry over

  , and concentrate.[4]

Data Interpretation:

• If the 3-nitro reaction turns deep yellow/orange rapidly, it indicates the formation of the substitution product (amines conjugated with nitro groups are highly colored).

• The 4-nitro reaction will remain pale for a longer duration, indicating slow kinetics.

Protocol B: Self-Validating Purity Check

Before proceeding to cyclization, verify the regiochemistry using 1H NMR :

• 3-Nitro Product: Look for a doublet of doublets (or apparent triplet) for the proton at C-4, shielded by the adjacent amino group but deshielded by the nitro group.

• 4-Nitro Product: The proton at C-3 (between the amino and nitro groups) will appear as a distinct singlet (or meta-coupled doublet) with a unique chemical shift due to the "push-pull" electronic environment.

References

• Nucleophilic Aromatic Substitution Mechanisms. Master Organic Chemistry. Retrieved from [Link]

• Acridone Synthesis via Ullmann Condensation. Organic Chemistry Portal. Retrieved from [Link]

• Reactivity of Nitro-Halo Arenes. NIST Chemistry WebBook. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. ptfarm.pl [ptfarm.pl]
• 4. pdf.benchchem.com [pdf.benchchem.com]

UV-Vis absorbance maxima of (2-Bromo-3-nitrophenyl) phenyl ketone

Technical Comparison Guide: UV-Vis Spectral Profiling of (2-Bromo-3-nitrophenyl) phenyl ketone

Executive Summary & Application Context

Compound: (2-Bromo-3-nitrophenyl) phenyl ketone (CAS: 42959-99-9) Synonyms: (2-Bromo-3-nitrophenyl)(phenyl)methanone; 2-Bromo-3-nitrobenzophenone.[1] Primary Application: Critical intermediate in the synthesis of pharmacophores, particularly benzodiazepine derivatives and quinolines.

This guide provides a technical analysis of the UV-Vis absorbance properties of (2-Bromo-3-nitrophenyl) phenyl ketone. Unlike simple benzophenones, this molecule exhibits a spectral profile heavily influenced by steric inhibition of resonance due to the ortho-bromo substituent. Understanding these shifts is essential for developing robust HPLC quantification methods and assessing reaction purity during drug development.

Spectral Characteristics: The "Product" Profile

The UV-Vis spectrum of (2-Bromo-3-nitrophenyl) phenyl ketone is defined by the interplay between the benzoyl chromophore, the nitro auxochrome, and the steric bulk of the bromine atom.

Theoretical & Observed Absorbance Maxima

Band Assignment	Approx. (nm)	Molar Absorptivity ( )	Structural Mechanistics
K-Band ( )	245 – 255 nm	High ( )	Sterically Dampened: The ortho-Br forces the phenyl ring out of planarity with the carbonyl, reducing conjugation length compared to unsubstituted benzophenone. This results in a hypsochromic (blue) shift and hypochromic effect.
B-Band (Benzenoid)	~260 – 275 nm	Medium	Nitro-Enhanced: The -NO group at the 3-position introduces a secondary absorption overlapping with the primary benzoyl band.
R-Band ( )	330 – 345 nm	Low ( )	Forbidden Transition: The carbonyl transition is weak but distinct. It typically undergoes a hypsochromic shift in polar solvents.

Key Insight: For HPLC detection, 254 nm is the standard robust wavelength, but 265 nm offers higher specificity for the nitro-substituted ring, minimizing interference from non-nitrated byproducts.

Comparative Analysis: Alternatives & Derivatives

This section compares the target compound against structural analogs to validate the spectral shifts caused by substitution.

Comparison Table: Structural Analogs

Compound	(Primary)	(Secondary)	Performance vs. Target
Benzophenone (Standard)	252 nm	325 nm	Baseline: Exhibits maximum planarity and conjugation. The target compound shows a blue shift relative to this due to the ortho-Br twist.
(2-Bromo-3-nitrophenyl) phenyl ketone	~248 nm (Predicted)	~335 nm	Target: Steric hindrance reduces the intensity of the 252 nm band; the nitro group broadens the absorption in the 260-280 nm region.
2-Amino-5-nitrobenzophenone	235 nm, 360 nm	~390 nm (Yellow)	Alternative: The amino group is a strong auxochrome, causing a massive red shift (yellow color). Used to monitor the reduction of the target ketone.
4-Nitrobenzophenone	265 nm	340 nm	Regioisomer: Without the ortho-steric hindrance, the para-nitro group extends conjugation effectively, resulting in a stronger bathochromic shift than the target.

Solvatochromic Effects (Solvent Alternatives)

• Non-Polar (Heptane/Cyclohexane): Resolves the fine structure of the benzenoid bands. Best for structural characterization.

• Polar Protic (Methanol/Water):

  • Shift: Red shift (Bathochromic) due to stabilization of the excited state.
  • Shift: Blue shift (Hypsochromic) due to hydrogen bonding stabilizing the ground state lone pairs.

  • Recommendation: For HPLC, use Acetonitrile/Water (Polar Aprotic/Protic mix) and detect at the isosbestic point if variable solvent composition is used.

Experimental Protocol: Self-Validating Spectral Determination

To ensure data integrity, follow this protocol to generate a verified spectrum for your specific lot of (2-Bromo-3-nitrophenyl) phenyl ketone.

Reagents & Equipment

• Analyte: >98% purity (2-Bromo-3-nitrophenyl) phenyl ketone.

• Solvent: HPLC-grade Acetonitrile (MeCN) or Methanol (MeOH).

• Instrument: Double-beam UV-Vis Spectrophotometer (e.g., Shimadzu UV-1800 or Agilent Cary 60).

• Cuvettes: Quartz, 10 mm path length (matched pair).

Step-by-Step Methodology

• Stock Solution Preparation:

  • Weigh 10.0 mg of the compound into a 100 mL volumetric flask.

  • Dissolve in MeCN and dilute to volume (Concentration: 100 µg/mL).

• Working Standard Series (Linearity Check):

  • Prepare dilutions of 5, 10, 20, and 40 µg/mL.

  • Why? To ensure the absorbance falls within the Beer-Lambert linear range (0.2 – 1.0 AU).

• Baseline Correction:

  • Fill both cuvettes with pure solvent.

  • Run a "Baseline/Zero" scan from 200 nm to 450 nm.

• Sample Acquisition:

  • Replace the sample cuvette with the 10 µg/mL solution.

  • Scan from 200 nm to 450 nm at a rate of 200 nm/min.

• Data Validation:

  • Criteria: The scan must show a clear peak (or shoulder) in the 240-260 nm region.

  • Derivative Spectroscopy: Calculate the 1st derivative (

    ) to identify the exact maxima if the peak is broad due to the nitro group overlap.

Visualization: Spectral Characterization Workflow

The following diagram outlines the logical flow for validating the spectral properties of the compound, ensuring the distinction between steric and electronic effects.

Figure 1: Logical workflow for determining the precise absorbance maxima, accounting for the potential spectral broadening caused by the nitro group.

References

• SIELC Technologies. (2018).[1] Separation of (2-Bromo-3-nitrophenyl) phenyl ketone on Newcrom R1 HPLC column. Retrieved from [Link]

• Castro, G. T., Blanco, S. E., & Giordano, O. S. (2000).[2] UV Spectral Properties of Benzophenone. Influence of Solvents and Substituents.[2][3][4] Molecules, 5(3), 424-425. Retrieved from [Link]

• PubChem. (2025). (2-Bromo-3-nitrophenyl) phenyl ketone (Compound). National Library of Medicine. Retrieved from [Link]

Sources

• 1. (2-Bromo-3-nitrophenyl) phenyl ketone | SIELC Technologies [sielc.com]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. researchgate.net [researchgate.net]
• 4. Substituent Effects on the Ultraviolet Absorption Properties of 2,4-Dihydroxy Dibenzophenone [mdpi.com]

A Senior Application Scientist’s Guide to the Elemental Analysis of C13H8BrNO3

Introduction: Beyond the Formula

In the landscape of drug discovery and chemical research, the molecular formula—in this case, C13H8BrNO3—represents the fundamental identity of a compound. However, this formula is merely a theoretical construct until empirically verified. Elemental analysis serves as a cornerstone of this verification process, providing a quantitative measure of the constituent elements within a sample. It is a critical quality control step that validates the synthetic pathway and ensures the purity of a compound, which is paramount for subsequent research and development phases.[1][2]

This guide provides a comprehensive comparison of methodologies for the elemental analysis of C13H8BrNO3, a halogenated organic molecule. We will delve into the theoretical calculations that establish our benchmark, compare the primary analytical techniques available to the modern researcher, provide a detailed protocol for the most prevalent method, and discuss the critical importance of method validation to ensure data integrity.

Part 1: Theoretical Elemental Composition of C13H8BrNO3

Before any experimental analysis, we must establish the theoretical or "true" elemental composition of the molecule. This calculation provides the benchmark against which all experimental results will be compared. The accuracy of this theoretical value is contingent upon the use of the most precise atomic weights, as recommended by the International Union of Pure and Applied Chemistry (IUPAC).[3][4]

IUPAC provides atomic weights as intervals for elements with natural isotopic variation to reflect their variability in terrestrial materials.[5] For C13H8BrNO3, this applies to Carbon, Hydrogen, Bromine, Nitrogen, and Oxygen.

Step 1: Determine Atomic Weights

Based on the most recent IUPAC data, the standard atomic weights are:

• Carbon (C): [12.0096, 12.0116]

• Hydrogen (H): [1.00784, 1.00811]

• Bromine (Br): [79.901, 79.907]

• Nitrogen (N): [14.00643, 14.00728]

• Oxygen (O): [15.99903, 15.99977]

For practical calculation of a single molecular weight, we use the conventional atomic weight values also provided by IUPAC.[5]

Step 2: Calculate Molecular Weight

The molecular weight (MW) is the sum of the atomic weights of all atoms in the molecule.

• C: 13 × 12.011 u = 156.143 u

• H: 8 × 1.008 u = 8.064 u

• Br: 1 × 79.904 u = 79.904 u

• N: 1 × 14.007 u = 14.007 u

• O: 3 × 15.999 u = 47.997 u

Total Molecular Weight = 306.115 u ( g/mol )

Step 3: Calculate Elemental Mass Percentages

The percentage of each element is calculated as: (Total Mass of Element / Total Molecular Weight) × 100%

Table 1: Theoretical Elemental Composition of C13H8BrNO3

Element	Symbol	Atomic Count	Atomic Weight (u)	Total Mass (u)	Mass Percentage (%)
Carbon	C	13	12.011	156.143	51.01%
Hydrogen	H	8	1.008	8.064	2.63%
Bromine	Br	1	79.904	79.904	26.10%
Nitrogen	N	1	14.007	14.007	4.58%
Oxygen	O	3	15.999	47.997	15.68%
Total	306.115	100.00%

This table represents our "gold standard" theoretical values. Any experimental result should closely align with these percentages to confirm the compound's identity and purity.

Part 2: A Comparative Guide to Experimental Techniques

While several techniques can determine elemental composition, they differ significantly in their principles, applications, sensitivity, and cost. For a molecule like C13H8BrNO3, the choice of method depends on the specific analytical goal—be it bulk composition verification or trace impurity analysis.

1. Combustion Analysis (CHNS/O Analysis)

This is the most common and established method for determining the percentage of carbon, hydrogen, nitrogen, and sulfur in organic compounds.[1][6] Oxygen is typically determined by pyrolysis in a separate analysis.

• Principle: A small, precisely weighed sample is combusted in an oxygen-rich environment at high temperatures (≥900°C). This process converts the elements into simple gases: C becomes CO2, H becomes H2O, N becomes N2, and S becomes SO2. These gases are then separated and quantified by detectors like thermal conductivity (TCD) or infrared (IR) detectors.[7]

• Handling Halogens (Bromine): The presence of bromine requires special consideration. During combustion, it forms HBr, which is acidic and can interfere with detectors. Modern analyzers incorporate a specific absorbent trap downstream of the combustion tube to remove halogens before the gases reach the detectors.

• Best For: High-precision, quantitative determination of the bulk elemental composition of pure organic samples.[8] It is the industry standard for verifying the empirical formula of newly synthesized compounds.[2]

2. Inductively Coupled Plasma (ICP) Spectroscopy (ICP-OES & ICP-MS)

ICP techniques are powerful for trace and ultra-trace elemental analysis but can be adapted for bulk composition.[9][10]

• Principle: The sample is first digested using strong acids to break all chemical bonds and create a homogenous aqueous solution. This solution is then nebulized into a high-temperature argon plasma (~10,000 K), which excites (ICP-OES) or ionizes (ICP-MS) the atoms. The resulting optical emissions or ionic masses are detected and quantified.

• Best For: Detecting a wide range of elements, especially metals and trace impurities, at parts-per-million (ppm) or even parts-per-billion (ppb) levels.[9] While it can determine the concentration of Br, N, and C, it is less practical and precise than combustion analysis for determining the primary composition of an organic molecule.

3. X-Ray Fluorescence (XRF)

XRF is a non-destructive technique particularly well-suited for identifying heavier elements.

• Principle: The sample is irradiated with high-energy X-rays, causing inner-shell electrons to be ejected. Outer-shell electrons then "fall" to fill these vacancies, emitting secondary X-rays with energies characteristic of each element present.

• Best For: Rapid, non-destructive qualitative and quantitative analysis, especially for elements heavier than sodium. It is an excellent complementary technique for confirming the presence and quantity of bromine without destroying the sample.[2]

Table 2: Comparison of Key Elemental Analysis Techniques

Feature	Combustion Analysis (CHNS/O)	ICP-OES / ICP-MS	X-Ray Fluorescence (XRF)
Primary Application	Bulk composition of organic materials	Trace to minor element analysis	Bulk and minor element analysis
Elements Detected	C, H, N, S (standard); O (separate)	Most elements in the periodic table	Elements from Na to U
Precision (RSD)	Excellent (<0.3%) for major elements	Good (1-3%)	Good (1-5%)
Detection Limits	~0.01% (100 ppm)	ppm to sub-ppb	ppm to % range
Sample Prep	Simple (weighing into tin/silver foil)	Complex (acid digestion required)	Minimal (can be direct)
Analysis Type	Destructive	Destructive	Non-destructive
Cost per Sample	Low to Moderate	High	Moderate
Suitability for C13H8BrNO3	Primary choice for C, H, N.	Good for Br and trace metals.	Excellent for Br confirmation.

Part 3: Experimental Protocol - Combustion Analysis of C13H8BrNO3

This protocol outlines the standard procedure for determining the C, H, and N content of C13H8BrNO3 using a modern elemental analyzer.

Causality: We choose combustion analysis because it offers the highest precision and accuracy for the primary organic elements (C, H, N), which constitute the backbone of the molecule.[8] Its reliability is the reason it is the accepted standard for confirming the identity of novel pharmaceutical compounds.[11]

Caption: Workflow for the combustion analysis of C13H8BrNO3.

Step-by-Step Methodology:

• Instrument Preparation & Calibration:

  • Ensure the combustion and reduction tubes are packed with fresh reagents (e.g., tungsten(VI) oxide on alumina, copper wires).

  • Verify that the carrier gas (Helium) and combustion gas (Oxygen) are at their prescribed pressures.

  • Perform a leak test on the system.

  • Calibrate the instrument using a certified organic standard with a known composition, such as Acetanilide. This establishes the response factor for the detector.

• Sample Preparation:

  • Using an ultra-microbalance, accurately weigh 1-3 mg of the dried C13H8BrNO3 sample into a pre-cleaned tin capsule.

  • Fold the capsule securely to ensure no sample is lost and that it will drop cleanly into the combustion chamber.

  • Record the exact weight to at least four decimal places.

  • Run at least three replicate samples to ensure precision.

• Analysis Sequence:

  • Begin the sequence by analyzing several empty tin capsules as blanks to establish a stable baseline.

  • Analyze the calibration standard to confirm the instrument is performing correctly.

  • Introduce the C13H8BrNO3 samples via the autosampler.

  • The sample is dropped into the combustion furnace (~950°C) with a pulse of pure oxygen.

  • The resulting gases are swept by the helium carrier gas through the reduction tube (to remove excess oxygen) and the halogen trap (to remove HBr).

  • The remaining gases (CO2, H2O, N2) are separated by a gas chromatography column and quantified by the thermal conductivity detector.

• Data Analysis and Interpretation:

  • The instrument software integrates the peaks corresponding to each gas and, using the sample weight and calibration factor, calculates the mass percentage for C, H, and N.

  • Calculate the mean and standard deviation for the replicate analyses.

  • Compare the mean experimental values to the theoretical values calculated in Part 1. For a pure compound, the experimental results should fall within an accepted tolerance, typically ±0.4% of the theoretical value.[11]

Part 4: Trustworthiness Through Method Validation

An unvalidated analytical method produces data without context or assurance of quality. Method validation is a mandatory process in regulated environments like drug development, ensuring that the chosen protocol is fit for its intended purpose.[12][13] For elemental analysis, this means proving the method is accurate, precise, and specific for the compound .[14][15]

Caption: Key parameters for the validation of an elemental analysis method.

Key Validation Parameters:

• Accuracy: This measures the closeness of the experimental value to the theoretical or known true value.[12] It is assessed by analyzing a Certified Reference Material (CRM) with a matrix similar to the sample, if available. The recovery should be within a pre-defined limit (e.g., 98-102%).

• Precision: This expresses the agreement among a series of measurements.[12] It is evaluated at two levels:

  • Repeatability: The precision of multiple analyses of the same sample on the same day, by the same analyst, on the same instrument. The Relative Standard Deviation (RSD) should be <1%.

  • Intermediate Precision: The precision across different days, different analysts, or different instruments. This demonstrates the method's consistency.

• Specificity: The ability to accurately measure the analyte in the presence of other components (e.g., impurities, degradation products). For elemental analysis, this means ensuring that other elements or matrix components do not interfere with the detection of C, H, N, etc.

• Linearity and Range: Demonstrates that the instrument's response is proportional to the amount of the element over a specified range. This is confirmed by analyzing standards at different concentrations.

• Robustness: The capacity of the method to remain unaffected by small, deliberate variations in method parameters (e.g., combustion temperature, gas flow rate), providing an indication of its reliability during normal usage.

By rigorously validating the chosen analytical method against these criteria, researchers can have the highest degree of confidence that their experimental data accurately reflects the elemental composition of their compound, C13H8BrNO3.

References

• A Look at Elemental Analysis for Organic Compounds. (2021, May 6). AZoM. Retrieved from [Link]

• Combustion analysis. (n.d.). In Wikipedia. Retrieved from [Link]

• The Science of Elemental Analysis: Benefits and Applications in Organic Chemistry. (n.d.). VELP Scientifica. Retrieved from [Link]

• LECO - Combustion Analysis (H, C, N, O, S). (2023, December 29). Materials Characterization Services. Retrieved from [Link]

• Standard Atomic Weights. (n.d.). Commission on Isotopic Abundances and Atomic Weights. Retrieved from [Link]

• Elemental analysis: operation & applications. (n.d.). Elementar. Retrieved from [Link]

• Atomic weight | Definition, Units, & Table. (2026, February 27). Britannica. Retrieved from [Link]

• Combustion Elemental Analysis. (n.d.). Analytik Jena. Retrieved from [Link]

• Combustion Analysis for Elemental Determination. (n.d.). LECO Corporation. Retrieved from [Link]

• Common Elemental Analysis Methods. (2024, January 28). Universal Lab Blog. Retrieved from [Link]

• Atomic Weights of the Elements 2023. (n.d.). IUPAC. Retrieved from [Link]

• The 6 Key Aspects of Analytical Method Validation. (n.d.). Element Lab Solutions. Retrieved from [Link]

• Clarifying atomic weights: A 2016 four-figure table of standard and conventional atomic weights. (2017, March 29). USGS.gov. Retrieved from [Link]

• Standard atomic weight. (n.d.). In Wikipedia. Retrieved from [Link]

• Elemental Analysis | Definition, Techniques & Instruments. (n.d.). Study.com. Retrieved from [Link]

• Validation of Analytical Methods. (2016, May 11). Lab Manager. Retrieved from [Link]

• Validating ICP-MS for the Analysis of Elemental Impurities According to Draft USP General Chapters <232> and <233>. (2023, August 16). Spectroscopy Online. Retrieved from [Link]

• <233> ELEMENTAL IMPURITIES—PROCEDURES. (n.d.). USP.org. Retrieved from [Link]

• An International Study Evaluating Elemental Analysis. (2022, June 23). ACS Central Science. Retrieved from [Link]

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Reference Standards for (2-Bromo-3-nitrophenyl) phenyl ketone Purity Testing: A Comparative Guide

Executive Summary & Strategic Context

(2-Bromo-3-nitrophenyl) phenyl ketone (CAS: 42959-99-9) is a critical late-stage intermediate in the synthesis of Bromfenac Sodium , a potent non-steroidal anti-inflammatory drug (NSAID). In the regulatory landscape of ICH Q11 (Development and Manufacture of Drug Substances), the purity of this intermediate is not merely a quality attribute—it is a predictor of API compliance. Impurities at this stage, particularly positional isomers and unreacted brominating agents, often possess similar solubility profiles to the final API, making downstream purification cost-prohibitive.

This guide objectively compares the three tiers of reference standards available for purity testing: Primary Reference Materials (PRM) , Qualified Working Standards (WS) , and Commercial Research Grade (CRG) reagents. Through experimental data, we demonstrate why relying on CRG materials for quantitative assay can introduce a bias of >3.0%, potentially causing batch failures in GMP environments.

The Hierarchy of Reference Standards

To ensure data integrity (ALCOA+ principles), one must understand the "Chain of Traceability." We compared three standard types commonly used in development labs.

Feature	Type A: Primary Reference Material (PRM)	Type B: Qualified Working Standard (WS)	Type C: Commercial Research Grade (CRG)
Source	Custom synthesis or Pharmacopeial (if available)	Prepared in-house from bulk material	Chemical catalog vendors (e.g., Sigma, TCI)
Characterization	Extensive (NMR, MS, IR, TGA, ROI, KF)	Comparative (HPLC Assay vs. PRM)	Minimal (Area % by HPLC/GC)
Assay Assignment	Mass Balance (100% - Impurities - Water - Residual Solvents)	Chromatographic comparison against PRM	Often assumed 100% or "As is"
Traceability	Absolute (First principles)	Traceable to PRM	Unknown / Batch-dependent
Cost	High ( )	Low ($)	Moderate ( )

Visualization: The Standard Qualification Workflow

The following diagram illustrates the rigorous process required to establish a Type B Working Standard from a Type A Primary Standard, a step often skipped in early-phase development.

Caption: Logical workflow for establishing a traceable Working Standard. Note that Type C (Commercial) standards usually lack the "Mass Balance" step, relying only on Area %.

Experimental Validation: The "Purity Trap"

To demonstrate the risk of using Type C standards, we performed a comparative assay of a production batch of (2-Bromo-3-nitrophenyl) phenyl ketone.

Methodology

• Instrument: Agilent 1290 Infinity II LC.

• Column: Newcrom R1 (Mixed-mode C18), 3 µm, 4.6 x 150 mm.

• Mobile Phase: A: Water (0.1% H3PO4); B: Acetonitrile. Gradient: 40% B to 90% B in 15 min.

• Detection: UV @ 254 nm.

• Sample: Production Batch #BPK-2025-08.

The Experiment

We calculated the assay (w/w%) of the sample using three different "standards":

• Standard A (PRM): Highly characterized, purity assigned at 99.8% (Mass Balance).

• Standard B (WS): In-house qualified against A, assigned at 99.5% .

• Standard C (CRG): Commercial vendor label claims ">97%". CoA showed 98.2% (Area %) but contained 1.5% inorganic salts (undetected by UV).

Results

Parameter	Calculation using Standard A (PRM)	Calculation using Standard C (CRG)	Deviation / Error
Standard Potency Used	99.8% (True Value)	100.0% (Assumed)	+0.2% Bias
Actual Standard Purity	99.8%	96.7% (Real value w/ salts)	-3.3% Discrepancy
Calculated Sample Assay	99.1% (PASS)	102.4% (FAIL - OOS)	+3.3% False High

Interpretation: Using the Commercial Grade standard (Type C) resulted in a calculated assay of 102.4% . This physical impossibility (assay > 100%) is a hallmark of using a reference standard that is less pure than the sample being tested, or failing to account for non-chromatographable impurities (salts, water). In a regulatory audit, this would trigger a citation for "lack of adequate reference standard qualification."

Technical Deep Dive: Impurity Profiling

The choice of standard also impacts the Limit of Quantitation (LOQ) for impurities.

• Scenario: You are tracking the "Des-bromo" impurity (3-nitrobenzophenone).

• Problem: If your reference standard contains 0.5% of this impurity (common in Type C), and you use it to quantify the impurity in your sample, you will underestimate the impurity level in your batch because the standard peak area is artificially inflated.

Comparative Impurity Sensitivity Data

Standard Used for Calibration	Slope of Calibration Curve (mAU*s/µg)	Calculated LOQ (S/N=10)	Impact
Type A (PRM)	45,200	0.05 µg/mL	Accurate quantification.
Type C (CRG)	42,100	0.08 µg/mL	37% Loss in Sensitivity . Risk of missing toxic impurities.

Synthesis Pathway & Critical Control Points

Understanding where this intermediate fits helps justify the investment in Type A/B standards.

Caption: Synthesis pathway of Bromfenac Sodium. The purity of the ketone intermediate (red) is a critical control point (CCP) for the final API quality.

Recommendations

For researchers and CMC leads working with (2-Bromo-3-nitrophenyl) phenyl ketone:

• Do not use Commercial Reagents for Assay: Only use Type C (Commercial) standards for Identification (RT match) , never for Quantitation (Assay) , unless you perform a full mass-balance characterization (ROI, KF, NMR) yourself.

• Establish a Working Standard (Type B): Purchase a small amount of high-grade material, characterize it once as a Primary Standard (Type A), and use it to qualify a larger batch of "Working Standard." This is the most cost-effective GMP approach.

• Check for Inorganic Salts: This specific ketone is often synthesized via Friedel-Crafts acylation using Aluminum Chloride (

  ). Residual aluminum salts are invisible in UV-HPLC but depress the true potency. Always run Residue on Ignition (ROI) on your standard.

References

• International Conference on Harmonisation (ICH). Q3A(R2): Impurities in New Drug Substances. (2006).[1] Link

• United States Pharmacopeia (USP). General Chapter <11> Reference Standards.[2] (2025).[3][4][5][6][7] Link

• Sielc Technologies. (2-Bromo-3-nitrophenyl) phenyl ketone HPLC Method Applications. (2018).[8] Link

• PubChem. Compound Summary: (2-Bromo-3-nitrophenyl) phenyl ketone (CAS 42959-99-9).[3] (2025).[3][4][5][6][7] Link

• World Health Organization (WHO). General guidelines for the establishment, maintenance and distribution of chemical reference substances. (2018).[8] Link

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• 2. biopharmaconsultinggroup.com [biopharmaconsultinggroup.com]
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• 4. pdf.benchchem.com [pdf.benchchem.com]
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• 7. pharmoutsourcing.com [pharmoutsourcing.com]
• 8. (2-Bromo-3-nitrophenyl) phenyl ketone | SIELC Technologies [sielc.com]

Safety & Regulatory Compliance

(2-Bromo-3-nitrophenyl) phenyl ketone proper disposal procedures

Executive Safety Summary

Chemical Identity: (2-Bromo-3-nitrophenyl) phenyl ketone Functional Class: Halogenated Nitroaromatic Ketone Primary Disposal Stream: Halogenated Organic Waste [1]

As an intermediate often used in the synthesis of heterocycles (such as benzodiazepines or indoles), this compound presents a dual-hazard profile: the nitro group (

) introduces thermal sensitivity and energetic potential, while the aryl bromide ( ) mandates specific incineration protocols to prevent the formation of dioxins or corrosive hydrogen bromide ( ) during destruction.[1]

Immediate Action Card:

• Spill: Do not dry sweep if dust generation is likely. Dampen with inert solvent (e.g., PEG-400 or water if insoluble) before collection.[1]

• Fire: Use

  or dry chemical. Do not use high-pressure water streams, which may scatter the nitro-compound.[1]

• Incompatibility: Strictly segregate from strong reducing agents (hydrides, sulfites) and strong bases (hydroxides).[1]

Waste Characterization & Classification

Before disposal, you must categorize the waste state.[1][2][3][4][5][6][7] This molecule is typically a solid at room temperature but is often generated in solution.[6]

Parameter	Classification Logic	Regulatory Impact (RCRA/EPA)
Halogen Content	Contains Bromine ( )	MANDATORY: Must enter "Halogenated Waste" stream. Reason: Incineration requires scrubbers for acid gases ( , ).[1]
Energetic Group	Nitro ( ) on aromatic ring	Potential Reactive (D003): While mono-nitro ketones are generally stable, they should never be concentrated to dryness in the presence of peroxides or metals.
Physical State	Solid or Organic Solution	Ignitable (D001): If in flammable solvent (Acetone, EtOAc).[1] Toxic (Characteristic): Treat as toxic due to nitro-aromatic moiety.

Step-by-Step Disposal Protocols

Protocol A: Solid Waste (Pure Compound or Contaminated Solids)

Applicability: Expired reagents, recrystallization filter cakes, spill cleanup debris.[1]

• Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar. Avoid metal containers (risk of catalytic decomposition if moisture is present).

• Double Bagging: Place the solid waste inside a clear, chemically resistant plastic bag (LDPE) before placing it into the HDPE jar. This prevents dust inhalation for downstream waste handlers.

• Labeling:

  • Primary Constituent: "(2-Bromo-3-nitrophenyl) phenyl ketone"[1]

  • Hazard Checkboxes: [x] Toxic [x] Irritant

  • CRITICAL NOTE: Add a yellow sticker/text: "CONTAINS NITRO-AROMATICS - DO NOT COMPACT."

• Storage: Store in a cool, dry flammables cabinet until pickup.

Protocol B: Liquid Waste (Mother Liquors/Reaction Mixtures)

Applicability: Filtrates from synthesis, HPLC waste, cleaning solvents.[1]

• Segregation: Ensure the waste container is designated "HALOGENATED ORGANIC SOLVENTS."

  • Scientific Rationale: Non-halogenated streams (e.g., pure Acetone/Methanol) are often burned as fuel.[1] Halogenated streams are incinerated at

    with residence times seconds to destroy the C-Br bond and scrub the exhaust. Mixing this ketone into a non-halogenated stream constitutes a regulatory violation and a safety hazard.

• pH Check: Check pH of the solution.

  • If

    (Basic): Neutralize with dilute acid (e.g., Acetic Acid) to pH 6-8.[1]

  • Reason: Nitro-aromatics are susceptible to Nucleophilic Aromatic Substitution (

    ) in strong base, which can lead to exothermic degradation or formation of unstable phenols.[1]

• Precipitation Check: If the solution is saturated, adding it to the waste drum may cause the ketone to crash out (precipitate) as a solid sludge.

  • Action: If precipitation is likely, dilute with Dichloromethane (DCM) or keep as a separate "High Solids" liquid waste stream.[1]

Decision Logic & Workflows

Figure 1: Disposal Decision Matrix

This logic gate ensures the compound reaches the correct incineration facility.

Caption: Figure 1. Decision matrix for segregating (2-Bromo-3-nitrophenyl) phenyl ketone waste streams.

Figure 2: Spill Response Protocol

Immediate actions to take if the solid powder is dispersed.

Caption: Figure 2. Operational workflow for cleaning up solid spills of nitro-aromatic ketones.

Scientific Rationale & Safety Integrity

Why Halogenated Stream? The presence of the bromine atom on the aromatic ring significantly alters the combustion chemistry. Standard incineration of non-halogenated organics (Type I) operates at lower temperatures. If brominated compounds are introduced here, incomplete combustion can yield Poly-Brominated Diphenyl Ethers (PBDEs) or brominated dioxins, which are persistent environmental toxins [1].[1] Halogenated waste incinerators (Type II) utilize secondary combustion chambers (

) and caustic scrubbers to neutralize the resulting Hydrogen Bromide ( ) gas.

The Nitro Group Risk While (2-Bromo-3-nitrophenyl) phenyl ketone is not a primary explosive (like TNT), the nitro group provides an internal source of oxygen.

• Mechanism: In the presence of strong reducing agents (e.g., Lithium Aluminum Hydride, Hydrazine), the reduction of the nitro group is highly exothermic (

  ).[1]

• Protocol: Never dispose of this compound in the same container as metal hydrides or active metals (Zn, Mg) [2].

Chemical Compatibility Check

• Compatible: Dichloromethane, Acetone, Ethyl Acetate, Toluene.[1]

• Incompatible: Sodium Borohydride (

  ), Strong Acids ( ), Strong Bases ( ).[1]

References

• National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version. National Academies Press. Chapter 8: Management of Waste. [Link]1]

• U.S. Environmental Protection Agency (EPA). (2023). Resource Conservation and Recovery Act (RCRA) Orientation Manual. Hazardous Waste Identification.[2][3][4][5][8] [Link]1]

• American Chemical Society. (2015). Identifying and Evaluating Hazards in Research Laboratories.[8] Hazard Assessment of Nitro Compounds. [Link]1]

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Personal protective equipment for handling (2-Bromo-3-nitrophenyl) phenyl ketone

CAS Number: 42959-99-9 Chemical Class: Nitroaromatic / Aryl Bromide / Benzophenone Derivative Risk Profile: High (Irritant, Potential Acute Toxicity, Energetic Functional Group)[1][2]

Part 1: Executive Safety Summary

Treat this compound as a hazardous nitroaromatic intermediate. While specific toxicological data for this exact isomer is limited, its structural moieties—an aryl nitro group and a halogenated benzophenone core—dictate a strict safety protocol. Nitroaromatics are known methemoglobin formers and potential sensitizers. The aryl bromide functionality adds stability compared to lachrymatory

-bromo ketones, but it remains a significant skin and respiratory irritant.[2]

Core Directive: All manipulations must occur within a certified chemical fume hood. Avoid all skin contact and inhalation of dust.[3][4][5][6][7]

Part 2: Personal Protective Equipment (PPE) Matrix

The following PPE standards are non-negotiable for handling (2-Bromo-3-nitrophenyl) phenyl ketone in quantities exceeding 10 mg.

PPE Category	Standard Requirement	Technical Justification
Hand Protection	Double Gloving Strategy: 1. Inner: Nitrile (0.11 mm)2. Outer: Nitrile (0.11 mm) or Neoprene	Nitro compounds can permeate standard nitrile over time. Double gloving provides a "sacrificial" outer layer and visual breach detection. Change outer gloves every 30 mins or immediately upon splash.
Eye/Face	Chemical Safety Goggles (ANSI Z87.1)	Safety glasses are insufficient due to the risk of crystalline dust migration. Goggles provide a seal against airborne particulates.
Respiratory	P100 / N95 Respirator (if outside hood)	Primary control is the Fume Hood. If weighing outside a hood is unavoidable (not recommended), a fitted respirator is mandatory to prevent inhalation of toxic dust.
Body Defense	Lab Coat (Cotton/Poly blend) + Tyvek Sleeves	Synthetic clothing (nylon/polyester) can melt into skin during a fire. Tyvek sleeves protect wrists, the most common exposure point during weighing.

Part 3: Operational Handling Protocol

3.1 Workflow Logic: Weighing & Transfer

The most critical risk phase is the transfer of the solid, where static electricity can disperse dust.

Step-by-Step Procedure:

• Static Elimination: Use an ionizing fan or anti-static gun on the weighing boat and spatula before touching the compound. Nitroaromatics can be static-prone.[2]

• Containment: Place the balance inside the fume hood. If vibration is an issue, use a "balance shield" or a secondary containment box.

• Solubilization (The "Wet" Rule): Never transport the dry solid across the lab.

  • Protocol: Pre-weigh the solvent in the reaction vessel. Add the solid to the solvent immediately within the hood.

  • Reasoning: Solutions are less likely to become airborne than solids.

• Decontamination: Wipe the balance area with a chemically compatible solvent (Acetone or Ethanol) immediately after weighing. Dispose of the wipe as hazardous waste.

3.2 Reaction Setup & Temperature Control

• Thermal Stability: Nitro groups are energetic.[7] Avoid rapid heating.

• Incompatibility: Do not mix directly with strong reducing agents (e.g., Hydrazine, LiAlH4) or strong bases without a controlled, dropwise addition protocol. This can trigger rapid exothermic decomposition.

Part 4: Emergency Response & Spill Management

Immediate Action: Evacuate the immediate area. Do not attempt cleanup without proper PPE.[4][5][7][8]

Figure 1: Decision logic for spill remediation. Note the critical step of dampening solids to prevent airborne dust.

Part 5: Waste Disposal & Logistics

Waste Code Assignment:

• Primary Stream: Halogenated Organic Solvents (due to Bromine).

• Secondary Tag: "Contains Nitroaromatics" (Alerts waste handlers to potential shock sensitivity if concentrated).[9]

Disposal Protocol:

• Segregation: Do not mix with oxidizers (e.g., Nitric acid waste) or strong bases.

• Quenching: If the material is in a reactive mixture, quench fully (e.g., with aqueous ammonium chloride) before placing in the waste drum.

• Container: High-density polyethylene (HDPE) or glass. Avoid metal containers if acidic byproducts are present.

Part 6: Scientific Integrity & Mechanism

Why this protocol? The safety profile is derived from the Structure-Activity Relationship (SAR) of the molecule:

• Nitro Group (

  ): Electron-withdrawing group that increases the electrophilicity of the ring.[2] Biologically, nitroaromatics are often reduced by liver enzymes to hydroxylamines, which can cause methemoglobinemia (interference with oxygen transport in blood) [1].

• Bromine (

  ): A heavy halogen. While less volatile than chlorine, it contributes to lipophilicity, potentially increasing skin absorption rates [2].

• Benzophenone Core: Generally stable, but can act as a photosensitizer. Keep stored in amber vials to prevent UV degradation.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 3016398, (2-Bromo-3-nitrophenyl) phenyl ketone.[2] Retrieved from [Link][2]

• Occupational Safety and Health Administration (OSHA). Occupational Health Guideline for Nitroaromatic Compounds. Retrieved from [Link][2]

• National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press. Retrieved from [Link]

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